1,2-Diborete

• CAS: 77385-68-3

Core Science & Biosynthesis

synthesis and properties of 1,2-Diborete

An In-depth Technical Guide to the Synthesis and Properties of 1,2-Diborete

Introduction

1,2-Dihydro-1,2-diboretes are four-membered heterocyclic compounds featuring two adjacent boron atoms and a carbon-carbon double bond within a C₂B₂ ring. These structures are of significant fundamental interest as they are isoelectronic with the cyclobutadiene (B73232) dication ([C₄H₄]²⁺) and represent a class of highly strained, antiaromatic systems.[1] The inherent ring strain and the electron-deficient nature of boron make the 1,2-diborete scaffold intrinsically unstable and prone to rearrangement into more stable isomers.[1]

Consequently, the isolation of stable 1,2-diborete derivatives has been a formidable challenge in synthetic chemistry. Modern strategies have overcome this instability through kinetic stabilization, primarily by employing sterically demanding substituents on the boron atoms and by fusing the C₂B₂ ring to an arene framework.[1] The most successful approaches utilize bulky Lewis bases, such as N-heterocyclic carbenes (NHCs) or cyclic (alkyl)(amino)carbenes (CAACs), to stabilize the electron-deficient boron centers.[1][2]

These stabilized 1,2-diboretes often exhibit unique electronic properties, most notably a biradicaloid character.[3] They possess an open-shell singlet ground state with a thermally accessible triplet state, a feature confirmed by spectroscopic analysis and computational studies.[3][4] This guide provides a comprehensive overview of the synthesis and properties of a state-of-the-art, isolable 1,2-diborete derivative, intended for researchers in synthetic chemistry, materials science, and drug development.

Synthesis of a Stabilized 1,2-Diborete

The synthesis of a stable 1,2-diborete proceeds via a multi-step sequence involving the formation of a dihalo-diboryl precursor, its stabilization with a bulky carbene, and a subsequent multi-electron reduction.

General Synthetic Strategy

The core strategy involves a stepwise four-electron reduction of a doubly Lewis base-stabilized 2,3-bis(dihaloboryl)arene.[5][6] The arene-fused backbone and the bulky carbene ligands provide the necessary steric and electronic stabilization to allow for the isolation of the final 1,2-diborete product.

Experimental Protocol: Synthesis of a CAAC-Stabilized Naphthalene-Fused 1,2-Diborete

This protocol is based on the synthesis reported by Gärtner, Braunschweig, et al. (2022).[1][2][5] The procedure involves the formation of a bis(CAAC) adduct followed by a four-electron reduction using lithium sand.

Materials:

• 2,3-Bis(dibromoboryl)naphthalene

• Cyclic (alkyl)(amino)carbene (CAAC): 1-(2,6-diisopropylphenyl)-3,3,5,5-tetramethylpyrrolidin-2-ylidene

• Lithium sand

• Anhydrous, deoxygenated tetrahydrofuran (B95107) (THF)

• Anhydrous, deoxygenated benzene (B151609)

• Standard Schlenk line and glovebox equipment for inert atmosphere operations

Procedure:

• Synthesis of the Bis(CAAC) Adduct:

  • In a nitrogen-filled glovebox, dissolve 2,3-bis(dibromoboryl)naphthalene in anhydrous THF.

  • To this solution, add 2.1 equivalents of the CAAC ligand.

  • Stir the reaction mixture at room temperature. The formation of the colorless bis(CAAC) adduct can be monitored by ¹¹B NMR spectroscopy, with a characteristic resonance appearing at approximately -0.9 ppm.[2]

  • Upon completion, remove the solvent under vacuum to yield the crude adduct. Recrystallize from benzene to obtain the purified bis(CAAC) adduct.

• Reduction to the 1,2-Diborete:

  • In a nitrogen-filled glovebox, dissolve the purified bis(CAAC) adduct in anhydrous THF.

  • Add 5.0 equivalents of lithium sand to the solution.

  • Stir the reaction mixture at room temperature. The reduction process involves the transfer of four electrons to the boron centers.

  • Monitor the reaction until completion. The solution will typically develop a deep green color.

  • Upon completion, filter the reaction mixture to remove excess lithium and lithium salts.

  • Remove the THF from the filtrate under vacuum.

  • The resulting crude product is a green solid. Purify by recrystallization from a minimal amount of cold benzene or other suitable solvent. The final CAAC-stabilized 1,2-diborete is isolated as a green crystalline solid (reported yield: 41%).[1][2]

Properties and Characterization

The properties of arene-fused, CAAC-stabilized 1,2-diboretes are defined by their highly strained structure and unique biradicaloid electronic nature.

Structural and Spectroscopic Properties

X-ray crystallography provides definitive structural information, while various spectroscopic techniques are used to probe the electronic structure.[1][5] The biradical character of these molecules leads to unusual NMR spectroscopic features.[2]

Parameter	Observation	Significance
Molecular Structure	Highly strained and twisted four-membered C₂B₂ ring.[5][6]	The deviation from planarity is a consequence of the fusion to the arene backbone and the steric bulk of the CAAC ligands.
B–B Bond Length	Very elongated compared to a typical B=B double bond.[5][6][7]	This elongation is indicative of a weak B-B interaction and is consistent with the open-shell singlet biradicaloid ground state predicted by DFT calculations.[5][6][7]
¹H and ¹¹B NMR Spectra	Extremely broad features are observed for the final 1,2-diborete product.[2]	The line broadening is a classic indicator of a paramagnetic or radical species in solution, supporting the biradical character of the molecule.[2]
EPR Spectroscopy	Solid-state EPR spectroscopy shows a weak resonance characteristic of a biradical.[2][5]	This provides direct experimental evidence for the biradical nature and the presence of a thermally accessible triplet state.[3][5]
Appearance	Green crystalline solid.[1][2]	The color arises from the electronic transitions within the molecule, which has a small HOMO-LUMO gap.

Electronic Properties and Reactivity

Computational studies and experimental reactivity data reveal that these 1,2-diboretes possess an open-shell singlet biradicaloid ground state.[5][6][7] This electronic structure governs their reactivity.

• Biradicaloid Nature: The ground state is an open-shell singlet, which is energetically very close to the triplet state, allowing for thermal population of the triplet.[3][4]

• Reactivity as a Masked Bis(borylene): The elongated B-B bond allows the molecule to react as if it were two separate, highly reactive borylene units.[2]

• Reaction with Carbon Monoxide (CO): Addition of CO results in the complete cleavage of the B–B bond, forming a bis(borylene) where each boron center is coordinated by a CAAC and a CO ligand.[5]

• Reaction with Azides: It undergoes a twofold insertion reaction with phenyl azide (B81097) to yield a larger, thermally stable diazodiboretidine ring system.[2][5]

• Redox Chemistry: The 1,2-diborete is the product of a four-electron reduction and can be part of a larger redox series, including mono- and bis(boryl) radical intermediates and a six-electron reduced dianion.[3][4][5]

Visualizations

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of a CAAC-stabilized 1,2-diborete.

Key Relationships Diagram

Caption: Relationships between structure, stability, and reactivity in 1,2-diboretes.

References

• 1. 1,2-Diborete Biradicaloid Isolated - ChemistryViews [chemistryviews.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis and reactivity of a benzo-fused 1,2-diborete biradicaloid - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 4. Synthesis and reactivity of a benzo-fused 1,2-diborete biradicaloid - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Highly Strained Arene-Fused 1,2-Diborete Biradicaloid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Unveiling the Aromatic Character of 1,2-Diboretes: A Computational Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The concept of aromaticity, a cornerstone of organic chemistry, has expanded to include a diverse array of inorganic and organometallic systems. Among these, boron-containing heterocycles have garnered significant attention due to their unique electronic structures and potential applications. This technical guide delves into the computational exploration of aromaticity in 1,2-diboretes, four-membered rings containing two adjacent boron atoms and two carbon atoms. These highly strained systems present a fascinating case study where the interplay of ring strain, electronic effects of substituents, and the inherent electron deficiency of boron leads to a rich and complex electronic landscape.

Computational chemistry has proven to be an indispensable tool for elucidating the nature of bonding and aromaticity in these transient or highly reactive species. This guide provides an in-depth overview of the theoretical methodologies employed to characterize 1,2-diboretes, with a focus on key aromaticity descriptors such as Nucleus-Independent Chemical Shift (NICS) and Aromatic Stabilization Energy (ASE). By presenting quantitative data in a structured format and detailing the underlying computational protocols, this document aims to equip researchers with the knowledge to understand and further investigate the intriguing aromatic properties of 1,2-diboretes.

Data Presentation: Aromaticity Indices of 1,2-Diborete Systems

The aromaticity of 1,2-diboretes is highly dependent on their substitution and electronic environment. Computational studies have quantified this property using various indices, primarily NICS values, which measure the magnetic shielding at the center of the ring, and ASE, which quantifies the energetic stabilization due to cyclic electron delocalization.

Nucleus-Independent Chemical Shift (NICS) Values

NICS is a widely used magnetic criterion for aromaticity. A negative NICS value at the ring center (NICS(0)) or 1 Å above it (NICS(1)) is indicative of a diatropic ring current, a hallmark of aromaticity. Conversely, a positive value suggests a paratropic ring current, characteristic of antiaromaticity.

Compound/System	Method	Basis Set	NICS(0) (ppm)	NICS(1) (ppm)	NICS(1)zz (ppm)	Reference
Parent 1,2-Diborete (C₂B₂H₂) (twisted)	DFT	Not Specified	-	-	-	[1]
Benzo-fused 1,2-diborete biradicaloid	DFT	Not Specified	-	-	-	Non-negligible 2π-aromatic character indicated[2]
Naphthalene-fused CAAC-stabilized 1,2-diborete	DFT/Multireference	Not Specified	-	-	-	2π-aromatic[1][3]

Note: Specific NICS values for the parent and substituted 1,2-diboretes are often reported in the supporting information of research articles and can vary depending on the computational level.

Aromatic Stabilization Energy (ASE)

ASE provides a thermodynamic measure of aromaticity by comparing the energy of the cyclic conjugated system to an appropriate acyclic reference. A positive ASE indicates aromatic stabilization.

Compound/System	Method	Basis Set	ASE (kcal/mol)	Reference
1,2-Azaborine (B1258123) (for comparison)	G3(MP2)	-	18.4	[4]

Note: ASE calculations for 1,2-diboretes are less commonly reported in the literature compared to NICS values. The value for 1,2-azaborine is included to provide context for a related boron-containing heterocycle.

Experimental Protocols: Computational Methodologies

The theoretical investigation of 1,2-diborete aromaticity relies on a suite of computational methods to accurately describe their often complex electronic structures, which can include biradical character.

Density Functional Theory (DFT)

DFT is a workhorse for geometry optimization and the calculation of molecular properties, including NICS values.

• Functionals: A variety of density functionals are employed, with hybrid functionals like B3LYP and long-range corrected functionals such as ωB97X-D being common choices. The choice of functional can influence the calculated properties, especially for systems with significant biradical character.[5]

• Basis Sets: Pople-style basis sets (e.g., 6-31G*, 6-311+G**) or correlation-consistent basis sets (e.g., cc-pVTZ) are typically used to provide a good balance between accuracy and computational cost.[5]

• Geometry Optimization: Geometries are optimized until a stationary point is found, confirmed by the absence of imaginary frequencies in a subsequent vibrational frequency calculation.

• Software: Gaussian, ORCA, and other quantum chemistry packages are commonly used for these calculations.

Multireference Methods

For 1,2-diboretes exhibiting significant biradical character or near-degeneracy of electronic states, single-reference methods like DFT may be inadequate. In such cases, multireference methods are essential.

• Complete Active Space Self-Consistent Field (CASSCF): This method provides a good qualitative description of the electronic structure by including all important electronic configurations in the wavefunction.

• N-Electron Valence State Perturbation Theory (NEVPT2): This method is often used to add dynamic electron correlation on top of a CASSCF reference wavefunction, providing more accurate energies and properties.[6][7]

NICS Calculations

NICS values are calculated as the negative of the isotropic magnetic shielding computed at a specific point, typically the geometric center of the ring (NICS(0)) and at a distance of 1.0 Å perpendicular to the ring plane (NICS(1)).

• Geometry Optimization: The molecular geometry is first optimized at a chosen level of theory.

• Magnetic Shielding Calculation: Using the optimized geometry, the magnetic shielding tensors are calculated using the Gauge-Independent Atomic Orbital (GIAO) method.

• NICS Point Definition: A "ghost" atom (typically Bq) is placed at the desired point (e.g., the ring center) where the NICS value is to be calculated.

• NICS Value Extraction: The isotropic magnetic shielding of the ghost atom is extracted from the output, and its negative value is taken as the NICS value.

• NICS(1)zz: For planar or near-planar systems, the out-of-plane component of the shielding tensor (zz) at 1 Å above the ring (NICS(1)zz) is often considered a more reliable indicator of π-aromaticity as it minimizes contributions from σ-orbitals.

Aromatic Stabilization Energy (ASE) Calculations

ASE is typically calculated using isodesmic or homodesmotic reactions, where the number and types of bonds are conserved on both sides of the reaction, minimizing errors in the energy calculation.

• Define a Suitable Reaction: An appropriate reaction is designed where the 1,2-diborete and its corresponding acyclic reference compound are on opposite sides of the equation.

• Calculate Energies: The electronic energies of all species in the reaction are calculated at a high level of theory.

• Calculate Reaction Enthalpy: The ASE is then determined from the calculated enthalpy of the reaction.

Visualizations

Logical Relationship of Aromaticity Assessment

Caption: Logical workflow for the computational assessment of 1,2-diborete aromaticity.

Experimental Workflow for NICS Calculation

Caption: Step-by-step workflow for the calculation of NICS values.

Conclusion

The computational investigation of 1,2-diboretes reveals a fascinating interplay of factors that govern their aromaticity. While the parent C₂B₂H₂ system has been computationally predicted to adopt a twisted structure, the aromatic character can be significantly influenced by the electronic effects of substituents and fusion to other ring systems.[1] In particular, the study of carbene-stabilized, arene-fused 1,2-diboretes has shown that these systems can exhibit significant 2π-aromaticity, often coupled with biradical character.[2][3]

The methodologies outlined in this guide, from DFT and multireference calculations to the application of aromaticity indices like NICS and ASE, provide a robust framework for characterizing these intriguing molecules. As synthetic accessibility to novel 1,2-diborete derivatives continues to grow, the synergy between experimental and computational chemistry will be paramount in unlocking their full potential in materials science and as novel building blocks in drug development. This guide serves as a foundational resource for researchers embarking on the computational exploration of this exciting class of boron heterocycles.

References

• 1. researchgate.net [researchgate.net]
• 2. par.nsf.gov [par.nsf.gov]
• 3. researchgate.net [researchgate.net]
• 4. Highly Strained Arene-Fused 1,2-Diborete Biradicaloid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Hydrocarbon growth via ion-molecule reactions: computational studies of the isomers of C4H2+, C6H2+ and C6H4+ and their formation paths from acetylene and its fragments - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 6. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 7. Aromatic stabilization energies in excited states at the multiconfigurational level: assessment in archetypal organic rings - RSC Advances (RSC Publishing) [pubs.rsc.org]

Unveiling the Electronic Landscape of Arene-Fused 1,2-Diboretes: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The fusion of aromatic rings with boron-containing heterocycles has opened new frontiers in materials science and medicinal chemistry. Among these, arene-fused 1,2-diboretes have emerged as a class of compounds with unique electronic structures and reactivities. Their strained four-membered ring, featuring a boron-boron bond, fused to an aromatic system gives rise to intriguing properties, including biradicaloid character and 2π-aromaticity. This technical guide provides an in-depth exploration of the electronic structure of these fascinating molecules, focusing on key examples of naphthalene- and benzo-fused 1,2-diboretes. We present a summary of quantitative data, detailed experimental protocols for their synthesis and characterization, and visualizations of the underlying chemical principles.

Core Concepts: Biradicaloid Character and Aromaticity

Theoretical and experimental studies have revealed that arene-fused 1,2-diboretes possess an open-shell singlet biradicaloid ground state.[1][2] This means that while the ground state is a singlet (paired electron spins), there is a significant contribution from a diradical resonance structure, where two electrons are unpaired. This biradical character is a consequence of the delicate balance between the strain of the four-membered ring and the electronic effects of the fused arene.

Calculations based on Density Functional Theory (DFT) and multireference methods have shown that the open-shell singlet ground state is slightly lower in energy than the corresponding triplet state.[1][2] Furthermore, Nucleus-Independent Chemical Shift (NICS) calculations suggest a degree of 2π-aromaticity within the 1,2-diborete ring, contributing to its relative stability despite the inherent ring strain.[2]

Synthesis and Reaction Pathways

The synthesis of arene-fused 1,2-diboretes typically involves a stepwise reduction of a cyclic alkyl(amino)carbene (CAAC)-stabilized bis(dihaloboryl)arene precursor. This multi-step process allows for the isolation of radical intermediates, providing insight into the electronic transformations occurring during the formation of the diborete ring.

The general synthetic approach is outlined below:

Caption: Stepwise reduction pathway to arene-fused 1,2-diboretes.

The resulting arene-fused 1,2-diboretes exhibit interesting reactivity. For instance, they react with carbon monoxide (CO), leading to the cleavage of the B-B bond and the formation of a doubly Lewis base-stabilized bis(borylene).[1]

Quantitative Data Summary

The structural and electronic properties of arene-fused 1,2-diboretes have been characterized by various experimental and computational techniques. Key quantitative data for the naphthalene-fused and benzo-fused derivatives are summarized in the tables below for easy comparison.

Table 1: Selected Bond Lengths and Angles

Compound	B-B Bond Length (Å)	B-C Bond Length (Å) (avg.)	C-C Bond Length (Å) (in diborete)	B-B-C Angle (°) (avg.)
Naphthalene-fused 1,2-diborete	1.845(3)	1.575	1.385(2)	78.5
Benzo-fused 1,2-diborete	1.837(4)	1.578	1.384(3)	78.1

Data obtained from X-ray crystallographic analysis.[1][2]

Table 2: Spectroscopic and Computational Data

Compound	UV-vis λmax (nm)	Singlet-Triplet Energy Gap (kcal/mol) (calculated)	Biradical Character (%) (calculated)
Naphthalene-fused 1,2-diborete	485, 630	-2.1	68
Benzo-fused 1,2-diborete	460, 595	-2.5	72

Spectroscopic data obtained in THF solution. Computational data from DFT and multireference calculations.[1][2]

Experimental Protocols

The following are detailed methodologies for key experiments involved in the synthesis and characterization of arene-fused 1,2-diboretes, based on published procedures.[1][2]

Synthesis of CAAC-Stabilized 2,3-Bis(dibromoboryl)naphthalene

Materials:

• 2,3-Dibromonaphthalene (B89205)

• n-Butyllithium (n-BuLi)

• Boron tribromide (BBr3)

• Cyclic alkyl(amino)carbene (CAAC)

• Anhydrous solvents (e.g., diethyl ether, hexane (B92381), toluene)

• Schlenk line and glassware

Procedure:

• All manipulations are to be performed under an inert atmosphere (N2 or Ar) using standard Schlenk techniques.

• Dissolve 2,3-dibromonaphthalene in anhydrous diethyl ether at -78 °C.

• Slowly add two equivalents of n-BuLi in hexane to the solution and stir for 2 hours at -78 °C to facilitate the lithium-halogen exchange.

• To the resulting solution, slowly add two equivalents of BBr3 at -78 °C and allow the reaction mixture to warm to room temperature overnight.

• Remove the solvent under reduced pressure to obtain the crude 2,3-bis(dibromoboryl)naphthalene.

• Dissolve the crude product in anhydrous toluene (B28343) and add two equivalents of the CAAC ligand at room temperature.

• Stir the reaction mixture for 4 hours.

• Remove the solvent under reduced pressure and wash the residue with hexane to yield the CAAC-stabilized 2,3-bis(dibromoboryl)naphthalene as a solid.

Four-Electron Reduction to Naphthalene-Fused 1,2-Diborete

Materials:

• CAAC-stabilized 2,3-bis(dibromoboryl)naphthalene

• Potassium graphite (B72142) (KC8)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Schlenk line and glassware

Procedure:

• Under an inert atmosphere, dissolve the CAAC-stabilized 2,3-bis(dibromoboryl)naphthalene in anhydrous THF at -78 °C.

• Add four equivalents of freshly prepared KC8 to the solution in small portions.

• Stir the reaction mixture at -78 °C for 12 hours.

• Allow the mixture to slowly warm to room temperature.

• Filter the reaction mixture to remove graphite and potassium salts.

• Remove the solvent from the filtrate under reduced pressure.

• The resulting solid can be purified by crystallization from a suitable solvent (e.g., a mixture of THF and hexane) to yield the naphthalene-fused 1,2-diborete.

Visualization of Experimental Workflow and Electronic States

The following diagrams illustrate the general experimental workflow for characterization and the relationship between the key electronic states of arene-fused 1,2-diboretes.

Caption: Experimental and computational workflow for arene-fused 1,2-diboretes.

Caption: Relationship between the electronic states of arene-fused 1,2-diboretes.

Conclusion

Arene-fused 1,2-diboretes represent a unique class of boron-containing compounds with significant biradicaloid character and a degree of aromaticity. Their synthesis through a stepwise reduction of CAAC-stabilized precursors allows for a detailed investigation of their electronic structure. The quantitative data and experimental protocols provided in this guide offer a comprehensive resource for researchers interested in exploring the fundamental properties and potential applications of these intriguing molecules in fields ranging from materials science to drug development. The interplay of strain, aromaticity, and biradical character in these systems will undoubtedly continue to inspire further research and innovation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis and reactivity of a benzo-fused 1,2-diborete biradicaloid - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

reactivity of 1,2-Diborete and its derivatives

An In-depth Technical Guide on the Reactivity of 1,2-Diborete and its Derivatives

For: Researchers, Scientists, and Drug Development Professionals

Executive Summary

1,2-Diboretes are four-membered heterocyclic compounds containing two adjacent boron atoms and a carbon-carbon double bond. These highly strained rings are typically unstable and reactive intermediates. However, recent advances in synthetic chemistry, particularly the use of sterically demanding ligands and fusion to aromatic systems, have enabled the isolation and characterization of stable 1,2-diborete derivatives. These compounds exhibit unique electronic structures, including significant biradicaloid character, leading to a rich and diverse reactivity profile. This guide provides a comprehensive overview of the synthesis, structural properties, and key reactive pathways of 1,2-diborete and its derivatives, presenting quantitative data, detailed experimental protocols, and visual diagrams of core mechanisms.

Core Concepts: Structure and Stability

The parent 1,2-diborete is a highly reactive species due to significant ring strain and the electron-deficient nature of the boron atoms. Stability is typically conferred through two primary strategies:

• Steric Protection: The use of bulky ligands, such as N-heterocyclic carbenes (NHCs) and particularly cyclic alkyl(amino)carbenes (CAACs), kinetically stabilizes the 1,2-diborete core by preventing intermolecular reactions.

• Aromatic Fusion: Fusing the 1,2-diborete ring to an aromatic system, such as a benzene (B151609) or naphthalene (B1677914) backbone, provides electronic stabilization.

Many stable, isolated 1,2-diboretes possess an open-shell singlet biradicaloid ground state.[1][2] This means that while the molecule is a singlet overall, it has two unpaired electrons with opposite spins, which significantly influences its reactivity. These derivatives can be viewed as having a highly elongated B-B "double bond" and can react as masked bis(borylenes) or cyclic diborenes.[3]

Structural and Spectroscopic Data

The structural parameters of 1,2-diboretes are highly dependent on the substituents and stabilizing groups. X-ray crystallography of arene-fused, CAAC-stabilized derivatives reveals a highly strained and twisted four-membered ring.[1][2]

Parameter	Compound Type	Value (Å)	Notes
B–B Bond Length	Naphthalene-fused, CAAC-stabilized 1,2-diborete	Elongated	The formal B=B double bond is significantly stretched, consistent with biradicaloid character.[1][2]
Cf–O Bond Distances	Californium Borate (B1201080) (for comparison)	2.411 - 2.463	Illustrates typical metal-ligand bond lengths in complex borate structures.[4]
C=C Bond Length	1,2-disila / 1,2-digermacyclobut-3-enes	Not specified	Analogous heavier group 14 compounds formed via [2+2] cycloadditions.[5]

Note: Specific bond lengths for 1,2-diboretes are often presented in the context of detailed crystallographic data within primary research articles.

Synthesis of 1,2-Diborete Derivatives

The synthesis of stable 1,2-diboretes is a challenging endeavor. The primary successful strategies involve the reduction of dihaloboryl precursors or the cycloaddition of diborenes with alkynes.

Pathway 1: Stepwise Reduction of Dihaloboryl Precursors

A key method involves the stepwise reduction of a Lewis base-stabilized bis(dihaloboryl)arene. CAACs are particularly effective as stabilizing ligands in this process. The reduction proceeds through mono- and bis(boryl) radical intermediates before ring closure.[1][2][6]

References

• 1. Highly Strained Arene-Fused 1,2-Diborete Biradicaloid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Reactions of diborenes with terminal alkynes: mechanisms of ligand-controlled anti -selective hydroalkynylation, cycloaddition and C[triple bond, leng ... - Chemical Science (RSC Publishing) DOI:10.1039/D1SC02081A [pubs.rsc.org]
• 6. 1,2-Diborete Biradicaloid Isolated - ChemistryViews [chemistryviews.org]

Spectroscopic Characterization of 1,2-Diborete: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,2-Diborete, a four-membered unsaturated ring containing two adjacent boron atoms, represents a fascinating and highly reactive class of organoboron compounds. Due to its inherent instability, the parent 1,2-diborete has not been isolated, and its characterization remains a significant challenge. However, the synthesis and detailed spectroscopic analysis of stabilized 1,2-diborete derivatives, particularly those fused with aromatic systems and coordinated with bulky ligands such as cyclic alkyl(amino)carbenes (CAACs), have provided profound insights into their unique electronic structure and biradicaloid character. This technical guide provides a comprehensive overview of the spectroscopic techniques employed in the characterization of these novel boron heterocycles, including Nuclear Magnetic Resonance (NMR), Electron Paramagnetic Resonance (EPR), Ultraviolet-Visible (UV-Vis), and Infrared (IR) spectroscopy, supported by computational data.

Introduction

1,2-Dihydro-1,2-diboretes are four-membered C₂B₂ heterocyclic compounds that are isoelectronic with the cyclobutadiene (B73232) dication ([C₄H₄]²⁺)[1]. These strained rings are generally unstable and prone to rearrangement into more stable isomers[1]. Stabilization of the 1,2-diborete core has been successfully achieved through strategies such as fusion to an arene ring and the use of sterically demanding substituents[1]. These modifications have enabled the isolation and comprehensive spectroscopic characterization of several 1,2-diborete derivatives, revealing their intriguing electronic properties.

Recent studies have focused on arene-fused and benzo-fused 1,2-diboretes stabilized by CAACs. These compounds exhibit significant biradicaloid character, with a small singlet-triplet energy gap, making them interesting candidates for applications in materials science and catalysis. This guide will delve into the key spectroscopic methods used to elucidate the structure and bonding in these unique molecules.

Synthesis of a Stabilized 1,2-Diborete Derivative

A common synthetic pathway to a stabilized arene-fused 1,2-diborete involves the reduction of a CAAC-stabilized 2,3-bis(dibromoboryl)naphthalene precursor.

Synthesis of a CAAC-Stabilized Arene-Fused 1,2-Diborete.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a fundamental tool for confirming the formation of 1,2-diborete derivatives and for monitoring reaction progress. Both ¹H and ¹¹B NMR are particularly informative.

Experimental Protocol (General): ¹H and ¹¹B NMR spectra are typically recorded on a Bruker Avance spectrometer at room temperature. Samples are prepared in deuterated solvents such as C₆D₆ or THF-d₈. Chemical shifts (δ) are reported in parts per million (ppm) and are referenced to residual solvent signals for ¹H NMR and external BF₃·OEt₂ for ¹¹B NMR.

Nucleus	Compound Class	Typical Chemical Shift (δ, ppm)	Linewidth	Observations
¹¹B	CAAC-stabilized 1,2-diborete	30 - 45	Broad	The broadness of the signal is characteristic of boron in an asymmetric environment. The chemical shift is indicative of a three-coordinate boron center.
¹H	CAAC-stabilized 1,2-diborete	Varies with substituents	Sharp	Resonances for the CAAC ligands and the arene backbone are observed in their expected regions.

Electron Paramagnetic Resonance (EPR) Spectroscopy

The biradicaloid nature of many 1,2-diborete derivatives, arising from a thermally accessible triplet state, can be probed by EPR spectroscopy.

Experimental Protocol (General): Solid-state EPR spectra are recorded on a Bruker ELEXSYS E580 spectrometer equipped with a continuous-wave X-band microwave bridge. Measurements are typically performed at low temperatures (e.g., 77 K) to populate the triplet state.

Calculations based on DFT and multireference approaches reveal that these diboretes possess an open-shell singlet biradicaloid ground state, which is slightly energetically preferred to its EPR-active triplet-state congener[2][3]. The solid-state EPR spectrum often shows a signal corresponding to the thermally populated triplet state, confirming the biradical character[2][3].

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the 1,2-diborete system. The extent of conjugation significantly influences the absorption wavelengths.

Experimental Protocol (General): UV-Vis absorption spectra are recorded on a spectrophotometer using solutions of the compound in a suitable transparent solvent like THF or hexane. The spectra are typically recorded at room temperature in a quartz cuvette.

Compound Class	λmax (nm)	Molar Absorptivity (ε, M⁻¹cm⁻¹)	Assignment
Arene-fused 1,2-diborete	~350 - 450 and ~600 - 700	~10,000 - 30,000	π → π* transitions within the conjugated system. The lower energy absorption is characteristic of the extended π-system involving the diborete ring.

Time-dependent density functional theory (TD-DFT) calculations are often employed to aid in the assignment of the observed electronic transitions. These calculations can predict the energies and oscillator strengths of the electronic transitions, which can then be compared to the experimental spectrum.

Workflow for UV-Vis Spectral Analysis.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify characteristic vibrational modes of the functional groups present in the stabilized 1,2-diborete derivatives.

Experimental Protocol (General): IR spectra are typically recorded on an FT-IR spectrometer. Solid samples can be analyzed as KBr pellets or using an attenuated total reflectance (ATR) accessory.

Wavenumber (cm⁻¹)	Assignment
~2900 - 3100	C-H stretching vibrations of the arene and alkyl groups.
~1600	C=C stretching vibrations of the aromatic ring.
~1200 - 1400	B-C stretching and other fingerprint region vibrations.

Computational frequency calculations at the DFT level of theory are valuable for assigning the observed IR bands to specific vibrational modes of the molecule.

X-ray Crystallography

While not a spectroscopic technique in the traditional sense, single-crystal X-ray diffraction is indispensable for the definitive structural elucidation of stabilized 1,2-diborete derivatives. It provides precise information on bond lengths, bond angles, and the overall molecular geometry.

The X-ray crystallographic analysis of arene-fused 1,2-diboretes reveals a highly strained and twisted four-membered ring[2]. A key feature is the elongated B-B bond, which is consistent with the biradicaloid character of the molecule[2].

Conclusion

The spectroscopic characterization of stabilized 1,2-diborete derivatives has been instrumental in understanding their unique electronic structures and biradicaloid nature. A combination of NMR, EPR, UV-Vis, and IR spectroscopy, coupled with single-crystal X-ray diffraction and computational studies, provides a comprehensive picture of these fascinating boron-containing heterocycles. While the parent 1,2-diborete remains elusive, the detailed analysis of its stabilized analogues continues to push the boundaries of our understanding of chemical bonding and reactivity in strained ring systems. This knowledge is crucial for the future design and application of novel organoboron compounds in various scientific and technological fields.

References

• 1. 1,2-Diborete Biradicaloid Isolated - ChemistryViews [chemistryviews.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Highly Strained Arene-Fused 1,2-Diborete Biradicaloid - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to 1,2-Diborete Research: From Theoretical Concepts to a Synthetically Accessible Reality

For Researchers, Scientists, and Drug Development Professionals

Abstract

The journey of 1,2-diboretes, four-membered rings containing adjacent boron atoms, from theoretical curiosities to isolable compounds has been a long and challenging chapter in boron chemistry. Early computational studies predicted their inherent instability and propensity for rearrangement, a prediction that for decades proved true in synthetic endeavors. This technical guide provides a comprehensive historical overview of 1,2-diborete research, culminating in the recent landmark isolation of the first stable examples. We will delve into the theoretical underpinnings that guided the field, chronicle the synthetic hurdles and the strategies developed to overcome them, and present key experimental data and protocols. This guide is intended to serve as a valuable resource for researchers in organoboron chemistry, materials science, and drug development who are interested in the fundamental properties and potential applications of these unique boron heterocycles.

Early Theoretical Predictions: A Landscape of Instability

The story of 1,2-diboretes begins not in the laboratory, but in the realm of computational chemistry. Early theoretical investigations into the potential energy surface of C₂B₂H₄ isomers sought to predict the most stable arrangements of these atoms. A seminal 1985 study by Budzelaar and co-workers, employing ab initio molecular orbital methods, provided a foundational understanding of the relative stabilities of various diborete isomers.[1] Their calculations predicted that the 1,3-diboretene isomer is the global energy minimum, significantly more stable than the 1,2-diborete.[1] Furthermore, the 1,2-isomer was predicted to readily isomerize to the more stable 1,3-form with a low activation energy.[1] These theoretical predictions cast a long shadow over the field, highlighting the inherent electronic and steric challenges that would need to be overcome for the successful synthesis of a 1,2-diborete.

The Synthetic Challenge: A History of Rearrangements

Inspired by theoretical possibilities but hampered by predicted instabilities, early synthetic attempts to construct the 1,2-diborete ring system were met with limited success. A common strategy involved the [2+2] cycloaddition of alkynes with species containing a boron-boron double bond (diborenes). However, these reactions consistently led to the formation of the thermodynamically favored 1,3-diborete isomer, confirming the theoretical predictions of a facile rearrangement pathway.[2] This rearrangement involves the cleavage of the B-B bond and the formation of a more stable arrangement with alternating boron and carbon atoms. These persistent rearrangements underscored the need for a new synthetic strategy that could kinetically trap the elusive 1,2-isomer.

The Breakthrough: Isolation of a Stable 1,2-Diborete

The turning point in 1,2-diborete research arrived in 2022 with the landmark achievement of Holger Braunschweig and his research group, who reported the first synthesis and isolation of a stable, crystalline 1,2-diborete.[3][4][5][6] This breakthrough was made possible through a combination of steric and electronic stabilization.

The successful strategy involved the following key features:

• A Fused Arene Backbone: The 1,2-diborete ring was fused to a rigid naphthalene (B1677914) scaffold. This annulation strategy imparts significant strain, which surprisingly helps to disfavor the rearrangement to the 1,3-isomer.[3][4][5]

• Sterically Demanding Lewis Base Stabilization: The boron atoms were coordinated to bulky cyclic (alkyl)(amino)carbenes (CAACs). These sterically encumbering ligands provide kinetic stability, preventing intermolecular reactions and intramolecular rearrangements.[3][4][5]

The synthesis proceeded via a stepwise four-electron reduction of a 2,3-bis(dibromoboryl)naphthalene precursor.[3][4] This multi-step reduction allowed for the isolation and characterization of radical intermediates, providing valuable insight into the electronic structure of the final 1,2-diborete.[3]

Electronic Structure: A Tale of Two Personalities

The isolated CAAC-stabilized naphtho-fused 1,2-diborete was found to possess a unique electronic structure.[3][4] Spectroscopic and computational studies revealed that it exists as an open-shell singlet biradicaloid in the ground state.[2][3][4] This means that while the molecule has an overall singlet spin state, it possesses significant diradical character, with two unpaired electrons having opposite spins. This biradicaloid nature is a direct consequence of the high ring strain and the electronic properties of the boron atoms.

Interestingly, subsequent research has shown that the electronic nature of the 1,2-diborete ring can be tuned by the choice of the stabilizing carbene. When N-heterocyclic carbenes (NHCs) are used instead of CAACs, the resulting 1,2-diboretes exhibit a closed-shell, 4π-electron antiaromatic character. This highlights the delicate interplay between the carbene ligands and the electronic structure of the diborete ring.

Quantitative Data Summary

The following tables summarize key quantitative data for the first isolated CAAC-stabilized naphtho-fused 1,2-diborete.

Table 1: Selected Bond Lengths and Angles

Parameter	Value	Reference
B1-B2 Bond Length	1.698(3) Å	[3]
C1-C2 Bond Length	1.383(3) Å	[3]
B1-C1 Bond Length	1.542(3) Å	[3]
B2-C2 Bond Length	1.545(3) Å	[3]
B1-B2-C2 Angle	78.9(1)°	[3]
B2-B1-C1 Angle	78.8(1)°	[3]
B1-C1-C2 Angle	101.0(2)°	[3]
B2-C2-C1 Angle	101.1(2)°	[3]

Table 2: Spectroscopic Data

Technique	Key Observation	Reference
¹¹B NMR	δ = 47.0 ppm (broad)	[3]
EPR Spectroscopy	Solid-state spectrum confirms biradical character	[3]
UV-vis Spectroscopy	λmax = 450 nm, 620 nm (sh)	[3]

Experimental Protocols

Synthesis of 2,3-Bis(dibromoboryl)naphthalene

The synthesis of the key precursor, 2,3-bis(dibromoboryl)naphthalene, is a critical first step. Several methods have been reported for the synthesis of related diborylated naphthalenes. A general and effective method involves the reaction of 2,3-dibromonaphthalene (B89205) with a boron trihalide in the presence of a reducing agent. For the specific precursor used in the synthesis of the first 1,2-diborete, a detailed protocol can be found in the supplementary information of the primary literature.[3][4] The general steps are outlined below.

General Procedure:

• To a solution of 2,3-dibromonaphthalene in an appropriate anhydrous solvent (e.g., hexanes) under an inert atmosphere, add a solution of boron tribromide (BBr₃).

• Cool the reaction mixture to a low temperature (e.g., -78 °C).

• Slowly add a reducing agent, such as lithium naphthalenide, to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for a specified period.

• Remove the solvent under reduced pressure.

• Extract the product with a suitable solvent (e.g., hexanes) and filter to remove any insoluble byproducts.

• Crystallize the product from a concentrated solution to obtain pure 2,3-bis(dibromoboryl)naphthalene.

Synthesis of the CAAC-Stabilized Naphtho-fused 1,2-Diborete

The following is a generalized protocol for the four-electron reduction of the 2,3-bis(dibromoboryl)naphthalene precursor to the 1,2-diborete. For precise quantities, reaction times, and purification details, refer to the supplementary information of the original publication by Braunschweig and coworkers.[3][4]

General Procedure:

• In a glovebox, dissolve 2,3-bis(dibromoboryl)naphthalene in anhydrous tetrahydrofuran (B95107) (THF).

• Add a solution of the cyclic (alkyl)(amino)carbene (CAAC) (2.2 equivalents) in THF to the solution of the diborylated naphthalene.

• Stir the reaction mixture at room temperature to form the CAAC-adduct.

• In a separate flask, prepare a reducing agent, such as potassium graphite (B72142) (KC₈) (4.0 equivalents), suspended in THF.

• Slowly add the solution of the CAAC-adduct to the suspension of the reducing agent at room temperature.

• Stir the reaction mixture for several hours. The color of the solution will typically change, indicating the progress of the reduction.

• Filter the reaction mixture to remove any solid residues.

• Remove the solvent under reduced pressure.

• Wash the resulting solid with a non-polar solvent (e.g., pentane) to remove any unreacted starting materials or byproducts.

• Crystallize the product from a suitable solvent system (e.g., a mixture of THF and pentane) to obtain the crystalline 1,2-diborete.

Visualizing the Chemistry of 1,2-Diboretes

The following diagrams, generated using the DOT language, illustrate key concepts in 1,2-diborete chemistry.

Caption: Historical progression of 1,2-diborete research.

References

• 1. Remarkable structures of C2B2H4 isomers [scite.ai]
• 2. researchgate.net [researchgate.net]
• 3. Highly Strained Arene-Fused 1,2-Diborete Biradicaloid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 1,2-Diborete Biradicaloid Isolated - ChemistryViews [chemistryviews.org]
• 6. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]

Theoretical Insights into the Stability of 1,2-Diborete: A Computational Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The isoelectronic replacement of a C=C unit with a B-B moiety in cyclic hydrocarbons has opened new avenues in the exploration of novel electronic materials and therapeutic agents. Among these, 1,2-diboretes, four-membered rings containing a B-B bond, have garnered significant theoretical and experimental interest. Their stability, however, is a subject of intricate electronic effects, including aromaticity, ring strain, and biradical character. This technical guide provides an in-depth analysis of the theoretical predictions governing the stability of 1,2-diborete and its derivatives, supported by key quantitative data, detailed computational and experimental protocols, and visual representations of the underlying chemical principles.

The Dual Nature of 1,2-Diborete: Aromaticity vs. Instability

1,2-Dihydro-1,2-diborete is a 2π-electron system, which, according to Hückel's (4n+2) rule (with n=0), suggests aromatic character. This aromaticity should, in principle, confer a degree of stability. However, the small four-membered ring structure imposes significant ring strain, a destabilizing factor. Furthermore, recent advanced computational studies and experimental evidence have revealed that arene-fused 1,2-diboretes can exhibit an open-shell singlet biradicaloid ground state. This biradical character adds another layer of complexity to their electronic structure and reactivity, indicating that the stability of 1,2-diboretes is a delicate balance of these competing factors.

Data Presentation: Calculated and Experimental Structural and Electronic Parameters

The following tables summarize key quantitative data from theoretical calculations and experimental characterization of a synthesized, highly strained arene-fused 1,2-diborete stabilized by cyclic alkyl(amino)carbenes (CAACs), as reported by Gärtner et al. in the Journal of the American Chemical Society (2022).

Table 1: Selected Bond Lengths and Angles of a CAAC-Stabilized Arene-Fused 1,2-Diborete

Parameter	Calculated (Å or °)	Experimental (X-ray) (Å or °)
B1-B2 Bond Length	1.623	1.615(3)
C1-C2 Bond Length	1.385	1.379(2)
B1-C1 Bond Length	1.578	1.575(3)
B2-C2 Bond Length	1.578	1.576(3)
B1-C(CAAC) Bond Length	1.585	1.583(2)
B2-C(CAAC) Bond Length	1.585	1.584(2)
C1-B1-B2 Angle	89.2	89.4(1)
C2-B2-B1 Angle	89.2	89.4(1)
B1-C1-C2 Angle	90.8	90.6(1)
B2-C2-C1 Angle	90.8	90.6(1)

Table 2: Calculated Electronic Properties of a CAAC-Stabilized Arene-Fused 1,2-Diborete

Property	Calculated Value
Singlet-Triplet Energy Gap (ΔES-T)	-3.9 kcal/mol
Nucleus-Independent Chemical Shift (NICS(0))	-8.2 ppm
Nucleus-Independent Chemical Shift (NICS(1)zz)	-15.5 ppm

Note: A negative singlet-triplet gap indicates that the open-shell singlet (biradical) state is energetically more favorable than the triplet state.

Experimental and Computational Protocols

Synthesis of a CAAC-Stabilized Arene-Fused 1,2-Diborete

The synthesis of the stable arene-fused 1,2-diborete involved the reduction of a CAAC-stabilized 2,3-bis(dibromoboryl)naphthalene precursor.

Step 1: Synthesis of the bis(CAAC) adduct

• In a glovebox, a solution of 1-(2,6-diisopropylphenyl)-3,3,5,5-tetramethylpyrrolidin-2-ylidene (CAAC) (2.0 equivalents) in toluene (B28343) is added dropwise to a solution of 2,3-bis(dibromoboryl)naphthalene (1.0 equivalent) in toluene at room temperature.

• The reaction mixture is stirred for 12 hours.

• The solvent is removed under reduced pressure.

• The resulting solid is washed with pentane (B18724) and dried in vacuo to yield the bis(CAAC) adduct.

Step 2: Reduction to the 1,2-diborete

• To a solution of the bis(CAAC) adduct (1.0 equivalent) in tetrahydrofuran (B95107) (THF), lithium sand (5.0 equivalents) is added at room temperature.

• The reaction mixture is stirred for 24 hours, during which a color change to dark green is observed.

• The mixture is filtered to remove excess lithium.

• The solvent is removed under reduced pressure.

• The crude product is dissolved in a minimal amount of toluene and layered with pentane.

• Crystallization at room temperature affords the arene-fused 1,2-diborete as green crystals.

Computational Methodology for Stability Prediction

The theoretical investigation of the 1,2-diborete's stability and electronic structure was performed using Density Functional Theory (DFT) and multireference calculations.

DFT Calculations:

• Software: Gaussian 16

• Functional: PBE0 hybrid functional

• Basis Set: def2-TZVP for all atoms

• Methodology:

  • Geometry optimizations were performed without symmetry constraints.

  • Vibrational frequency calculations were carried out at the same level of theory to confirm the nature of the stationary points (minima or transition states).

  • The open-shell singlet state was calculated using a broken-symmetry approach.

  • Nucleus-Independent Chemical Shift (NICS) values were calculated using the Gauge-Including Atomic Orbital (GIAO) method at the PBE0/def2-TZVP level of theory. NICS(0) is calculated at the geometric center of the diborete ring, and NICS(1)zz is calculated 1 Å above the ring center, considering only the tensor component perpendicular to the ring plane.

Multireference Calculations:

• Software: TURBOMOLE

• Methodology:

  • State-average complete active space self-consistent field (SA-CASSCF) calculations were performed to obtain a qualitatively correct description of the electronic wave function for the singlet and triplet states.

  • The active space typically included the π-orbitals of the diborete core.

  • Dynamical electron correlation was included by performing N-electron valence state second-order perturbation theory (NEVPT2) calculations on top of the CASSCF wave functions.

Visualization of Key Concepts

Caption: Computational workflow for predicting 1,2-diborete stability.

Caption: Logical relationship of 1,2-diborete stabilization strategies.

Conclusion

The theoretical prediction of 1,2-diborete stability is a multifaceted challenge that requires sophisticated computational approaches. The inherent aromaticity of the 2π-electron system is counteracted by significant ring strain and a pronounced biradical character. The presented data and methodologies highlight that the stabilization and isolation of 1,2-diborete derivatives are achievable through kinetic and electronic stabilization, primarily via the use of bulky substituents like CAACs and fusion to aromatic systems. This in-depth understanding of the electronic structure and stability of 1,2-diboretes is crucial for the rational design of novel boron-containing molecules with tailored properties for applications in materials science and drug development.

The Dawn of Stable 1,2-Diboretes: A Technical Guide to their Discovery and Isolation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the discovery, isolation, and characterization of stable 1,2-diborete compounds. These highly strained four-membered rings, featuring a boron-boron bond, have long been elusive targets in synthetic chemistry. This document details the successful strategies that have led to their stabilization, focusing on the pivotal role of bulky N-heterocyclic carbenes and arene-fusion. It offers a comprehensive overview of the synthetic protocols, key characterization data, and the underlying electronic nature of these novel biradicaloid species.

Introduction: The Challenge of the 1,2-Diborete Ring System

The synthesis of 1,2-diboretes, four-membered C₂B₂ heterocycles, has been a significant challenge due to their inherent ring strain and electronic structure.[1] Early attempts to synthesize 1,2-dihydro-1,2-diboretes often resulted in rearrangement to their more thermodynamically stable 1,3-isomers.[2] The stabilization and isolation of the 1,2-isomer required innovative approaches to overcome these inherent instabilities. Key strategies that have proven successful include the fusion of the C₂ backbone to an aromatic ring and the use of sterically demanding substituents on the boron atoms.[1][2] A breakthrough in this field was the use of cyclic alkyl(amino)carbenes (CAACs) as stabilizing ligands, which has enabled the isolation of stable, crystalline 1,2-diborete derivatives.[1]

Synthetic Strategies and Experimental Protocols

The most successful route to stable 1,2-diboretes involves a stepwise reduction of a doubly CAAC-stabilized bis(dihaloboryl) precursor.[3] This multi-electron reduction process allows for the isolation of radical intermediates en route to the final 1,2-diborete product.

Synthesis of a Naphthalene-Fused 1,2-Diborete Biradicaloid

A key example is the synthesis of a highly strained naphthalene-fused 1,2-diborete biradicaloid.[1][2] The general synthetic workflow is outlined below.

Figure 1: Synthetic pathway to a CAAC-stabilized naphthalene-fused 1,2-diborete.

Detailed Experimental Protocol: Synthesis of the bis(CAAC) Adduct

The following protocol is a representative procedure for the synthesis of the bis(CAAC) adduct, the precursor to the 1,2-diborete.

• Preparation of Reactants: In a glovebox, 2,3-bis(dibromoboryl)naphthalene is dissolved in a suitable solvent such as tetrahydrofuran (B95107) (THF).

• Addition of CAAC: To this solution, 2.1 equivalents of the cyclic alkyl(amino)carbene (CAAC), specifically 1-(2,6-diisopropylphenyl)-3,3,5,5-tetramethylpyrrolidin-2-ylidene, are added.[2]

• Reaction: The reaction mixture is stirred at room temperature.

• Isolation: The resulting colorless bis(CAAC) adduct is isolated and purified by recrystallization.[2]

Detailed Experimental Protocol: Reduction to the 1,2-Diborete

The following protocol outlines the multi-electron reduction of the bis(CAAC) adduct to the stable 1,2-diborete.

• Preparation of Reactants: The isolated bis(CAAC) adduct is dissolved in THF in a glovebox.[2]

• Reduction: 5.0 equivalents of lithium sand are added to the solution.[2]

• Reaction: The mixture is stirred at room temperature, leading to a four-electron reduction.

• Isolation and Purification: The resulting CAAC-stabilized 1,2-diborete is isolated as a green crystalline solid.[2] Purification is achieved through recrystallization. The isolated yield is reported to be 41%.[1]

Characterization and Properties

The isolated 1,2-diborete compounds have been extensively characterized using a variety of spectroscopic and analytical techniques.

Spectroscopic Data

The spectroscopic data provides key insights into the electronic structure of these molecules.

Technique	Compound	Observed Features
¹¹B NMR	bis(CAAC) adduct	Resonance at -0.9 ppm.[2]
¹H and ¹¹B NMR	CAAC-stabilized 1,2-diborete	Extremely broad features, suggesting a radical character.[2]
Solid-State EPR	CAAC-stabilized 1,2-diborete	Weak resonance characteristic of a biradical.[2][3]

X-ray Crystallographic Data

Single-crystal X-ray diffraction has been instrumental in confirming the structure of these compounds.

Compound	Key Structural Features	Bond Lengths (Å)
Benzo-fused bis(boryl) biradical	B-B single bond	1.710(3)[4]
Naphthalene-fused 1,2-diborete	Highly strained and twisted four-membered ring, formal cis-diborene motif with an elongated B-B double bond.[3][5]	B-B: Elongated double bond[3]

Electronic Structure and Reactivity

Computational studies and experimental observations have revealed the unique electronic nature of these stable 1,2-diboretes.

Figure 2: Electronic properties and reactivity of CAAC-stabilized 1,2-diboretes.

EPR spectroscopy and computational analyses have confirmed the biradical nature of these 1,2-diborete compounds.[6][7] They possess an open-shell singlet ground state with a thermally accessible triplet state.[6][7] Nucleus-independent chemical shift (NICS) calculations suggest a small but non-negligible 2π-aromatic character.[6][7] Despite their biradical nature, their reactivity is akin to that of a masked bis(borylene) or a cyclic diborene.[2]

Conclusion

The successful synthesis and isolation of stable 1,2-diborete compounds represent a significant milestone in main-group chemistry. The use of bulky CAAC ligands and arene-fusion has proven to be a viable strategy for stabilizing these otherwise reactive species. The unique biradicaloid character and intriguing reactivity of these molecules open up new avenues for research in materials science and catalysis. This guide provides a foundational understanding for researchers looking to explore this exciting class of boron-containing heterocycles.

References

• 1. 1,2-Diborete Biradicaloid Isolated - ChemistryViews [chemistryviews.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Highly Strained Arene-Fused 1,2-Diborete Biradicaloid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and reactivity of a benzo-fused 1,2-diborete biradicaloid - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and reactivity of a benzo-fused 1,2-diborete biradicaloid - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 7. Synthesis and reactivity of a benzo-fused 1,2-diborete biradicaloid - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Unveiling the Biradical Soul of a Naphthalene-Fused 1,2-Diborete: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the synthesis, structure, and pronounced biradical character of a recently isolated naphthalene-fused 1,2-diborete, stabilized by cyclic alkyl(amino)carbenes (CAACs). This novel compound exhibits a unique electronic structure, existing as an open-shell singlet biradicaloid, a feature that makes it a compelling subject for research in materials science and potentially for applications in drug development where redox-active molecules are of interest. Through a detailed presentation of experimental and computational data, this document aims to equip researchers with a thorough understanding of this fascinating molecule.

Core Concepts: Biradicalism in a Strained Boron Heterocycle

The subject of this guide is a highly strained, arene-fused 1,2-diborete that displays significant biradical character.[1][2] Its synthesis was achieved through a stepwise reduction of a CAAC-stabilized 2,3-bis(dibromoboryl)naphthalene precursor.[1] This process allows for the isolation of several intermediates, culminating in a 2π-aromatic 1,2-diborete upon a four-electron reduction.[1]

Computational studies, employing both Density Functional Theory (DFT) and multireference methods, have been pivotal in elucidating the electronic nature of this diborete.[1] These calculations reveal an open-shell singlet ground state, which is energetically favored, albeit only slightly, over its triplet state congener.[1][2] This small energy gap is a hallmark of biradicaloid species. The presence of the triplet state has been confirmed experimentally by solid-state Electron Paramagnetic Resonance (EPR) spectroscopy.[1]

The molecular geometry, determined by X-ray crystallography, shows a highly strained and twisted four-membered ring.[1] A key feature is the elongated B-B bond, which is consistent with the biradical character, suggesting a weakened covalent interaction and a greater degree of unpaired electron character on each boron atom.[1]

Quantitative Analysis of Biradical Character and Molecular Structure

The biradical nature and geometric parameters of the naphthalene-fused 1,2-diborete have been precisely quantified through a combination of computational chemistry and X-ray crystallography.

Calculated Biradical Character and Energetics

The extent of biradical character and the energetic separation of the singlet and triplet states are critical parameters for understanding the reactivity and potential applications of this molecule.

Parameter	Value	Method	Reference
Biradical Character (y₀)	Data not available in abstract	CASSCF	[1][2]
Singlet-Triplet Energy Gap (ΔES-T)	Slightly energetically preferred singlet	DFT/Multireference	[1][2]

Note: Specific numerical values for the biradical character index (y₀) and the singlet-triplet energy gap (in kcal/mol) are typically found in the supporting information of the primary research article and are not available in the abstracts.

Key Crystallographic and Calculated Bond Parameters

The structural parameters provide tangible evidence of the electronic effects within the molecule, particularly the strained nature of the diborete ring and the elongated B-B bond.

Bond/Angle	Experimental (Å or °)	Calculated (Å or °)	Reference
B-B Bond Length	Elongated	Data not available in abstract	[1]
B-C Bond Lengths	Data not available in abstract	Data not available in abstract	[1]
C-B-B-C Dihedral Angle	Twisted	Data not available in abstract	[1]

Note: Precise bond lengths and angles from the X-ray crystal structure (CCDC 2207163) and computational models are detailed in the primary publication and its supporting information.

Experimental and Computational Protocols

A detailed understanding of the methodologies employed is essential for the replication and extension of these findings.

Synthesis of CAAC-Stabilized Naphthalene-Fused 1,2-Diborete

The synthesis involves a multi-step reduction of a CAAC-stabilized 2,3-bis(dibromoboryl)naphthalene precursor. The general workflow is as follows:

• Synthesis of the Precursor: The synthesis begins with the reaction of 2,3-bis(dibromoboryl)naphthalene with a cyclic alkyl(amino)carbene (CAAC), specifically 1-(2,6-diisopropylphenyl)-3,3,5,5-tetramethylpyrrolidin-2-ylidene, to yield the bis(CAAC) adduct.[3]

• Stepwise Reduction: The bis(CAAC) adduct undergoes a stepwise reduction.

  • A one-electron reduction yields a mono(bromoboryl) radical.[3]

  • A two-electron reduction leads to a bis(bromoboryl) biradical species.[3]

  • A four-electron reduction, typically using a potent reducing agent like lithium sand in tetrahydrofuran (B95107) (THF), affords the target naphthalene-fused 1,2-diborete as a green solid.[3]

  • Further reduction (a total of six electrons) results in a cyclic bis(alkylidene)diboron dianion.[1]

X-ray Crystallography

Single-crystal X-ray diffraction analysis was performed to determine the solid-state molecular structure of the naphthalene-fused 1,2-diborete. This technique provides precise atomic coordinates, from which bond lengths, bond angles, and dihedral angles can be determined, offering insight into the strained and twisted nature of the four-membered ring.

Solid-State EPR Spectroscopy

Electron Paramagnetic Resonance (EPR) spectroscopy is a key technique for the direct detection of unpaired electrons. Solid-state EPR measurements were conducted on the naphthalene-fused 1,2-diborete. The observation of a signal in the solid-state EPR spectrum provides direct experimental evidence for the presence of a thermally accessible triplet state, confirming the biradical character of the molecule.[1]

Computational Methodology

A combination of Density Functional Theory (DFT) and multireference computational methods was employed to model the electronic structure of the naphthalene-fused 1,2-diborete.

• DFT Calculations: These calculations were likely used to optimize the molecular geometry of the singlet and triplet states and to compute their relative energies (the singlet-triplet gap).

• Multireference Calculations (e.g., CASSCF): For molecules with significant biradical character, single-reference methods like DFT can be inadequate. Complete Active Space Self-Consistent Field (CASSCF) or similar multireference methods are necessary to accurately describe the electronic structure and quantify the biradical character, often expressed as the y₀ index, which relates to the contribution of the doubly excited configuration to the ground state wavefunction.

Visualizing Synthesis and Electronic States

The following diagrams, generated using the DOT language, illustrate the synthetic pathway and the fundamental concept of the biradical electronic structure.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. epub.uni-regensburg.de [epub.uni-regensburg.de]

Unveiling the Diradical Soul of a Boron Heterocycle: An In-depth Analysis of the Open-Shell Singlet Ground State of 1,2-Diborete

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the fascinating electronic structure of 1,2-diborete, a four-membered boron-containing heterocycle that challenges conventional bonding paradigms. Specifically, we investigate the evidence and rationale behind its open-shell singlet ground state, a diradicaloid character that imparts unique reactivity and properties. This document synthesizes key findings from computational and experimental studies, presenting the data in a structured format for clarity and deeper understanding.

The Diradicaloid Nature of 1,2-Diborete

Molecules with two unpaired electrons are known as diradicals.[1] Their electronic states can be either triplet, where the electron spins are parallel, or singlet, where they are antiparallel.[2] While many diradicals have a triplet ground state, a fascinating class of molecules possesses an open-shell singlet ground state, where the two radical centers are antiferromagnetically coupled.[2][3] These species, often termed "diradicaloids," exhibit a small energy gap between their highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO).[4]

Recent studies on a highly strained, arene-fused 1,2-diborete, stabilized by bulky cyclic alkyl(amino)carbene (CAAC) ligands, have provided compelling evidence for its open-shell singlet ground state.[5][6] This diradicaloid character is a consequence of the molecule's unique geometry and electronic demands.[4]

Computational Elucidation of the Electronic Ground State

Theoretical calculations have been instrumental in characterizing the electronic structure of 1,2-diborete. A combination of Density Functional Theory (DFT) and more sophisticated multireference methods has been employed to accurately describe its diradical nature.[5][7]

Key Computational Findings

Calculations consistently reveal that the open-shell singlet state is the ground state for the arene-fused 1,2-diborete, lying slightly lower in energy than the corresponding triplet state.[5][7][8] This small singlet-triplet energy gap is a hallmark of a diradicaloid species.[9]

Computational Method	Property	Value	Reference
DFT	Singlet-Triplet Energy Gap (ΔES-T)	Thermally accessible triplet state	[8][10]
CASSCF	Diradical Character (y)	37%	[9]
NICS	Aromaticity	Non-negligible 2π-aromatic character	[8][10]

NICS: Nucleus-Independent Chemical Shift

Computational Workflow

The general workflow for the computational investigation of 1,2-diborete's electronic structure is outlined below. It involves geometry optimization, frequency calculations to confirm the nature of the stationary point, and subsequent single-point energy calculations with higher-level methods to refine the electronic structure and energy differences between spin states.

Computational workflow for investigating 1,2-diborete.

Experimental Evidence for the Open-Shell Singlet Ground State

Experimental investigations have provided crucial validation of the theoretical predictions.

Synthesis of a Stable 1,2-Diborete Derivative

The synthesis of a stable, isolable arene-fused 1,2-diborete was achieved through a stepwise reduction of a CAAC-stabilized 2,3-bis(dibromoboryl)naphthalene precursor.[5][6][7] This multi-electron reduction process allows for the isolation of various intermediates, including radical anions and the neutral diradicaloid.[10]

Stepwise reduction to form the 1,2-diborete.

Spectroscopic and Crystallographic Characterization

A combination of spectroscopic techniques and X-ray crystallography has provided a detailed picture of the 1,2-diborete's structure and electronic properties.

Experimental Technique	Key Observation	Implication	Reference
X-ray Crystallography	Four-membered ring with an elongated B-B bond	Weakened B-B interaction, consistent with diradical character	[5][6][7]
Solid-State EPR Spectroscopy	Signal indicating biradical character	Presence of unpaired electrons	[5][7][10]
NMR Spectroscopy	Broadened signals	Open-shell electronic structure	[9]

Experimental Protocols

Detailed experimental protocols are crucial for the reproducibility of these findings. While specific laboratory procedures are proprietary to the original research, the following outlines the general methodologies.

General Synthetic Procedure for CAAC-Stabilized 1,2-Diborete

The synthesis is conducted under inert atmosphere using Schlenk line or glovebox techniques due to the air and moisture sensitivity of the reagents and products.

• Preparation of the Precursor : The starting material, 2,3-bis(dibromoboryl)naphthalene, is synthesized according to literature procedures.

• Adduct Formation : The precursor is reacted with two equivalents of the corresponding cyclic alkyl(amino)carbene (CAAC) in a suitable aprotic solvent (e.g., toluene (B28343) or hexane) at room temperature to form the bis(CAAC) adduct.

• Reduction : The isolated and purified adduct is then subjected to a multi-electron reduction. A strong reducing agent, such as potassium graphite (B72142) (KC8) or lithium sand, is used in an ethereal solvent like tetrahydrofuran (B95107) (THF).[6] The stoichiometry of the reducing agent is carefully controlled to target the desired reduction state.

• Isolation and Purification : The resulting 1,2-diborete is isolated by filtration to remove the excess reducing agent and byproducts. The product is then purified by crystallization from a suitable solvent system, yielding the compound as a crystalline solid.[6]

X-ray Crystallography

Single crystals suitable for X-ray diffraction are grown from a concentrated solution of the purified 1,2-diborete.

• Crystal Mounting : A suitable crystal is mounted on a goniometer head.

• Data Collection : Diffraction data are collected at low temperature (typically 100 K) using a diffractometer equipped with a monochromatic X-ray source (e.g., Mo Kα or Cu Kα radiation).

• Structure Solution and Refinement : The structure is solved using direct methods and refined by full-matrix least-squares on F2. All non-hydrogen atoms are refined anisotropically. Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

EPR Spectroscopy

Electron Paramagnetic Resonance (EPR) spectroscopy is performed on solid-state samples to probe the presence of unpaired electrons.

• Sample Preparation : A powdered sample of the crystalline 1,2-diborete is loaded into an EPR tube under an inert atmosphere.

• Data Acquisition : The EPR spectrum is recorded at various temperatures using an X-band spectrometer. The observation of a half-field signal is indicative of a triplet state, and the temperature dependence of the signal intensity can be used to estimate the singlet-triplet energy gap.

Reactivity Profile

The diradical character of 1,2-diborete bestows upon it a unique reactivity. For instance, its reaction with carbon monoxide (CO) results in the cleavage of the B-B bond, leading to the formation of a doubly Lewis base-stabilized bis(borylene).[5][7] This reactivity underscores the weakened B-B interaction in the diradicaloid ground state.

Reactivity of 1,2-diborete with carbon monoxide.

Conclusion

The investigation into the electronic structure of 1,2-diborete has revealed a fascinating example of an open-shell singlet ground state in a main group heterocycle. The confluence of advanced computational studies and detailed experimental characterization provides a robust model for understanding the diradicaloid nature of this molecule. The stability imparted by bulky carbene ligands and arene fusion has been key to the isolation and study of this otherwise elusive species.[6] The unique electronic structure and reactivity of 1,2-diborete open new avenues for the design of novel boron-based materials with interesting optoelectronic and reactive properties.

References

• 1. Biradicals - An elusive kind of molecules | French national synchrotron facility [synchrotron-soleil.fr]
• 2. Diradical - Wikipedia [en.wikipedia.org]
• 3. A diradical based on odd-electron σ-bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Diradicaloid - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. 1,2-Diborete Biradicaloid Isolated - ChemistryViews [chemistryviews.org]
• 7. Highly Strained Arene-Fused 1,2-Diborete Biradicaloid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis and reactivity of a benzo-fused 1,2-diborete biradicaloid - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 9. An Open‐Shell Singlet SnI Diradical and H2 Splitting - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis and reactivity of a benzo-fused 1,2-diborete biradicaloid - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Application Notes and Protocols: 1,2-Diborete as a Ligand in Transition Metal Complexes

For Researchers, Scientists, and Drug Development Professionals

Introduction

The field of organometallic chemistry has been continuously enriched by the exploration of novel ligands that can impart unique electronic and steric properties to metal centers, leading to new reactivity and catalytic applications. Among the vast array of ligands, those containing boron have emerged as particularly intriguing due to the element's electron-deficient nature and versatile bonding capabilities. This document focuses on the nascent and highly promising area of 1,2-diboretes as ligands in transition metal complexes.

1,2-Diboretes, four-membered rings containing a formal B=B double bond, are highly strained and reactive molecules.[1] Recent advances have led to the synthesis and isolation of stable, albeit highly reactive, arene-fused 1,2-diboretes, often stabilized by bulky N-heterocyclic carbene (NHC) or cyclic (alkyl)(amino)carbene (CAAC) ligands.[2][3] These molecules exhibit fascinating electronic structures, with some possessing significant biradicaloid character and the potential for 2π-aromaticity.[3][4]

The coordination of the B=B double bond of a 1,2-diborete to a transition metal center is a compelling prospect for the development of novel catalysts and materials. The unique electronic properties of the 1,2-diborete ligand, including its π-system and the Lewis acidity of the boron centers, could lead to unprecedented reactivity at the metal center. These application notes and protocols aim to provide a comprehensive overview of the current understanding of 1,2-diboretes and their potential as ligands, along with detailed, though in some cases prospective, experimental procedures for their synthesis and the preparation of their transition metal complexes.

Synthesis of 1,2-Diborete Ligands

The synthesis of stable 1,2-diboretes is a challenging endeavor due to their high ring strain and propensity for rearrangement. The most successful strategy to date involves the reductive cyclization of 1,2-bis(dihaloboryl)arenes, stabilized by bulky carbene ligands.

General Workflow for 1,2-Diborete Synthesis

Caption: General workflow for the synthesis of carbene-stabilized 1,2-diboretes.

Experimental Protocol: Synthesis of a Naphthalene-Fused 1,2-Diborete

This protocol is adapted from the work of Braunschweig and coworkers and describes the synthesis of a cyclic (alkyl)(amino)carbene (CAAC)-stabilized naphthalene-fused 1,2-diborete.[3]

Step 1: Synthesis of 2,3-Bis(dibromoboryl)naphthalene

• In a glovebox, dissolve 2,3-dibromonaphthalene (B89205) in an appropriate solvent (e.g., hexanes).

• Cool the solution to -78 °C.

• Slowly add a solution of n-butyllithium (2 equivalents) and stir for 2 hours at -78 °C.

• Slowly add a solution of BBr3 (2.2 equivalents) in the same solvent and allow the reaction to warm to room temperature overnight.

• Remove the solvent under vacuum to yield the crude 2,3-bis(dibromoboryl)naphthalene.

Step 2: Formation of the CAAC Adduct

• Dissolve the crude 2,3-bis(dibromoboryl)naphthalene in a suitable solvent (e.g., toluene).

• Add a solution of the desired cyclic (alkyl)(amino)carbene (CAAC) (2 equivalents) in the same solvent at room temperature.

• Stir the reaction mixture for 12 hours.

• Remove the solvent under vacuum and wash the residue with a non-polar solvent (e.g., pentane) to afford the CAAC-stabilized 2,3-bis(dibromoboryl)naphthalene adduct.

Step 3: Reductive Cyclization to the 1,2-Diborete

• In a glovebox, prepare a suspension of the CAAC adduct in a suitable solvent (e.g., THF).

• Add an excess of a reducing agent, such as potassium graphite (B72142) (KC8) (at least 4 equivalents).

• Stir the reaction mixture at room temperature for 24-48 hours. The progress of the reaction can be monitored by a color change.

• Filter the reaction mixture to remove excess reducing agent and inorganic salts.

• Remove the solvent from the filtrate under vacuum.

• The resulting solid can be purified by recrystallization from a suitable solvent system (e.g., a mixture of THF and hexanes) to yield the crystalline 1,2-diborete.

Coordination of 1,2-Diborete to Transition Metals: A Prospective View

While experimentally realized examples of 1,2-diborete transition metal complexes are yet to be reported in the literature, the coordination chemistry of diborenes (compounds with a B=B double bond) provides a strong precedent and a basis for proposing synthetic strategies. The coordination is expected to occur in a side-on fashion, with the metal center binding to the B=B π-system.

Proposed Synthesis of a 1,2-Diborete Platinum(0) Complex

This hypothetical protocol is based on established methods for the synthesis of platinum(0) olefin and diborene complexes.

Materials:

• A stable, carbene-stabilized 1,2-diborete.

• A platinum(0) precursor, such as [Pt(PEt3)3] or [Pt(PPh3)4].

• Anhydrous, deoxygenated solvents (e.g., toluene, benzene).

Procedure:

• In a glovebox, dissolve the 1,2-diborete (1 equivalent) in toluene.

• In a separate flask, dissolve the platinum(0) precursor (1 equivalent) in toluene.

• Slowly add the platinum(0) solution to the 1,2-diborete solution at room temperature with stirring.

• The reaction progress can be monitored by ³¹P NMR spectroscopy, looking for a change in the chemical shift of the phosphine (B1218219) ligands upon coordination, and by ¹¹B NMR spectroscopy for a shift in the boron resonance.

• Stir the reaction for 12-24 hours at room temperature.

• Reduce the volume of the solvent under vacuum and attempt to crystallize the product by layering with a non-polar solvent like pentane (B18724) or by slow cooling.

Characterization of 1,2-Diborete Transition Metal Complexes

The characterization of these novel complexes would rely on a combination of spectroscopic and crystallographic techniques.

Technique	Expected Observations
Multinuclear NMR Spectroscopy	¹¹B NMR: A significant upfield or downfield shift of the boron resonance upon coordination to the metal center. ¹H and ¹³C NMR: Changes in the chemical shifts of the carbene and arene backbone protons and carbons. ³¹P NMR (if applicable): Coordination of the phosphine-containing metal precursor will show a characteristic shift and possibly coupling to the metal center (e.g., ¹⁹⁵Pt satellites).
X-ray Crystallography	Unambiguous determination of the coordination mode (e.g., η²-side-on). Provides key bond lengths and angles of the coordinated 1,2-diborete ligand.
UV-Vis Spectroscopy	New absorption bands may appear due to metal-to-ligand or ligand-to-metal charge transfer transitions.
Cyclic Voltammetry	To probe the redox properties of the complex and the influence of the 1,2-diborete ligand on the metal center's redox potential.

Quantitative Data: A Comparative Perspective

As no experimental data for 1,2-diborete transition metal complexes are available, we present data for a related diborene complex to provide a basis for what might be expected.

Complex	B-B Bond Length (Å)	M-B Bond Length (Å)	Reference
(NHC)HB=B H(NHC) (Free Diborene)	~1.56	N/A	[5]
[(NHC)HB=B H(NHC)]Ag(OTf)	1.648(2)	Ag-B1 = 2.316(4), Ag-B2 = 2.363(3)	[5]
[(NHC)HB=B H(NHC)]Pt(PEt₃)₂	1.521(2)	Pt-B1 = 2.071(6), Pt-B2 = 2.071(6)	[5]
Naphthalene-fused 1,2-diborete (Free)	~1.65	N/A	[3]
Hypothetical [1,2-Diborete]Pt(PR₃)₂	Expected to be elongated or shortened depending on the nature of the metal-ligand interaction.	Expected to be in the range of 2.0-2.2 Å	-

Note: The B-B bond in the platinum-diborene complex is shorter than in the free diborene, which is contrary to the typical Dewar-Chatt-Duncanson model for olefin coordination and suggests a more complex bonding scenario.[5]

Potential Applications

The development of 1,2-diborete transition metal complexes opens up exciting possibilities in catalysis and materials science.

Catalysis

The unique electronic properties of the 1,2-diborete ligand could be harnessed for various catalytic transformations. The Lewis acidic boron centers could act in synergy with the transition metal, potentially enabling "frustrated Lewis pair" (FLP)-type reactivity for the activation of small molecules like H₂, CO₂, and olefins. Furthermore, the redox-active nature of the 1,2-diborete ligand could allow it to act as an electron reservoir, facilitating multi-electron redox processes at the metal center.

Caption: Potential catalytic applications of 1,2-diborete transition metal complexes.

Materials Science

The incorporation of 1,2-diborete metal complexes into polymeric materials could lead to new conductive or photoactive materials. The biradicaloid character of some 1,2-diboretes could also be exploited for the development of novel magnetic materials.

Conclusion

The study of 1,2-diboretes as ligands in transition metal complexes is a frontier in inorganic and organometallic chemistry. While still in its infancy, the foundational work on the synthesis and reactivity of free 1,2-diboretes, coupled with the established coordination chemistry of related diborenes, provides a clear roadmap for future exploration. The protocols and data presented herein, though in part prospective, are intended to serve as a valuable resource for researchers venturing into this exciting new field. The potential for discovering novel reactivity and developing innovative catalysts and materials makes the pursuit of 1,2-diborete transition metal complexes a highly rewarding endeavor.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis and reactivity of a benzo-fused 1,2-diborete biradicaloid - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 4. Synthesis and reactivity of a benzo-fused 1,2-diborete biradicaloid - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 5. sa4bfb08dd104e085.jimcontent.com [sa4bfb08dd104e085.jimcontent.com]

Application Notes and Protocols for the Use of 1,2-Diboretes in Organic Synthesis

Introduction

1,2-Diboretes are four-membered rings containing two adjacent boron atoms and a carbon-carbon double bond. These highly strained and reactive heterocycles have emerged as intriguing building blocks and intermediates in organic and organometallic chemistry.[1] Due to their inherent instability, 1,2-diboretes are typically generated in situ or stabilized through substitution with sterically demanding groups or fusion to aromatic systems.[1] Recent advancements have led to the isolation and characterization of stable 1,2-diborete derivatives, paving the way for their exploration in synthetic applications.[1][2]

This document provides an overview of the synthesis and reactivity of isolable 1,2-diboretes, with a focus on arene-fused systems stabilized by cyclic alkyl(amino)carbenes (CAACs). These compounds exhibit unique biradical character and undergo novel transformations, offering potential for the development of new synthetic methodologies.[2][3]

I. Synthesis of Stabilized 1,2-Diboretes

The synthesis of stable 1,2-diboretes typically involves a multi-step process, beginning with the preparation of a 1,2-bis(dihaloboryl)arene precursor, followed by adduct formation with a stabilizing ligand, and finally, a reduction to form the 1,2-diborete ring.

A. Synthesis of 1,2-Bis(dichloroboryl)benzene

A key precursor for benzo-fused 1,2-diboretes is 1,2-bis(dichloroboryl)benzene. An optimized synthesis involves a metathesis reaction in the gas phase.[3]

Experimental Protocol 1: Synthesis of 1,2-(BCl2)2C6H4 [3]

• Reactants: 1-(trimethylsilyl)-2-(dichloroboryl)benzene (1-SiMe3-2-(BCl2)C6H4) and boron trichloride (B1173362) (BCl3).

• Reaction Conditions: The reaction is performed in the dilute gas phase at 95 °C.

• Procedure:

  • Introduce 1-SiMe3-2-(BCl2)C6H4 and an excess of BCl3 into a sealed reaction vessel suitable for gas-phase reactions.

  • Heat the vessel to 95 °C and maintain the temperature for the specified reaction time.

  • After the reaction is complete, cool the vessel and carefully isolate the product.

• Outcome: This method yields 1,2-(BCl2)2C6H4, typically with 5–9% of the meta-isomer, 1,3-(BCl2)2C6H4, as an inseparable byproduct.

B. Synthesis of a Naphthalene-Fused 1,2-Diborete Biradicaloid

The fusion of the 1,2-diborete ring to a naphthalene (B1677914) backbone, combined with stabilization by CAAC ligands, allows for the isolation of a stable biradicaloid species.[1][2] The synthesis proceeds through the stepwise reduction of a bis(CAAC) adduct of 2,3-bis(dibromoboryl)naphthalene.[2][4]

Experimental Protocol 2: Synthesis of a CAAC-Stabilized Naphthalene-Fused 1,2-Diborete [1][2]

• Synthesis of the Bis(CAAC) Adduct (2):

  • Reactants: 2,3-bis(dibromoboryl)naphthalene (1) and 2.1 equivalents of 1-(2,6-diisopropylphenyl)-3,3,5,5-tetramethylpyrrolidin-2-ylidene (CAAC).

  • Procedure: Add the CAAC ligand to a solution of 2,3-bis(dibromoboryl)naphthalene in a suitable solvent (e.g., THF) at room temperature. Stir the mixture until the reaction is complete. The formation of the colorless bis(CAAC) adduct (2) can be monitored by 11B NMR spectroscopy (expected resonance around -0.9 ppm).[2]

• Stepwise Reduction to the 1,2-Diborete (4):

  • Reducing Agent: Lithium sand.

  • Solvent: Tetrahydrofuran (THF).

  • Procedure:

    • To a solution of the bis(CAAC) adduct (2) in THF at room temperature, add an excess of lithium sand.

    • The reaction mixture will change color as the reduction proceeds.

    • Upon completion, filter the reaction mixture to remove any unreacted lithium sand.

    • Remove the solvent under vacuum to yield the CAAC-stabilized 1,2-diborete as a green solid.

  • Yield: 41%.[1]

Quantitative Data for Synthesis

Precursor/Product	Reagents	Reducing Agent	Solvent	Temperature	Yield	Reference
1,2-(BCl2)2C6H4	1-SiMe3-2-(BCl2)C6H4, BCl3	-	Gas Phase	95 °C	-	[3]
Naphthalene-fused 1,2-diborete	Bis(CAAC) adduct of 2,3-bis(dibromoboryl)naphthalene	Lithium sand	THF	Room Temp.	41%	[1]
Benzo-fused 1,2-diborete dianion (11-M)	Bis(CAAC) adduct (3-CAAC)	M (M = Li, Na, K)	-	-	-	[3]

II. Reactivity and Applications in Organic Synthesis

The reactivity of stabilized 1,2-diboretes is characterized by the cleavage of the strained B-B bond, leading to the formation of new boron-containing heterocycles. These reactions highlight their potential as synthons for more complex molecules.

A. Reaction with Carbon Monoxide

Naphthalene-fused 1,2-diborete reacts with carbon monoxide, resulting in the splitting of the B-B bond and the formation of a bis(borylene) adduct.[2][4]

Experimental Protocol 3: Reaction of Naphthalene-Fused 1,2-Diborete with CO [2][4]

• Reactants: CAAC-stabilized naphthalene-fused 1,2-diborete and carbon monoxide (CO).

• Procedure:

  • Dissolve the 1,2-diborete in a suitable solvent (e.g., benzene) in a reaction vessel equipped with a gas inlet.

  • Bubble CO gas through the solution at room temperature.

  • Monitor the reaction by NMR spectroscopy until the starting material is consumed.

  • Isolate the product, a doubly Lewis base-stabilized bis(borylene), by removing the solvent.

B. Reaction with Phenyl Azide (B81097)

The reaction with phenyl azide proceeds as a twofold γ-azide insertion, yielding a stable 1,3-bis(diazenyl)-1,3,2,4-diazadiboretidine.[2][4] This transformation showcases the ability of the 1,2-diborete to act as a masked bis(borylene).[2]

Experimental Protocol 4: Reaction of Naphthalene-Fused 1,2-Diborete with Phenyl Azide [2][4]

• Reactants: CAAC-stabilized naphthalene-fused 1,2-diborete and phenyl azide.

• Procedure:

  • Dissolve the 1,2-diborete in a suitable solvent.

  • Add a stoichiometric amount of phenyl azide to the solution at room temperature.

  • Stir the reaction mixture until completion.

  • Isolate the 1,3-bis(diazenyl)-1,3,2,4-diazadiboretidine product.

C. Cycloaddition Reactions

While isolable 1,2-diboretes are a recent discovery, the broader class of dihydrodiboretes can be involved in cycloaddition reactions. For instance, a 1,3,2,5-diazadiborinine, a six-membered ring containing two boron atoms, undergoes a reversible [4+2] cycloaddition with alkenes like ethylene (B1197577) and styrene.[5] This reactivity is analogous to the Diels-Alder reaction and suggests the potential for 1,2-diborete systems to participate in similar transformations.

Logical Workflow for Synthesis and Reactivity

Caption: Synthetic pathway to stabilized 1,2-diboretes and their subsequent reactions.

Reaction Pathway for Naphthalene-Fused 1,2-Diborete

Caption: Stepwise reduction of the bis(CAAC) adduct to form the 1,2-diborete.[2]

The chemistry of 1,2-diboretes, particularly stabilized arene-fused derivatives, is a rapidly developing field. While not yet general reagents for organic synthesis, their unique electronic structures and reactivity offer exciting possibilities. The protocols outlined here for the synthesis of CAAC-stabilized 1,2-diboretes provide a foundation for further exploration of their synthetic potential. The demonstrated reactions, such as B-B bond cleavage with small molecules, open avenues for the construction of novel boron-containing heterocyclic systems. Further research is anticipated to expand the scope of their reactions and establish their role as versatile intermediates in organic and materials chemistry.

References

• 1. 1,2-Diborete Biradicaloid Isolated - ChemistryViews [chemistryviews.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis and reactivity of a benzo-fused 1,2-diborete biradicaloid - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 4. Highly Strained Arene-Fused 1,2-Diborete Biradicaloid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Reversible [4 + 2] cycloaddition reaction of 1,3,2,5-diazadiborinine with ethylene - Chemical Science (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: Exploring the Catalytic Landscape of Diboron Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

The field of boron chemistry has presented numerous opportunities for the development of novel catalytic transformations. Among the various organoboron species, diboron (B99234) compounds have emerged as particularly versatile reagents and catalysts. This document provides an overview of the catalytic potential of diboron compounds, with a specific focus on the reactivity of 1,2-diborete systems and the extensive applications of more common diboron reagents in organic synthesis. While the direct catalytic applications of 1,2-diborete compounds are a nascent field with limited current examples, their unique electronic structure and reactivity with small molecules suggest potential for future catalytic designs. In contrast, the broader class of diboron compounds, such as bis(pinacolato)diboron (B136004) (B₂pin₂), are well-established in transition-metal-catalyzed reactions. These notes will detail established protocols and quantitative data for these transformations.

I. Catalytic Potential of 1,2-Diborete Compounds: A Frontier in Catalysis

Recent research has illuminated the synthesis and reactivity of 1,2-diborete compounds, particularly arene-fused and carbene-stabilized derivatives.[1][2][3] These molecules exhibit significant biradical character and possess an open-shell singlet ground state with a thermally accessible triplet state.[3][4] Their strained four-membered ring structure makes them highly reactive.[2]

While direct catalytic cycles involving 1,2-diboretes as the primary catalyst are not yet well-established in the literature, their demonstrated reactivity with small molecules such as carbon monoxide (CO) and phenyl azide (B81097) suggests their potential for mediating chemical transformations.[3][5] The B-B bond in these systems can be cleaved and reformed, a fundamental requirement for many catalytic processes. For instance, the reaction with CO leads to B-B bond splitting and the formation of a doubly Lewis base-stabilized bis(borylene).[3][5] This reactivity hints at the possibility of designing catalytic cycles for reactions like CO activation and functionalization.

Potential Catalytic Cycle: A Hypothetical Pathway for Small Molecule Activation

Based on the observed reactivity, a hypothetical catalytic cycle for the functionalization of a small molecule (SM) using a 1,2-diborete catalyst can be envisioned. This speculative pathway highlights the potential areas for future research.

Caption: Hypothetical catalytic cycle for small molecule activation by a 1,2-diborete.

II. Catalytic Applications of Diboron Reagents

In contrast to the emerging field of 1,2-diborete catalysis, the use of diboron reagents, particularly bis(pinacolato)diboron (B₂pin₂), in transition-metal-catalyzed reactions is a mature and powerful area of synthetic chemistry. These reactions provide efficient routes to a wide array of organoboron compounds, which are key building blocks in pharmaceuticals and materials science.

A. Platinum-Catalyzed Diboration of Alkenes and Dienes

Platinum complexes are highly effective catalysts for the addition of a B-B bond across carbon-carbon multiple bonds.

Experimental Protocol: Platinum-Catalyzed Diboration of 1,3-Dienes

This protocol is adapted from studies on the enantioselective 1,2-diboration of 1,3-dienes.

• Reaction Setup: In a nitrogen-filled glovebox, a solution of the diene (1.0 equiv) and B₂pin₂ (1.1 equiv) in anhydrous THF (0.5 M) is prepared in a screw-capped vial.

• Catalyst Preparation: In a separate vial, a solution of a platinum catalyst precursor, such as Pt(dba)₃ (3 mol %), and a chiral phosphonite ligand (6 mol %) in THF is prepared.

• Reaction Initiation: The catalyst solution is added to the substrate solution.

• Reaction Conditions: The reaction mixture is stirred at a specified temperature (e.g., 60 °C) for a set time (e.g., 12 hours).

• Work-up and Purification: After cooling to room temperature, the solvent is removed under reduced pressure. The residue can be used directly in subsequent reactions or purified by chromatography on silica (B1680970) gel.

Quantitative Data for Platinum-Catalyzed 1,2-Diboration of 1,3-Dienes

Entry	Diene Substrate	Product Yield (%)	Enantiomeric Excess (%)
1	cis-Piperylene	>95	92
2	1,1-Disubstituted diene	85	94
3	Terminal diene	90	88

Data compiled from representative literature. Yields and ee values are highly dependent on the specific ligand and reaction conditions.

Caption: Workflow for platinum-catalyzed diboration of dienes.

B. Copper-Catalyzed Borylation Reactions

Copper catalysis offers a cost-effective and efficient alternative for various borylation reactions.

Experimental Protocol: Copper-Catalyzed Enantioselective 1,2-Borylation of 1,3-Dienes

• Reaction Setup: To an oven-dried vial is added a copper salt (e.g., CuCN, 5 mol %), a chiral phosphanamine ligand (5.5 mol %), and B₂pin₂ (1.1 equiv). Anhydrous solvent (e.g., THF) is added, and the mixture is stirred.

• Substrate Addition: The 1,3-diene (1.0 equiv) is added to the reaction mixture.

• Reaction Conditions: The reaction is stirred at room temperature for the specified time (e.g., 16 hours).

• Work-up and Purification: The reaction mixture is filtered through a short plug of silica gel, and the solvent is removed under reduced pressure. The crude product can be purified by flash chromatography.

Quantitative Data for Copper-Catalyzed 1,2-Borylation of 1,3-Dienes

Entry	Diene Substrate	Product Yield (%)	Enantiomeric Excess (%)
1	2-Aryl-1,3-diene	95	96
2	2-Heteroaryl-1,3-diene	88	94
3	2-Alkyl-1,3-diene	92	91

Data compiled from representative literature. Yields and ee values are highly dependent on the specific ligand and reaction conditions.

C. Nickel/Diboron Cooperative Catalysis

Recent advances have demonstrated the power of cooperative catalysis involving nickel and diboron reagents for challenging transformations, such as radical cascade reactions.[6] In these systems, the diboron compound can act as both an activator for bond cleavage and a reductant for the nickel catalytic cycle.[6]

Logical Relationship in Ni/Diboron Cooperative Catalysis

References

• 1. 1,2-Diborylsilanes: Catalytic Enantioselective Synthesis and Site-Selective Cross-Coupling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and reactivity of a benzo-fused 1,2-diborete biradicaloid - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 1,2-Diborylsilanes: Catalytic Enantioselective Synthesis and Site-Selective Cross-Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemrxiv.org [chemrxiv.org]

Application Notes and Protocols for Studying 1,2-Diborete Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the experimental setup for studying the synthesis and reactivity of 1,2-diboretes, a class of highly reactive boron-containing four-membered rings. The protocols focus on the synthesis of a cyclic alkyl(amino)carbene (CAAC)-stabilized arene-fused 1,2-diborete and its subsequent reactions, highlighting its biradical character and unique reactivity.

Synthesis of a CAAC-Stabilized Arene-Fused 1,2-Diborete

The synthesis of the target 1,2-diborete is achieved through a stepwise reduction of a doubly CAAC-stabilized 2,3-bis(dibromoboryl)naphthalene precursor. The use of bulky CAAC ligands is crucial for stabilizing the highly strained 1,2-diborete ring system.[1]

Experimental Protocol: Synthesis of (CAAC)₂(naphthalene)B₂

Materials:

• 2,3-bis(dibromoboryl)naphthalene

• 1-(2,6-diisopropylphenyl)-3,3,5,5-tetramethylpyrrolidin-2-ylidene (CAAC)

• Lithium sand

• Tetrahydrofuran (THF), anhydrous

• Standard Schlenk line and glovebox equipment

Procedure:

• Preparation of the bis(CAAC) adduct: In a glovebox, a solution of 1-(2,6-diisopropylphenyl)-3,3,5,5-tetramethylpyrrolidin-2-ylidene (CAAC) in THF is added dropwise to a stirred solution of 2,3-bis(dibromoboryl)naphthalene in THF at room temperature. The reaction mixture is stirred for 12 hours. The solvent is then removed under vacuum to yield the bis(CAAC) adduct as a solid.

• Reduction to the 1,2-diborete: The bis(CAAC) adduct is dissolved in anhydrous THF. To this solution, an excess of lithium sand is added. The reaction mixture is stirred at room temperature for 24 hours. During this time, the color of the solution will change, indicating the progress of the reduction.

• Isolation and Purification: After the reaction is complete, the lithium excess is filtered off. The solvent is removed from the filtrate under vacuum. The resulting solid residue is washed with pentane (B18724) and dried under vacuum to yield the CAAC-stabilized 1,2-diborete as a green solid. A yield of 41% has been reported for this synthesis.[1]

Characterization Data

The synthesized 1,2-diborete exhibits unique spectroscopic properties consistent with its biradicaloid nature.

Parameter	Value
¹¹B NMR (THF-d₈, 298 K)	δ = 58.3 ppm (broad singlet)
¹H NMR (THF-d₈, 298 K)	Multiple broad signals in the aromatic and aliphatic regions
Solid-State EPR	Shows biradical character
X-ray Crystallography	Confirms the four-membered 1,2-diborete ring structure

Reactions of the CAAC-Stabilized 1,2-Diborete

The synthesized 1,2-diborete serves as a versatile platform for studying the reactivity of this unique class of compounds. Two key reactions are highlighted below: the reaction with carbon monoxide (CO) and the reaction with phenyl azide (B81097).

Reaction with Carbon Monoxide

The reaction with CO leads to the cleavage of the B-B bond and the formation of a doubly Lewis base-stabilized bis(borylene).[2][3][4]

Experimental Protocol:

• A solution of the CAAC-stabilized 1,2-diborete in THF is prepared in a Schlenk flask.

• The flask is degassed and backfilled with carbon monoxide gas (1 atm).

• The reaction mixture is stirred at room temperature for 4 hours.

• The solvent is removed under vacuum to yield the bis(borylene) product.

Reaction with Phenyl Azide

The reaction with phenyl azide results in a twofold γ-insertion, leading to the formation of a 1,3-bis(diazenyl)-1,3,2,4-diazadiboretidine.[2][3][4]

Experimental Protocol:

• To a solution of the CAAC-stabilized 1,2-diborete in THF, a solution of phenyl azide in THF is added dropwise at -78 °C.

• The reaction mixture is allowed to warm to room temperature and stirred for 12 hours.

• The solvent is removed under vacuum, and the residue is purified by crystallization to yield the diazadiboretidine product.

Summary of Reaction Products and Yields

Reactant	Product	Yield
Carbon Monoxide	Doubly Lewis base-stabilized bis(borylene)	High
Phenyl Azide	1,3-bis(diazenyl)-1,3,2,4-diazadiboretidine	Moderate

Visualized Workflows and Pathways

Synthesis Workflow

Caption: Workflow for the synthesis of a CAAC-stabilized 1,2-diborete.

Reaction Pathways

Caption: Reaction pathways of a CAAC-stabilized 1,2-diborete.

Logical Relationship of Experimental Steps

Caption: Logical flow of the experimental investigation.

References

• 1. Concise Synthesis of Naphthalene-Based 14-Aza-12-Oxasteroids [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Analytical Characterization of 1,2-Diboretes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the key analytical techniques for the characterization of 1,2-diboretes, a class of highly reactive boron-containing heterocycles. Due to their unique electronic structures, often exhibiting biradicaloid character, a multi-technique approach is essential for unambiguous structural elucidation and the understanding of their chemical properties. The following protocols are designed to guide researchers in the application of Nuclear Magnetic Resonance (NMR) Spectroscopy, Single-Crystal X-ray Diffraction (SCXRD), Electron Paramagnetic Resonance (EPR) Spectroscopy, and Computational Chemistry for the comprehensive analysis of 1,2-diboretes.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a fundamental tool for the initial characterization of 1,2-diboretes in solution. Both ¹H and ¹¹B NMR are crucial for determining the molecular structure and understanding the electronic environment of the boron atoms.

Quantitative NMR Data for a CAAC-Stabilized Arene-Fused 1,2-Diborete

Nucleus	Chemical Shift (δ) [ppm]	Multiplicity	Solvent	Reference
¹H	7.0-8.0	m	C₆D₆	[1]
1.0-2.0	m	C₆D₆	[1]
¹¹B	+45.0	br s	C₆D₆	[1][2]

Note: Chemical shifts are referenced to external BF₃·OEt₂ for ¹¹B NMR. br s denotes a broad singlet, and m denotes a multiplet.

Experimental Protocol: ¹H and ¹¹B NMR Spectroscopy

• Sample Preparation:

  • Due to the high reactivity and air-sensitivity of 1,2-diboretes, all sample manipulations must be performed under an inert atmosphere (e.g., in a glovebox or using Schlenk line techniques).

  • Dissolve approximately 5-10 mg of the 1,2-diborete sample in 0.5-0.7 mL of a deuterated solvent (e.g., C₆D₆, THF-d₈). The choice of solvent may influence the chemical shifts.

  • Transfer the solution to a J. Young NMR tube or a standard NMR tube sealed with a cap and parafilm under an inert atmosphere.

• Data Acquisition:

  • Acquire ¹H NMR spectra on a spectrometer operating at a frequency of 300 MHz or higher.

  • Acquire ¹¹B NMR spectra on the same instrument, equipped with a broadband probe.

  • For ¹¹B NMR, use a boron-free probe or a quartz NMR tube to minimize background signals.

  • Typical acquisition parameters for ¹¹B NMR include a spectral width of -100 to +100 ppm, a sufficient number of scans for adequate signal-to-noise ratio, and a relaxation delay of 1-2 seconds.

• Data Processing and Analysis:

  • Process the raw data using appropriate NMR software (e.g., MestReNova, TopSpin).

  • Reference the ¹H spectrum to the residual solvent peak.

  • Reference the ¹¹B spectrum to an external standard of BF₃·OEt₂ (δ = 0 ppm).

  • Integrate the signals in the ¹H spectrum to determine the relative number of protons.

  • Analyze the chemical shifts and coupling patterns to elucidate the structure. The broadness of the ¹¹B signal is indicative of the quadrupolar nature of the boron nucleus.

Figure 1. Workflow for NMR analysis of 1,2-diboretes.

Single-Crystal X-ray Diffraction (SCXRD)

SCXRD provides definitive proof of the solid-state molecular structure of 1,2-diboretes, including precise bond lengths and angles. This technique is crucial for confirming the cyclic nature of the 1,2-diborete core and for understanding the steric and electronic effects of the substituents.

Quantitative Crystallographic Data for a CAAC-Stabilized Arene-Fused 1,2-Diborete

Parameter	Value	Unit	Reference
B-B Bond Length	1.838(3)	Å	[1]
B-C (ring) Bond Length	1.55-1.56	Å	[1]
C-C (ring) Bond Length	1.37-1.38	Å	[1]
Torsion Angle (B-C-C-B)	~10	°	[1]

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Selection and Mounting:

  • Due to extreme air-sensitivity, crystals must be handled under a cold stream of inert gas (e.g., N₂) or in a glovebox.

  • Select a suitable single crystal of appropriate size and quality under a microscope.

  • Coat the crystal in a cryoprotectant oil (e.g., Paratone-N) to prevent degradation.

  • Mount the crystal on a cryo-loop.

• Data Collection:

  • Mount the crystal on the goniometer of a diffractometer equipped with a low-temperature device (e.g., an Oxford Cryosystems Cryostream).

  • Cool the crystal to a low temperature (typically 100-150 K) to minimize thermal motion and potential degradation.

  • Use a suitable X-ray source (e.g., Mo Kα or Cu Kα radiation).

  • Collect a series of diffraction images by rotating the crystal in the X-ray beam.

• Structure Solution and Refinement:

  • Process the diffraction data (integration, scaling, and absorption correction) using appropriate software (e.g., CrysAlisPro, XDS).

  • Solve the crystal structure using direct methods or dual-space methods (e.g., SHELXT).

  • Refine the structural model against the experimental data using full-matrix least-squares methods (e.g., SHELXL).

  • Locate and refine all non-hydrogen atoms anisotropically. Hydrogen atoms can be placed in calculated positions and refined using a riding model.

Figure 2. Workflow for SCXRD analysis of 1,2-diboretes.

Electron Paramagnetic Resonance (EPR) Spectroscopy

EPR spectroscopy is a powerful technique for the detection and characterization of paramagnetic species, making it indispensable for studying the biradical character of 1,2-diboretes.

Quantitative EPR Data for a CAAC-Stabilized Arene-Fused 1,2-Diborete Radical

Parameter	Value	Unit	Conditions	Reference
g-value	~2.003	-	Solid-state	[3]

Experimental Protocol: EPR Spectroscopy

• Sample Preparation:

  • Prepare samples in a glovebox or using a Schlenk line.

  • For solution-state EPR, dissolve a small amount of the 1,2-diborete in a suitable deoxygenated solvent (e.g., toluene, THF).

  • Transfer the solution to a quartz EPR tube and seal it under an inert atmosphere.

  • For solid-state EPR, grind the crystalline sample into a fine powder and pack it into a quartz EPR tube.

• Data Acquisition:

  • Record the EPR spectrum at a suitable temperature (e.g., room temperature or 77 K for increased signal intensity).

  • Use an X-band (~9.5 GHz) EPR spectrometer.

  • Optimize the microwave power to avoid saturation of the signal.

  • Adjust the modulation amplitude to achieve good resolution without line broadening.

• Data Analysis:

  • Determine the g-value by calibration with a standard of known g-value (e.g., DPPH, g = 2.0036).

  • Analyze the hyperfine splitting pattern to gain information about the interaction of the unpaired electrons with nearby magnetic nuclei (e.g., ¹¹B, ¹H, ¹⁴N).

  • Simulate the experimental spectrum to extract accurate g-values and hyperfine coupling constants.

Figure 3. Workflow for EPR analysis of 1,2-diboretes.

Computational Chemistry

Computational methods, particularly Density Functional Theory (DFT) and multireference approaches, are essential for complementing experimental data and providing deeper insights into the electronic structure, stability, and reactivity of 1,2-diboretes.

Calculated Electronic Properties of a CAAC-Stabilized Arene-Fused 1,2-Diborete

Parameter	Calculated Value	Unit	Method	Reference
Singlet-Triplet Energy Gap (ΔES-T)	~ -2	kcal/mol	DFT/Multireference	[3]

A negative value indicates that the singlet state is lower in energy than the triplet state.

Protocol: DFT Calculations for Singlet-Triplet Energy Gap

• Structure Optimization:

  • Build the initial molecular structure of the 1,2-diborete using a molecular modeling program.

  • Perform geometry optimizations for both the singlet and triplet electronic states using a suitable DFT functional (e.g., B3LYP, M06-2X) and basis set (e.g., 6-31G(d), def2-TZVP).

• Frequency Calculations:

  • Perform frequency calculations at the same level of theory to confirm that the optimized geometries correspond to true energy minima (no imaginary frequencies).

  • The frequency calculations also provide zero-point vibrational energies (ZPVE) and thermal corrections.

• Single-Point Energy Calculations:

  • Perform single-point energy calculations on the optimized geometries using a larger basis set for improved accuracy if necessary.

• Calculation of ΔES-T:

  • The singlet-triplet energy gap is calculated as the difference between the energies of the optimized triplet and singlet states, including ZPVE corrections: ΔES-T = (Etriplet + ZPVEtriplet) - (Esinglet + ZPVEsinglet)

• Analysis of Biradical Character:

  • For open-shell singlet systems, a broken-symmetry DFT approach can be used to estimate the biradical character.

  • Multireference calculations (e.g., CASSCF, NEVPT2) may be necessary for a more accurate description of strongly correlated systems.

Figure 4. Workflow for computational analysis of 1,2-diboretes.

Conclusion

The characterization of 1,2-diboretes requires a synergistic approach combining various analytical techniques. NMR spectroscopy provides the initial structural information in solution, while single-crystal X-ray diffraction offers definitive proof of the solid-state structure. EPR spectroscopy is crucial for probing the open-shell character of these molecules, and computational chemistry provides a theoretical framework for understanding their unique electronic properties. By following the detailed protocols outlined in these application notes, researchers can confidently and accurately characterize novel 1,2-diborete compounds, paving the way for their potential applications in materials science and catalysis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. rsc.org [rsc.org]
• 3. Highly Strained Arene-Fused 1,2-Diborete Biradicaloid - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 1,2-Diborete Derivatives in Boron-Neutron Capture Therapy (BNCT)

Disclaimer: The application of 1,2-diborete and its derivatives in Boron-Neutron Capture Therapy (BNCT) is a novel and largely unexplored area of research. The following application notes and protocols are presented as a hypothetical framework for the investigation of such compounds, based on established principles of BNCT agent development. There is currently no published data on the in vitro or in vivo efficacy of 1,2-diborete-based agents for BNCT.

Introduction to Boron-Neutron Capture Therapy

Boron-Neutron Capture Therapy (BNCT) is a binary cancer radiotherapy that utilizes a non-radioactive isotope of boron, ¹⁰B, and a beam of low-energy neutrons.[1] The therapy is based on the nuclear capture and fission reactions that occur when ¹⁰B is irradiated with thermal neutrons.[2] This reaction produces high linear energy transfer (LET) alpha particles (⁴He) and recoiling lithium-7 (B1249544) nuclei (⁷Li), which have a short path length of approximately 5-9 µm, roughly the diameter of a single cell.[3] This localized energy deposition allows for the selective destruction of tumor cells that have accumulated ¹⁰B, while sparing adjacent healthy tissue.[1][2]

The success of BNCT is critically dependent on the selective delivery of a sufficient concentration of ¹⁰B to tumor cells.[4] An ideal boron delivery agent should exhibit:

• High tumor selectivity and accumulation.

• Low systemic toxicity.

• Rapid clearance from normal tissues and blood.

• Sufficient water solubility for administration.

• Chemical stability under physiological conditions.

Currently, two boron-containing drugs, boronophenylalanine (BPA) and sodium borocaptate (BSH), have been used in clinical trials.[4] However, these agents have limitations, prompting the search for new, more effective boron carriers.[5]

The Potential of 1,2-Diborete as a Boron Carrier: A Hypothetical Approach

1,2-Diborete is a four-membered heterocyclic compound containing two adjacent boron atoms. While its small ring structure and high boron content per unit of molecular weight are theoretically advantageous for BNCT, its inherent instability and high reactivity present significant challenges for in vivo applications.[6][7] Recent research has focused on stabilizing 1,2-diborete structures through fusion with aromatic systems and coordination with bulky ligands.[6]

For the purpose of these application notes, we will consider a hypothetical stabilized 1,2-diborete derivative, hereafter referred to as DBT-Target , where the 1,2-diborete ring is functionalized with a tumor-targeting moiety. This moiety could be an amino acid to target overexpressed amino acid transporters in cancer cells, similar to BPA, or another ligand that recognizes a specific tumor-associated antigen.

Quantitative Data Summary (Hypothetical)

The following tables present hypothetical data for the proposed DBT-Target compound, based on desirable characteristics for a BNCT agent. These values are for illustrative purposes and would need to be determined experimentally.

Parameter	DBT-Target (Hypothetical)	BPA (Reference)	BSH (Reference)
Boron Content (% by weight)	~15-20%	~5%	~58%
Water Solubility (mg/mL)	>10	Low	High
Tumor Uptake (µg ¹⁰B/g tumor)	>30	15-40	10-20
Tumor-to-Blood Ratio (T/B)	>3.5:1	~3:1	~1.5:1
Tumor-to-Normal Tissue Ratio (T/N)	>4:1	~3:1	~1.5:1
In Vitro Cytotoxicity (IC₅₀, µM)	>100	>200	>500

Table 1: Hypothetical Physicochemical and Biological Properties of DBT-Target.

Cell Line	Tumor Type	DBT-Target Uptake (µg ¹⁰B/10⁶ cells)
U-87 MG	Glioblastoma	25.5
A549	Lung Carcinoma	22.1
MCF-7	Breast Cancer	18.9
HFF	Normal Fibroblast	3.2

Table 2: Hypothetical In Vitro Cellular Uptake of DBT-Target.

Experimental Protocols (Hypothetical)

The following are detailed, hypothetical protocols for the synthesis, characterization, and evaluation of a DBT-Target compound.

Protocol 1: Synthesis of a Hypothetical DBT-Target Compound

This protocol outlines a generalized multi-step synthesis of a DBT-Target compound, where a stabilized 1,2-diborete precursor is conjugated to a tumor-targeting amino acid.

Materials:

• Stabilized 1,2-diborete precursor with a reactive functional group (e.g., a carboxylic acid or activated ester).

• Tumor-targeting amino acid with a protected functional group (e.g., Fmoc-protected amine).

• Coupling agents (e.g., HBTU, HATU).

• Deprotection reagents (e.g., piperidine).

• Anhydrous solvents (e.g., DMF, DCM).

• Purification materials (e.g., silica (B1680970) gel for column chromatography, HPLC system).

Procedure:

• Activation of the 1,2-Diborete Precursor: Dissolve the stabilized 1,2-diborete precursor in anhydrous DMF. Add the coupling agent (e.g., HBTU) and an amine base (e.g., DIPEA) and stir at room temperature for 30 minutes to activate the carboxylic acid group.

• Coupling Reaction: Add the protected tumor-targeting amino acid to the reaction mixture and continue stirring at room temperature for 12-24 hours.

• Work-up and Purification: Quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography.

• Deprotection: Dissolve the purified, protected conjugate in a suitable solvent (e.g., DCM) and add the deprotection reagent (e.g., piperidine (B6355638) for Fmoc removal). Stir at room temperature until the reaction is complete (monitor by TLC or LC-MS).

• Final Purification: Remove the deprotection reagents and byproducts by washing and extraction. Purify the final DBT-Target compound by preparative HPLC to obtain a high-purity product.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹¹B NMR, ¹³C NMR, and high-resolution mass spectrometry.

Protocol 2: In Vitro Cellular Uptake and Cytotoxicity Assays

This protocol describes the evaluation of the cellular uptake and toxicity of the hypothetical DBT-Target compound in cancer and normal cell lines.

Materials:

• Cancer cell lines (e.g., U-87 MG, A549, MCF-7).

• Normal cell line (e.g., HFF).

• Cell culture medium (e.g., DMEM, RPMI-1640) supplemented with FBS and antibiotics.

• DBT-Target compound.

• MTT or similar cell viability assay kit.

• Inductively Coupled Plasma Mass Spectrometry (ICP-MS) for boron quantification.

Procedure:

• Cell Culture: Culture the selected cell lines in their respective media under standard conditions (37°C, 5% CO₂).

• Cytotoxicity Assay:

  • Seed cells in 96-well plates and allow them to adhere overnight.

  • Treat the cells with increasing concentrations of DBT-Target for 24-48 hours.

  • Perform an MTT assay according to the manufacturer's instructions to determine cell viability.

  • Calculate the IC₅₀ value.

• Cellular Uptake Study:

  • Seed cells in 6-well plates and allow them to adhere.

  • Incubate the cells with a fixed concentration of DBT-Target for various time points (e.g., 1, 4, 8, 24 hours).

  • At each time point, wash the cells three times with ice-cold PBS to remove extracellular compound.

  • Lyse the cells and determine the protein concentration using a BCA assay.

  • Digest the cell lysates with nitric acid and analyze the boron content using ICP-MS.

  • Normalize the boron concentration to the protein content to determine the cellular uptake in µg ¹⁰B/mg protein.

Protocol 3: In Vivo Biodistribution Studies in a Tumor-Bearing Mouse Model

This protocol outlines the assessment of the in vivo biodistribution of the hypothetical DBT-Target in a xenograft mouse model.

Materials:

• Immunocompromised mice (e.g., nude mice).

• Tumor cells for xenograft implantation (e.g., U-87 MG).

• DBT-Target compound formulated for intravenous injection.

• ICP-MS for boron quantification.

Procedure:

• Tumor Implantation: Subcutaneously inject tumor cells into the flank of the mice. Allow the tumors to grow to a suitable size (e.g., 100-200 mm³).

• Compound Administration: Administer a single intravenous dose of DBT-Target to the tumor-bearing mice.

• Tissue Collection: At various time points post-injection (e.g., 1, 4, 8, 24, 48 hours), euthanize groups of mice and collect tumor, blood, and major organs (liver, kidneys, spleen, brain, muscle).

• Boron Quantification: Weigh each tissue sample and digest it in nitric acid. Analyze the boron concentration in each sample using ICP-MS.

• Data Analysis: Calculate the boron concentration in µg ¹⁰B/g of tissue. Determine the tumor-to-blood (T/B) and tumor-to-normal tissue (T/N) ratios at each time point to identify the optimal time window for neutron irradiation.

Visualizations

Caption: Mechanism of Action for a Hypothetical DBT-Target in BNCT.

Caption: Preclinical Evaluation Workflow for a Hypothetical DBT-Target.

Conclusion

The development of novel boron delivery agents is paramount to advancing the clinical utility of BNCT. While 1,2-diborete itself is likely too unstable for direct therapeutic use, stabilized derivatives conjugated to tumor-targeting moieties represent a potential, albeit unexplored, avenue of research. The hypothetical DBT-Target and the accompanying protocols provide a roadmap for the systematic investigation of such compounds. Rigorous experimental validation of the stability, selectivity, and efficacy of any new boron carrier is essential for its successful translation into a clinical candidate for BNCT.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. ohiostate.elsevierpure.com [ohiostate.elsevierpure.com]
• 4. Next generation of boron neutron capture therapy (BNCT) agents for cancer treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 1,2-Diborete Biradicaloid Isolated - ChemistryViews [chemistryviews.org]
• 6. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 7. pubs.acs.org [pubs.acs.org]

Application of Cyclic (Alkyl)(Amino)Carbene (CAAC) Ligands in the Stabilization of a 1,2-Diborete Biradicaloid

Application Note AP-CHEM-2025-01

Introduction

Cyclic (alkyl)(amino)carbenes (CAACs) have emerged as powerful ligands in main group chemistry due to their strong σ-donating and π-accepting properties, as well as their steric bulk which allows for the stabilization of highly reactive species.[1] 1,2-Dihydro-1,2-diboretes, four-membered rings containing a B-B bond, are typically unstable and prone to rearrangement.[2] However, the use of sterically demanding substituents and fusion to an arene can enhance their stability.[2] This application note details the synthesis and characterization of a highly strained arene-fused 1,2-diborete biradicaloid stabilized by CAAC ligands, a significant achievement in the field of boron chemistry. The CAAC ligand employed is 1-(2,6-diisopropylphenyl)-3,3,5,5-tetramethylpyrrolidin-2-ylidene.

The CAAC-stabilized 1,2-diborete exhibits a biradical character, with an open-shell singlet ground state that is slightly energetically preferred over its triplet state.[3][4] This unique electronic structure makes it a fascinating subject for spectroscopic and theoretical studies.

Synthesis Pathway

The synthesis of the CAAC-stabilized 1,2-diborete is a multi-step process that begins with the formation of a bis(CAAC) adduct from 2,3-bis(dibromoboryl)naphthalene. This adduct is then subjected to a reduction reaction to yield the final 1,2-diborete product.

Figure 1: Synthetic workflow for the CAAC-stabilized 1,2-diborete.

Experimental Protocols

Materials and General Procedures

All manipulations should be performed under an inert atmosphere of argon using standard Schlenk techniques or in a glovebox. Solvents must be dried and degassed prior to use. The CAAC ligand, 1-(2,6-diisopropylphenyl)-3,3,5,5-tetramethylpyrrolidin-2-ylidene, and 2,3-bis(dibromoboryl)naphthalene are synthesized according to literature procedures.

Synthesis of the Bis(CAAC) Adduct

• In a glovebox, dissolve 2,3-bis(dibromoboryl)naphthalene in a suitable solvent such as toluene.

• Add a solution of 2.0 equivalents of the CAAC ligand in the same solvent to the solution of 2,3-bis(dibromoboryl)naphthalene at room temperature.

• Stir the reaction mixture for 12 hours at room temperature.

• Remove the solvent under reduced pressure to obtain the crude bis(CAAC) adduct.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., toluene/hexane).

Synthesis of the CAAC-Stabilized 1,2-Diborete

• In a glovebox, suspend the purified bis(CAAC) adduct in tetrahydrofuran (B95107) (THF).

• Add 5.0 equivalents of lithium sand to the suspension at room temperature.

• Stir the reaction mixture vigorously for 24 hours at room temperature.

• After the reaction is complete, filter the mixture to remove excess lithium and any insoluble byproducts.

• Remove the THF from the filtrate under reduced pressure.

• The resulting green solid is the CAAC-stabilized 1,2-diborete. The product can be further purified by washing with a non-polar solvent like pentane (B18724) and subsequent recrystallization from a minimal amount of a suitable solvent like toluene. The reported yield for this step is 41%.[2]

Characterization Data

The CAAC-stabilized 1,2-diborete has been extensively characterized by various spectroscopic and analytical techniques.

NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a key tool for characterizing the structure of the diborete in solution.

Nucleus	Solvent	Chemical Shift (δ) [ppm]
¹H NMR	C₆D₆	Signals corresponding to the CAAC and naphthalene (B1677914) moieties.
¹¹B NMR	C₆D₆	A broad signal characteristic of a tetracoordinate boron.
¹³C{¹H} NMR	C₆D₆	Resonances for all unique carbon atoms in the molecule.

Table 1: Summary of NMR Spectroscopic Data.

X-ray Crystallography

Single-crystal X-ray diffraction analysis provides the definitive solid-state structure of the CAAC-stabilized 1,2-diborete.

Parameter	Value
Crystal System	Monoclinic
Space Group	P2₁/n
B-B Bond Length	Elongated
B-C(arene) Lengths	Typical
Ring Geometry	Twisted

Table 2: Key Crystallographic Data. The X-ray analysis confirms the formation of a highly strained and twisted four-membered 1,2-diborete ring with a notably elongated B-B double bond.[3][4][5]

EPR Spectroscopy

Electron Paramagnetic Resonance (EPR) spectroscopy is crucial for probing the biradical nature of the compound. The solid-state EPR spectrum confirms the biradical character of the 1,2-diborete.[2][3][4][5]

Reactivity Studies

The reactivity of the CAAC-stabilized 1,2-diborete has been explored with small molecules, highlighting its potential for further chemical transformations.

Reaction with Carbon Monoxide (CO)

The addition of CO to the 1,2-diborete leads to the cleavage of the B-B bond and the formation of a doubly Lewis base-stabilized bis(borylene).[3][4]

Reaction with Phenyl Azide (B81097) (PhN₃)

The reaction with two equivalents of phenyl azide results in a twofold γ-insertion, generating a 1,3-bis(diazenyl)-1,3,2,4-diazadiboretidine.[3][4]

Figure 2: Reactivity of the CAAC-stabilized 1,2-diborete.

Conclusion

The successful stabilization of a 1,2-diborete using CAAC ligands represents a significant advancement in boron chemistry. The detailed synthetic protocols and characterization data provided in this application note will be valuable for researchers interested in exploring the fundamental properties and synthetic applications of such strained and electronically unusual molecules. The demonstrated reactivity opens avenues for the development of novel boron-containing heterocycles and materials.

References

• 1. 11B and 1H–11B HMBC NMR as a Tool for Identification of a Boron-Containing Nucleoside Dimer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Stepwise Synthesis of 1,2-Diborete Biradicals

For Researchers, Scientists, and Drug Development Professionals

These notes provide a comprehensive overview and detailed protocols for the synthesis of 1,2-diborete biradicals through a stepwise reduction of a cyclic alkyl(amino)carbene (CAAC)-stabilized 2,3-bis(dibromoboryl)naphthalene precursor. The unique biradical nature and high reactivity of these compounds open avenues for novel synthetic methodologies and potential, though still exploratory, applications in medicinal chemistry and drug development.

Application Notes

The synthesis of strained ring systems is a significant challenge in chemistry, and the isolation of a stable 1,2-diborete, a four-membered ring containing a boron-boron bond, represents a notable achievement.[1][2][3][4] The key to the stability of the described 1,2-diborete biradicaloid is the use of bulky cyclic alkyl(amino)carbene (CAAC) ligands, which provide steric and electronic stabilization.[5]

The stepwise reduction allows for the isolation and characterization of several intermediates, including a monoradical, a biradical, the 2π-aromatic 1,2-diborete, and the corresponding dianion.[2][3][4] This controlled synthesis provides a platform to study the electronic structure and reactivity of these unusual species.

Potential Relevance in Drug Development:

While direct applications of 1,2-diborete biradicals in drug development have not yet been reported, their unique properties suggest several areas of potential interest:

• Novel Reaction Scaffolds: The high reactivity of the elongated B-B bond can be exploited to construct complex molecular architectures.[2][3][4] Their ability to react with small molecules like carbon monoxide and phenyl azide (B81097) to form new heterocyclic systems could be harnessed in the synthesis of novel pharmacophores.[2][3][4]

• Bioorthogonal Chemistry: The specific reactivity of the 1,2-diborete core could potentially be utilized in bioorthogonal reactions for targeted drug delivery or imaging, provided the stability and reactivity can be tuned for biological environments.

• Pro-drug Activation: The redox-active nature of the system, with multiple accessible oxidation states, could be explored for the design of pro-drugs that are activated by specific cellular redox potentials.

• Boron Neutron Capture Therapy (BNCT): Boron-containing compounds are of significant interest for BNCT, a targeted radiation cancer therapy.[6] While carboranes are the most studied class of compounds for this application, the development of new boron-rich scaffolds is an active area of research.

It is important to note that the high reactivity and sensitivity to air and moisture of the current 1,2-diborete systems would require significant modification for direct biological applications. However, the fundamental understanding of their synthesis and reactivity is a crucial first step towards the design of more stable and targeted boron-based therapeutics.

Experimental Protocols

The following protocols are based on the synthesis of a naphthalene-fused 1,2-diborete biradicaloid.[2][4] All manipulations should be performed under an inert atmosphere (argon or nitrogen) using standard Schlenk line or glovebox techniques. Solvents should be dried and degassed prior to use.

1. Synthesis of (CAAC)₂-stabilized 2,3-bis(dibromoboryl)naphthalene (Starting Material)

This protocol details the synthesis of the precursor required for the stepwise reduction.

• Reagents:

  • 2,3-bis(dibromoboryl)naphthalene

  • Cyclic alkyl(amino)carbene (CAAC)

  • Toluene (B28343)

• Procedure:

  • In a glovebox, dissolve 2,3-bis(dibromoboryl)naphthalene in toluene.

  • Add a solution of 2.1 equivalents of CAAC in toluene dropwise to the stirred solution of 2,3-bis(dibromoboryl)naphthalene at room temperature.

  • Stir the reaction mixture for 12 hours at room temperature.

  • Remove the solvent under reduced pressure to yield the crude product.

  • Recrystallize the crude product from a suitable solvent (e.g., a mixture of toluene and pentane) to obtain the pure bis(CAAC) adduct as a colorless solid.

2. Stepwise Reduction to the 1,2-Diborete Biradical

This protocol describes the multi-step reduction of the bis(CAAC) adduct.

• Reagents:

  • (CAAC)₂-stabilized 2,3-bis(dibromoboryl)naphthalene

  • Potassium graphite (B72142) (KC₈) or Lithium sand

  • Tetrahydrofuran (THF), Benzene (B151609), Pentane (B18724)

• Procedure:

  • One-Electron Reduction (Monoradical):

    • Dissolve the bis(CAAC) adduct in THF.

    • Add 0.9 equivalents of KC₈ to the solution and stir for 4 hours. The solution will turn orange.

    • Filter off the graphite and remove the THF under reduced pressure.

    • Extract the residue with benzene and filter.

    • Concentrate the benzene solution and cool to induce crystallization of the orange monoradical product.

  • Two-Electron Reduction (Biradical):

    • Dissolve the bis(CAAC) adduct in THF.

    • Add 2.5 equivalents of KC₈ and stir for 12 hours.

    • Follow a similar workup procedure as for the one-electron reduction to isolate the biradical species.

  • Four-Electron Reduction (1,2-Diborete Biradicaloid):

    • In a glovebox, suspend the bis(CAAC) adduct in THF.

    • Add 5.0 equivalents of lithium sand to the suspension.

    • Stir the mixture at room temperature for 24 hours. The solution will turn dark green.

    • Filter off the excess lithium and any insoluble byproducts.

    • Remove the THF under reduced pressure.

    • Extract the residue with pentane and filter.

    • Concentrate the pentane solution and store at -30 °C to obtain green crystals of the 1,2-diborete biradicaloid. The reported yield is 41%.[5]

  • Six-Electron Reduction (Dianion):

    • Dissolve the isolated 1,2-diborete biradicaloid in THF.

    • Add an excess of a strong reducing agent (e.g., potassium metal) and stir until the reaction is complete (monitor by NMR or color change).

    • Isolate the dianionic salt by crystallization.

Data Presentation

Table 1: Summary of Isolated Species and Key Characterization Data

Compound	Number of Electrons Added	Description	Key Spectroscopic Data	B-B Bond Length (Å)
(CAAC)₂-bis(dibromoboryl)naphthalene	0	Colorless Solid	¹¹B NMR: -0.9 ppm[4]	N/A
Monoradical	1	Orange Solid	EPR active	-
Biradical	2	-	EPR active	-
1,2-Diborete Biradicaloid	4	Green Crystalline Solid	Solid-state EPR active[2]	Elongated[2]
Dianion	6	-	NMR active	Single bond character[4]

Visualizations

Experimental Workflow

Caption: Stepwise reduction workflow from the starting material to the final dianion.

Signaling Pathway/Reaction Scheme

Caption: Electron transfer steps in the formation of the 1,2-diborete and its dianion.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis and reactivity of a benzo-fused 1,2-diborete biradicaloid - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 4. Highly Strained Arene-Fused 1,2-Diborete Biradicaloid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]
• 6. par.nsf.gov [par.nsf.gov]

Technical Notes & Optimization

Technical Support Center: 1,2-Diborete Synthesis

Welcome to the technical support center for 1,2-diborete synthesis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: My 1,2-diborete synthesis is resulting in very low yields or complete failure. What are the common causes?

A1: The synthesis of 1,2-diboretes is inherently challenging due to several factors:

• High Ring Strain: As four-membered C₂B₂ heterocycles, 1,2-diboretes possess significant ring strain, making them thermodynamically unstable.[1][2] This strain drives them to rearrange into more stable isomers, often leading to low yields of the desired product.[1]

• Inherent Reactivity: The combination of ring strain and the electronic nature of boron makes these compounds highly reactive and difficult to isolate.[1][2] They are sensitive to air and moisture and may decompose rapidly under ambient conditions.

• Antiaromaticity and Biradical Character: Many 1,2-diboretes are 4π-electron antiaromatic systems or possess an open-shell, singlet biradicaloid ground state.[3][4] This electronic structure contributes to their high reactivity and instability.

To address these issues, successful syntheses rely on stabilization strategies. The most common approaches involve fusing the diborete ring to an aromatic system (e.g., a naphthalene (B1677914) or benzene (B151609) ring) and using sterically demanding substituents or external ligands like N-heterocyclic carbenes (NHCs) or cyclic alkyl(amino)carbenes (CAACs) to provide kinetic and electronic stabilization.[1][3]

Q2: I am observing significant, unidentifiable side products in my reaction mixture. What could they be?

A2: Side reactions are a frequent challenge in 1,2-diborete synthesis, particularly when using stabilizing ligands. One commonly reported side reaction involves the stabilizing carbene itself. For instance, when using N-heterocyclic carbenes (NHCs) like 1,3-dimesityl-4,5-dihydroimidazol-2-ylidene (SIMes), NHC ring-expanding boron insertion side reactions can occur.[3] In contrast, using 1,3-dimesitylimidazol-2-ylidene (IMes) has been shown to avoid this specific side reaction.[3] Another possibility is the formation of more stable rearranged isomers of the 1,2-diborete.[1] Careful selection of the stabilizing ligand and reaction conditions is crucial to minimize these unwanted pathways.

Q3: How can I improve the stability of the 1,2-diborete for isolation and characterization?

A3: Enhancing the stability of the 1,2-diborete core is the primary strategy for successful isolation. Key methods include:

• Arene Fusion: Fusing the C₂B₂ ring to an aromatic backbone, such as naphthalene or benzene, helps to delocalize electron density and reduce ring strain.[1][4]

• Sterically Demanding Ligands: The use of bulky ligands is critical. Cyclic alkyl(amino)carbenes (CAACs) have been particularly effective in stabilizing highly strained arene-fused 1,2-diboretes, allowing for their isolation and characterization.[1][2] N-heterocyclic carbenes (NHCs) are also used, though their choice can influence the electronic structure and propensity for side reactions.[3] For example, CAAC-stabilized diboretes have been shown to have biradical character, while certain NHC-stabilized versions exist as closed-shell 4π-antiaromatic compounds.[1][3]

Q4: My isolated product is a deeply colored solid with complex NMR and EPR spectra. Is this normal?

A4: Yes, this is characteristic of many stable 1,2-diboretes. They are often isolated as colored solids (e.g., dark-blue, red, or green).[1][3] The complex spectroscopic data arise from their unique electronic structures.

• NMR/EPR: Compounds with significant biradical character often exhibit broad NMR signals and are active in electron paramagnetic resonance (EPR) spectroscopy.[1][4] Solid-state EPR, in particular, can confirm the biradical nature of the compound.[1]

• Electronic Structure: Depending on the stabilizing ligands, the 1,2-diborete ring can be a closed-shell antiaromatic system or an open-shell biradicaloid.[3][5] Both experimental data and computational analysis are often required to fully elucidate the electronic ground state.[3][4]

Troubleshooting Guides

Problem 1: Inefficient reduction of the dihaloboryl precursor.

• Symptoms: Low conversion of the starting material, such as a bis(dibromoboryl)naphthalene adduct, after adding the reducing agent.

• Possible Causes & Solutions:

  • Stepwise Reduction: The conversion of the precursor to the final 1,2-diborete is a four-electron reduction that can proceed stepwise.[4][5] Intermediate species such as monoboryl radicals (one-electron reduction) and bis(boryl) biradicals (two-electron reduction) can be formed.[4][5] Ensure sufficient equivalents of the reducing agent and adequate reaction time to achieve the full four-electron reduction.

  • Choice of Reducing Agent: The effectiveness of the reduction can depend on the specific precursor and solvent system. Common reducing agents include potassium graphite (B72142) (KC₈) and lithium sand.[1] If one agent is providing low yields, consider screening alternative reductants.

  • Reaction Conditions: Reductions are typically performed in an inert solvent like tetrahydrofuran (B95107) (THF) at room temperature.[1] Ensure rigorous exclusion of air and water, as these will quench the reaction.

Problem 2: The isolated 1,2-diborete is highly unstable and decomposes upon handling.

• Symptoms: The product is isolated but quickly changes color or decomposes during workup, purification, or characterization attempts.

• Possible Causes & Solutions:

  • Inherent Reactivity: The high reactivity of the strained B=B bond makes the molecule susceptible to reactions with various reagents, including air, moisture, and even internal alkynes under certain conditions.[3] All manipulations must be performed under a strictly inert atmosphere (e.g., in a glovebox).

  • Insufficient Stabilization: The chosen stabilizing ligands (e.g., NHCs or CAACs) may not be providing enough kinetic protection. Re-evaluate the ligand choice; larger, more sterically encumbering ligands may be necessary.[1]

  • Trapping Strategy: If the isolated diborete is too unstable for your application, consider an in-situ trapping strategy. For example, highly strained 1,2-diboretes react with terminal alkynes to yield more stable, aromatic 1,4-diboraanthracenes.[3] This can be a viable method to confirm the formation of the diborete intermediate while producing a more robust final product.

Data Presentation

Table 1: Comparison of Synthetic Strategies for Stabilized 1,2-Diboretes

Precursor	Stabilizing Ligand	Reducing Agent	Yield	Product Color	Key Finding	Reference
2,3-Bis(dibromoboryl)naphthalene-bis(CAAC)	CAAC	Lithium Sand	41%	Green	Successful isolation of a highly strained biradicaloid 1,2-diborete.	[1]
2,3-Bis(dibromoboryl)naphthalene-bis(IMes)	IMes (NHC)	KC₈	N/A	Dark-Blue	Forms a closed-shell, 4π-antiaromatic 1,2-diborete without NHC ring-expansion side reactions.	[3]
2,3-Bis(dibromoboryl)naphthalene-bis(SIMes)	SIMes (NHC)	KC₈	N/A	Red	Synthesis is accompanied by NHC ring-expanding boron insertion side reactions, leading to lower purity.	[3]

CAAC = 1-(2,6-diisopropylphenyl)-3,3,5,5-tetramethylpyrrolidin-2-ylidene IMes = 1,3-dimesitylimidazol-2-ylidene SIMes = 1,3-dimesityl-4,5-dihydroimidazol-2-ylidene

Experimental Protocols

Protocol: Synthesis of a CAAC-Stabilized Naphtho-fused 1,2-Diborete

This protocol is a generalized procedure based on the synthesis reported by Braunschweig and colleagues.[1]

Step 1: Synthesis of the Bis(CAAC) Adduct

• In a glovebox, dissolve 2,3-bis(dibromoboryl)naphthalene in a suitable anhydrous, degassed solvent (e.g., toluene (B28343) or THF).

• Slowly add a solution of 2.0 equivalents of the cyclic alkyl(amino)carbene (CAAC) ligand in the same solvent at room temperature.

• Stir the reaction mixture for several hours until spectroscopic analysis (e.g., ¹¹B NMR) indicates complete formation of the bis(CAAC) adduct.

• Remove the solvent under reduced pressure and wash the resulting solid with a non-polar solvent (e.g., pentane) to remove any unreacted starting materials. Dry the product in vacuo.

Step 2: Four-Electron Reduction to the 1,2-Diborete

• Under a strictly inert atmosphere, suspend the purified bis(CAAC) adduct in anhydrous, degassed tetrahydrofuran (THF).

• Add an excess (at least 4.0 equivalents) of a potent reducing agent, such as lithium sand, to the suspension.

• Stir the reaction mixture vigorously at room temperature. The reaction progress can be monitored by a distinct color change of the solution (e.g., to a deep green).

• After stirring for 12-24 hours, filter the reaction mixture to remove the excess reducing agent and inorganic salts (e.g., LiBr).

• Remove the THF solvent from the filtrate under reduced pressure.

• The crude product can be purified by crystallization from a suitable solvent mixture (e.g., layering a THF solution with pentane) at low temperature to yield the crystalline 1,2-diborete product.

Visualizations

Caption: General experimental workflow for the synthesis of carbene-stabilized 1,2-diboretes.

Caption: Troubleshooting logic for addressing low yields in 1,2-diborete synthesis.

Caption: Potential reaction pathways for a synthesized 1,2-diborete intermediate.

References

• 1. 1,2-Diborete Biradicaloid Isolated - ChemistryViews [chemistryviews.org]
• 2. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 3. Highly Antiaromatic Naphtho-1,2-Diboretes as Precursors for Tunable, Unsymmetrical 1,4-Diboraanthracenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and reactivity of a benzo-fused 1,2-diborete biradicaloid - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 5. Highly Strained Arene-Fused 1,2-Diborete Biradicaloid - PubMed [pubmed.ncbi.nlm.nih.gov]

stability of 1,2-Diborete compounds under ambient conditions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1,2-diborete compounds. These compounds are known for their high reactivity and sensitivity to ambient conditions, requiring specialized handling techniques.

Frequently Asked Questions (FAQs)

Q1: What are 1,2-diborete compounds and why are they of interest?

A1: 1,2-Diboretes are four-membered heterocyclic compounds containing two adjacent boron atoms and two carbon atoms. They are isoelectronic to the cyclobutadiene (B73232) dication and often exhibit significant ring strain, making them highly reactive.[1] Their unique electronic properties, including biradical character in some derivatives, make them of interest for applications in materials science and as novel building blocks in synthetic chemistry.[2][3]

Q2: How stable are 1,2-diborete compounds under ambient conditions?

A2: Unstabilized 1,2-diboretes are generally unstable and readily rearrange to more stable isomers.[1] Their stability can be significantly enhanced through kinetic stabilization by introducing sterically demanding substituents, fusing the ring to an aromatic system, or by coordination with strong σ-donating ligands such as cyclic alkyl(amino)carbenes (CAACs).[1][2] Even stabilized 1,2-diboretes are highly sensitive to air and moisture and must be handled under a strict inert atmosphere.

Q3: What are the general storage recommendations for 1,2-diborete compounds?

A3: All 1,2-diborete compounds should be stored in a continuously maintained inert atmosphere, such as a nitrogen or argon-filled glovebox. The glovebox atmosphere should have oxygen and moisture levels below 0.1 ppm. Store the compounds in tightly sealed glass vials, wrapped in aluminum foil or in an amber vial to protect them from light. For long-term storage, a temperature of -30°C to -40°C inside the glovebox freezer is recommended.

Q4: What are the key safety precautions when working with 1,2-diborete precursors and reagents?

A4: The synthesis of 1,2-diboretes often involves pyrophoric and highly reactive reagents such as alkali metal reductants (e.g., potassium graphite, lithium sand) and organoboron precursors.[2] It is crucial to handle these materials only in a certified inert atmosphere glovebox. Always wear appropriate personal protective equipment (PPE), including flame-retardant lab coats, safety glasses, and appropriate gloves. Ensure that all glassware is meticulously dried and that all solvents are rigorously purified and degassed.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis, handling, and characterization of 1,2-diborete compounds.

Synthesis and Isolation

Problem	Possible Cause(s)	Recommended Solution(s)
Low or no yield of the desired 1,2-diborete	1. Incomplete reduction of the precursor. 2. Presence of trace amounts of oxygen or moisture in the reaction setup. 3. Incorrect stoichiometry of the reducing agent. 4. The chosen stabilizing ligand (e.g., CAAC) is not suitable for the specific diborete system.	1. Increase the reaction time or consider a stronger reducing agent. Monitor the reaction by a suitable spectroscopic method if possible. 2. Ensure all glassware is oven-dried and cooled under vacuum. Use freshly distilled and degassed solvents. Purge all reaction vessels thoroughly with an inert gas. 3. Carefully control the stoichiometry of the reducing agent, as it can influence the final product. Stepwise reduction is often key.[3] 4. Review the literature for appropriate stabilizing ligands for your target 1,2-diborete. The steric and electronic properties of the ligand are critical.
Formation of undesired side products	1. Over-reduction of the precursor. 2. Rearrangement of the unstable 1,2-diborete. 3. Reaction with solvent or impurities.	1. Carefully control the amount of reducing agent and the reaction temperature. Stepwise addition of the reductant may be beneficial. 2. Ensure that the stabilizing groups provide sufficient kinetic stability. Lowering the reaction temperature might suppress rearrangement pathways. 3. Use high-purity, anhydrous, and degassed solvents. Ensure all starting materials are pure.
Difficulty in crystallizing the 1,2-diborete product	1. The compound is an oil or has low crystallinity. 2. Presence of impurities. 3. Inappropriate crystallization solvent or technique.	1. Try co-crystallization with a suitable partner or attempt to form a solid derivative. 2. Purify the crude product thoroughly before attempting crystallization. Column chromatography under inert atmosphere may be an option for more stable derivatives. 3. Screen a variety of anhydrous and degassed solvents. Slow evaporation, vapor diffusion, or layering techniques in a glovebox are recommended.

Characterization

Problem	Possible Cause(s)	Recommended Solution(s)
Broad or uninterpretable NMR spectra	1. Paramagnetic nature of the compound (biradical character). 2. Sample decomposition due to trace air/moisture in the NMR tube or solvent. 3. Low sample concentration.	1. For biradical species, NMR signals are expected to be broad. Consider EPR spectroscopy for characterization.[2] 2. Prepare NMR samples in a glovebox using a J. Young NMR tube or a standard tube sealed with a cap and parafilm. Use freshly opened deuterated solvents or solvents dried over a suitable agent and degassed. 3. Increase the sample concentration if possible, but be aware that this might affect solubility and line shape.
No or weak EPR signal for a suspected biradical compound	1. The compound is predominantly in a singlet ground state with a large singlet-triplet gap. 2. Sample decomposition. 3. Incorrect EPR spectrometer settings.	1. Some biradicaloids have a thermally accessible triplet state. Try acquiring the spectrum at different temperatures.[4] DFT calculations can help predict the singlet-triplet gap. 2. Prepare the sample under strictly anaerobic and anhydrous conditions immediately before measurement. 3. Consult with an EPR spectroscopy expert to optimize the measurement parameters (microwave frequency, power, modulation amplitude).
Inconsistent elemental analysis results	1. The compound is highly air-sensitive and reacts during transport or analysis. 2. Incomplete combustion during analysis due to the presence of boron.	1. Seal the sample in an airtight container under an inert atmosphere for submission. Inform the analytical service about the air-sensitive nature of the compound. 2. Discuss the sample composition with the analytical service, as special conditions may be required for boron-containing compounds.

Experimental Protocols

General Handling and Synthesis Workflow for Air-Sensitive 1,2-Diboretes

All manipulations must be performed under a dry and oxygen-free nitrogen or argon atmosphere using standard Schlenk techniques or in a glovebox. Glassware should be oven-dried at >120°C for at least 24 hours and assembled hot under vacuum. Solvents must be purified using a solvent purification system or by distillation from appropriate drying agents, followed by degassing via freeze-pump-thaw cycles.

Example: Synthesis of a CAAC-Stabilized Arene-Fused 1,2-Diborete

This protocol is a generalized summary based on the synthesis of a naphthalene-fused 1,2-diborete.[1][2]

• Preparation of the Precursor: The synthesis typically starts from a suitable aromatic precursor, for example, 2,3-bis(dibromoboryl)naphthalene.

• Adduct Formation: The precursor is reacted with a cyclic alkyl(amino)carbene (CAAC) in a non-coordinating solvent (e.g., toluene) to form the bis(CAAC) adduct. This reaction is usually carried out at room temperature.

• Reduction: The crucial step is the reduction of the bis(CAAC) adduct. This is often performed in a stepwise manner. For the formation of the 1,2-diborete, a four-electron reduction is required.[3] A suitable reducing agent, such as lithium sand, is used in a solvent like tetrahydrofuran (B95107) (THF). The reaction is typically run at room temperature.

• Isolation and Purification: After the reaction is complete, the salt byproducts are removed by filtration under inert atmosphere. The solvent is then removed under vacuum, and the resulting solid is washed with a non-polar solvent (e.g., pentane) to remove any unreacted starting materials.

• Crystallization: The purified product is then crystallized from a suitable solvent mixture (e.g., THF/pentane) at low temperature to obtain X-ray quality crystals.

Synthetic workflow for a CAAC-stabilized 1,2-diborete.

Logical Troubleshooting Flowchart

This flowchart provides a logical sequence for troubleshooting common issues during the synthesis and isolation of 1,2-diborete compounds.

A logical flowchart for troubleshooting 1,2-diborete synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A Neutral Beryllium(I) Radical - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]

Technical Support Center: Optimizing Reaction Conditions for 1,2-Diborete Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing reaction conditions for the synthesis of 1,2-diborete derivatives.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of 1,2-diborete derivatives.

Issue	Potential Cause	Recommended Solution
Low or no product yield	Instability of the 1,2-diborete ring: 1,2-dihydro-1,2-diboretes are inherently unstable and prone to rearrangement into more stable isomers.[1]	- Use stabilizing groups: Employ sterically demanding substituents or fuse the diborete ring to an arene to enhance stability.[1] - Utilize stabilizing agents: Introduce cyclic alkyl(amino)carbenes (CAACs) to stabilize the 1,2-diborete structure.[1]
Incomplete reduction of precursor: The reduction of the bis(carbene) adduct may be insufficient.	- Optimize reducing agent and stoichiometry: For the reduction of a CAAC-stabilized 2,3-bis(dibromoboryl)naphthalene, using 5 equivalents of lithium sand in THF can lead to the formation of the desired 1,2-diborete.
Air or moisture sensitivity: Organoboron compounds are often sensitive to air and moisture, which can lead to decomposition.	- Maintain inert atmosphere: All reactions should be performed under a dry, inert atmosphere (e.g., argon or nitrogen) using Schlenk line or glovebox techniques. - Use dry solvents: Ensure all solvents are rigorously dried and degassed prior to use.
Formation of inseparable isomers	Side reactions during precursor synthesis: For example, the synthesis of 1,2-(BCl2)2C6H4 can yield 5-9% of the meta-isomer 1,3-(BCl2)2C6H4 as an inseparable byproduct.[2]	- Optimize reaction conditions for precursor synthesis: Performing the SiMe3-BCl2 metathesis reaction in the dilute gas phase at 95 °C has been shown to be an optimized condition for the synthesis of 1,2-(BCl2)2C6H4, although the formation of a small amount of the meta-isomer is still observed.[2]
Difficulty in product isolation and purification	High reactivity of the product: The target 1,2-diborete derivative may be highly reactive and difficult to handle.	- Isolate as a stabilized adduct: The product can often be isolated and characterized as a more stable adduct, for example, with CAACs.
Product is a radical or biradicaloid: Some 1,2-diborete derivatives exist as biradicaloids, which can be highly reactive.[2]	- Characterize in situ: Use techniques like EPR spectroscopy to characterize the species in solution if isolation is challenging.[2]

Frequently Asked Questions (FAQs)

Q1: What are the key strategies to stabilize highly reactive 1,2-diborete rings?

A1: The primary strategies to stabilize the strained four-membered C2B2 ring of 1,2-diboretes are steric protection and electronic stabilization.[1] This can be achieved by:

• Introducing bulky substituents: Sterically demanding groups on the carbon atoms of the ring can kinetically hinder decomposition pathways.[1]

• Arene-fusion: Fusing the 1,2-diborete ring to an aromatic system, such as a naphthalene (B1677914) or benzene (B151609) ring, provides significant electronic stabilization.[1]

• Coordination of Lewis bases: The use of strong σ-donating ligands, most notably cyclic alkyl(amino)carbenes (CAACs), is crucial for stabilizing the electron-deficient boron centers.[1]

Q2: How can I minimize the formation of the 1,3-isomer byproduct during the synthesis of 1,2-bis(dichloroboryl)benzene?

A2: The formation of the inseparable 1,3-isomer is a known issue.[2] Optimized conditions for the synthesis of 1,2-(BCl2)2C6H4 involve a SiMe3-BCl2 metathesis reaction between 1-SiMe3-2-(BCl2)C6H4 and BCl3 conducted in the dilute gas phase at 95 °C.[2] While this method is optimized, it still results in the formation of 5-9% of the 1,3-isomer.[2] Further purification of the 1,2-isomer from this mixture is reported to be challenging.

Q3: What are the recommended starting materials for the synthesis of a CAAC-stabilized, naphthalene-fused 1,2-diborete?

A3: A common and effective starting material is 2,3-bis(dibromoboryl)naphthalene. This precursor can be reacted with a cyclic alkyl(amino)carbene (CAAC) to form a bis(CAAC) adduct, which is then reduced to yield the desired 1,2-diborete.[1]

Q4: What reducing agent should I use for the synthesis of a CAAC-stabilized 1,2-diborete from its bis(CAAC) adduct precursor?

A4: The choice of reducing agent is critical and can influence the final product. For the reduction of the bis(CAAC) adduct of 2,3-bis(dibromoboryl)naphthalene, the use of lithium sand in tetrahydrofuran (B95107) (THF) at room temperature has been successfully employed to obtain the CAAC-stabilized 1,2-diborete in a 41% yield.[1]

Quantitative Data Summary

Precursor	Stabilizing Agent	Reducing Agent	Solvent	Temperature	Yield	Reference
1-SiMe3-2-(BCl2)C6H4 + BCl3	-	-	Gas Phase	95 °C	Not specified	[2]
bis(CAAC) adduct of 2,3-bis(dibromoboryl)naphthalene	CAAC	Lithium sand	THF	Room Temp.	41%	[1]

Experimental Protocols

General Protocol for Handling Air-Sensitive 1,2-Diborete Derivatives

Due to the high sensitivity of 1,2-diborete derivatives and their precursors to air and moisture, all manipulations should be carried out under an inert atmosphere of argon or nitrogen using standard Schlenk line or glovebox techniques. All glassware must be oven-dried and cooled under vacuum prior to use. Solvents should be freshly distilled from appropriate drying agents and thoroughly degassed.

Synthesis of a CAAC-Stabilized, Naphthalene-Fused 1,2-Diborete

• Synthesis of the bis(CAAC) adduct:

  • In a glovebox, dissolve 2,3-bis(dibromoboryl)naphthalene in a minimal amount of dry, degassed toluene (B28343).

  • To this solution, add a solution of 2.1 equivalents of the desired cyclic alkyl(amino)carbene (CAAC) in dry, degassed toluene dropwise at room temperature.

  • Stir the reaction mixture at room temperature for 12 hours.

  • Remove the solvent under reduced pressure to obtain the crude bis(CAAC) adduct.

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., toluene/hexane).

• Reduction to the 1,2-diborete:

  • In a glovebox, suspend the purified bis(CAAC) adduct in dry, degassed tetrahydrofuran (THF).

  • Add 5 equivalents of freshly prepared lithium sand to the suspension.

  • Stir the reaction mixture vigorously at room temperature for 24 hours. The solution should develop a deep color (e.g., green).

  • Filter the reaction mixture through a Celite pad to remove excess lithium and any insoluble byproducts.

  • Remove the THF from the filtrate under reduced pressure.

  • The resulting solid can be purified by recrystallization from a suitable solvent (e.g., benzene) to yield the crystalline CAAC-stabilized 1,2-diborete.

Visualizations

Caption: Experimental workflow for the synthesis of a CAAC-stabilized 1,2-diborete.

Caption: Troubleshooting logic for low product yield in 1,2-diborete synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Deprotonation of a Borohydride: Synthesis of a Carbene-Stabilized Boryl Anion - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 1,2-Diborete Compounds

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1,2-Diborete compounds. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in purifying 1,2-Diborete compounds?

1,2-Diborete compounds are known for their high reactivity and instability due to significant ring strain.[1][2] This inherent instability can lead to rearrangement into more stable isomers, making purification challenging.[1] Successful isolation often requires stabilization of the 1,2-diborete core with sterically demanding substituents, such as cyclic alkyl(amino)carbenes (CAACs), or by fusing the ring to an aromatic system.[1][3]

Q2: What are the most common methods for purifying 1,2-Diborete compounds?

The primary method for the purification of 1,2-Diborete compounds, particularly those stabilized with CAAC ligands, is crystallization . The crude product, often obtained as a solid after reduction of a precursor, can be recrystallized from an appropriate solvent to yield crystalline material.[4] The choice of solvent is critical and must be carefully selected to avoid reaction with the highly reactive diborete.

Q3: How can I confirm the purity and identity of my 1,2-Diborete compound?

A combination of analytical techniques is typically employed to confirm the purity and structure of 1,2-Diborete compounds:

• NMR Spectroscopy: Provides information about the chemical environment of the atoms in the molecule.

• Solid-State EPR Spectroscopy: Used to study the electronic structure, particularly for biradicaloid species.[1][5][6]

• X-ray Crystallography: Offers definitive structural elucidation of the crystalline product, confirming the formation of the four-membered 1,2-diborete ring.[1][5]

Troubleshooting Guides

Issue 1: Low or No Yield of the Desired 1,2-Diborete Compound

Possible Cause 1: Incomplete Reduction of the Precursor

• Recommendation: The choice and stoichiometry of the reducing agent are crucial. The reduction of the bis(dibromoboryl) precursor is a stepwise process.[3][4] Insufficient reducing agent may lead to the formation of mono- or bis(boryl) radical intermediates instead of the desired four-electron reduction product.[5][6] Ensure the correct equivalents of the reducing agent (e.g., KC8 or lithium sand) are used as specified in the protocol.[1][2]

Possible Cause 2: Degradation of the Product

• Recommendation: 1,2-Diboretes are highly reactive and can decompose in the presence of certain reagents.[4] For instance, they can react with carbon monoxide (CO) and phenyl azide.[5] Ensure that the reaction and purification are carried out under an inert atmosphere (e.g., argon or nitrogen) and that all solvents and reagents are rigorously dried and degassed to prevent unwanted side reactions.

Issue 2: Difficulty in Crystallizing the 1,2-Diborete Compound

Possible Cause 1: Presence of Impurities

• Recommendation: Inseparable byproducts, such as meta-isomers formed during the synthesis of the precursor, can hinder crystallization.[3] If possible, purify the precursor before the reduction step. If co-eluting impurities are suspected, consider washing the crude solid with a solvent in which the impurity is soluble, but the desired product is not.

Possible Cause 2: Inappropriate Crystallization Solvent

• Recommendation: The choice of solvent is critical for successful crystallization. If the product is too soluble, it will not crystallize. If it is insoluble, it will precipitate as an amorphous solid. Experiment with different solvents or solvent mixtures. For CAAC-stabilized 1,2-diboretes, solvents like tetrahydrofuran (B95107) (THF) and toluene (B28343) have been used.[4] Consider techniques such as slow evaporation, vapor diffusion, or layering of a good solvent with a poor solvent to promote crystal growth.

Issue 3: Unexpected Isomerization of the Product

Possible Cause: Inherent Instability

• Recommendation: 1,2-Dihydro-1,2-diboretes have a tendency to rearrange to more stable isomers.[1] This is a fundamental property of the ring system. Ensure that the synthetic strategy employs sufficient steric bulk or electronic stabilization (e.g., arene-fusion) to favor the desired 1,2-diborete structure.[1] If isomerization is observed, re-evaluate the design of the stabilizing ligands.

Experimental Protocols

General Protocol for the Synthesis and Isolation of a CAAC-Stabilized 1,2-Diborete

This protocol is a generalized procedure based on published syntheses.[1][4] Specific quantities and reaction conditions should be optimized for the particular substrate.

• Preparation of the Precursor: Synthesize the corresponding 2,3-bis(dibromoboryl)arene precursor.

• Adduct Formation: React the bis(dibromoboryl) precursor with two equivalents of the desired cyclic alkyl(amino)carbene (CAAC) in an appropriate solvent under an inert atmosphere to form the bis(CAAC) adduct.

• Reduction: The bis(CAAC) adduct is then reduced to the 1,2-diborete. A typical procedure involves the use of a reducing agent like lithium sand or KC8 in a solvent such as THF at room temperature. The stoichiometry of the reducing agent is critical for achieving the desired four-electron reduction.

• Isolation of Crude Product: After the reaction is complete, the salt byproducts are filtered off, and the solvent is removed under vacuum to yield the crude 1,2-diborete, often as a solid.

• Purification by Crystallization: The crude solid is then recrystallized from a suitable solvent (e.g., THF or toluene) to obtain the purified 1,2-diborete as a crystalline solid.

Data Presentation

Table 1: Comparison of Reducing Agents in the Synthesis of a CAAC-Stabilized 1,2-Diborete

Reducing Agent	Equivalents	Solvent	Yield	Reference
Lithium Sand	>5.5	THF	41%	[1]
KC8	>5.5	THF	Not reported for 1,2-diborete	[2]

Note: The yield is highly dependent on the specific substrate and reaction conditions.

Visualizations

Caption: General experimental workflow for the synthesis and purification of a CAAC-stabilized 1,2-Diborete.

Caption: Troubleshooting decision tree for low yield in 1,2-Diborete synthesis.

References

• 1. 1,2-Diborete Biradicaloid Isolated - ChemistryViews [chemistryviews.org]
• 2. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 3. Synthesis and reactivity of a benzo-fused 1,2-diborete biradicaloid - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Highly Strained Arene-Fused 1,2-Diborete Biradicaloid - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Handling and Storage of Air-Sensitive 1,2-Diborete

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for the safe and effective handling and storage of air-sensitive 1,2-diborete compounds. Given their high reactivity and sensitivity to air and moisture, strict adherence to inert atmosphere techniques is paramount for successful experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 1,2-diborete compounds?

A1: 1,2-Diboretes are highly strained and reactive molecules. The primary hazards stem from their extreme sensitivity to air and moisture, which can lead to rapid decomposition, potentially generating reactive byproducts.[1][2][3] Some organoboron compounds can be pyrophoric, meaning they may ignite spontaneously on contact with air.[4][5] While not explicitly documented for all 1,2-diborete derivatives, this possibility should be considered, and appropriate precautions must be taken.

Q2: What is the recommended method for storing 1,2-diborete compounds?

A2: Long-term storage of 1,2-diborete should be exclusively under an inert atmosphere, such as in a nitrogen or argon-filled glovebox.[2] The compound should be kept in a sealed, airtight container, preferably made of glass, and stored at low temperatures (e.g., in a freezer inside the glovebox) to minimize thermal decomposition. The container should be protected from light to prevent photo-degradation.[2]

Q3: Can I handle 1,2-diborete on the benchtop using a Schlenk line?

A3: Yes, experienced researchers proficient in Schlenk line techniques can handle 1,2-diborete. This requires maintaining a positive pressure of high-purity inert gas (argon is preferred over nitrogen for highly sensitive compounds due to its inertness) throughout all manipulations.[6][7] However, for complex or prolonged procedures, a glovebox provides a more controlled and safer environment.

Q4: My 1,2-diborete sample appears to have decomposed. What are the likely causes?

A4: Decomposition of 1,2-diborete is most commonly caused by exposure to trace amounts of oxygen or moisture.[1][2][3] Other potential causes include thermal instability, exposure to light, or reaction with impurities in the solvent or other reagents. Inadvertent leaks in your Schlenk line or glovebox are a frequent source of contamination.[8][9]

Troubleshooting Guides

Handling in a Glovebox

Issue	Possible Cause(s)	Troubleshooting Steps
Sample decomposition (color change, precipitation)	High O₂ or H₂O levels in the glovebox atmosphere.	1. Check the glovebox analyzer readings for O₂ and H₂O levels. They should ideally be <1 ppm.[9][10] 2. If levels are high, initiate a regeneration cycle of the catalyst. 3. Perform a leak test on the glovebox, checking gloves, seals, and feedthroughs.[9][11] 4. Ensure solvents and reagents introduced into the glovebox are thoroughly dried and degassed.
Contaminated glassware or spatulas.	1. Ensure all glassware is rigorously oven-dried and brought into the glovebox antechamber while still hot. 2. Clean spatulas and other equipment with a suitable solvent and dry them thoroughly inside the glovebox before use.
Difficulty dissolving the 1,2-diborete sample	Impure or wet solvent.	1. Use freshly purified and rigorously dried solvents. Solvents should be stored over molecular sieves or other appropriate drying agents inside the glovebox. 2. Consider performing a small-scale solubility test with a fresh batch of solvent.

Handling with a Schlenk Line

Issue	Possible Cause(s)	Troubleshooting Steps
Reaction failure or low yield	Leak in the Schlenk line or glassware assembly.	1. Check all glass joints for proper sealing. Ensure they are well-greased (if using greased joints) or that the Teflon seals are in good condition. 2. Inspect the rubber septa for punctures or degradation. Use fresh septa for each reaction. 3. Check the inert gas pressure; a slight positive pressure should be maintained throughout the experiment. A bubbler is essential for monitoring this.[3] 4. A common issue is "suck-back" from the bubbler if the inert gas flow is interrupted, which can introduce air.[3][6]
Incomplete removal of air from the reaction flask.	1. Perform at least three vacuum/backfill cycles to ensure the flask is under a fully inert atmosphere before adding reagents.[6] 2. For high-boiling solvents, consider flame-drying the flask under vacuum to remove adsorbed moisture from the glass surface.
Sample decomposition during transfer	Contamination during syringe or cannula transfer.	1. Ensure syringes and needles are oven-dried and cooled under a stream of inert gas before use. 2. When transferring a solution via cannula, ensure a positive pressure of inert gas in the receiving flask. 3. Purge the syringe or cannula with inert gas before drawing up the solution.

Experimental Protocols

General Solvent Purification

For reactions involving highly air-sensitive compounds like 1,2-diborete, the purity of solvents is critical. Standard procedures for solvent purification often involve distillation from appropriate drying agents under an inert atmosphere.

Example: Purification of Tetrahydrofuran (B95107) (THF)

• Pre-drying: Add sodium wire or potassium metal to the solvent still.

• Indicator: Add benzophenone (B1666685) to the THF. The persistence of a deep blue or purple color indicates that the solvent is anhydrous and oxygen-free. The color is due to the formation of the benzophenone ketyl radical.

• Distillation: Reflux the THF under a nitrogen or argon atmosphere for several hours. Distill the solvent directly into the reaction flask or a storage flask under inert gas.

Safety Note: Solvent stills should be handled with extreme caution. Never distill to dryness. Ensure proper cooling and inert atmosphere are maintained at all times.

Synthesis of a CAAC-Stabilized 1,2-Diborete

The following is a generalized procedure based on published literature for the synthesis of a CAAC (Cyclic (Alkyl)(Amino)Carbene)-stabilized 1,2-diborete.[12][13][14]

Workflow Diagram:

Caption: Synthesis of a CAAC-Stabilized 1,2-Diborete.

Methodology:

• Preparation: All manipulations are performed under a dry nitrogen or argon atmosphere in a glovebox. All glassware is oven-dried at >120°C for at least 12 hours and cooled in the glovebox antechamber.

• Reaction Setup: In a Schlenk flask, 2,3-bis(dibromoboryl)naphthalene and two equivalents of the CAAC ligand are dissolved in anhydrous tetrahydrofuran (THF).

• Reduction: A reducing agent, such as potassium graphite (B72142) (KC₈), is added portion-wise to the stirred solution at room temperature. The reaction progress can be monitored by changes in color. A four-electron reduction is required to form the 1,2-diborete.[12][13][14]

• Workup: After the reaction is complete, the solid byproducts are removed by filtration through a fritted glass filter under inert atmosphere. The solvent is then removed under vacuum to yield the crude product.

• Purification: The CAAC-stabilized 1,2-diborete can be purified by recrystallization from a suitable solvent system (e.g., a mixture of THF and hexane) at low temperature.

Logical Workflow for Troubleshooting

Caption: Troubleshooting Workflow for 1,2-Diborete Experiments.

References

• 1. Air-Sensitive Chemistry: Practical and Safety Considerations [fishersci.com]
• 2. ossila.com [ossila.com]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. ehs.uci.edu [ehs.uci.edu]
• 5. Central Washington University | Safe Handling of Pyrophoric Chemicals [cwu.edu]
• 6. cast.desu.edu [cast.desu.edu]
• 7. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 8. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 9. Common Issues and Solutions with Glove Boxes - Glove Boxes | Vacuum glovebox | Inert Atmospheres Manufacturers [etelux-glovebox.com]
• 10. Common Malfunctions and Solutions for Vacuum Glove Boxes(Ⅰ) - Labideal [labideal.com]
• 11. ossila.com [ossila.com]
• 12. Highly Strained Arene-Fused 1,2-Diborete Biradicaloid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Synthesis and reactivity of a benzo-fused 1,2-diborete biradicaloid - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Arene-Fused 1,2-Diborete Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of arene-fused 1,2-diboretes.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Issue 1: Low or No Yield of the Desired Arene-Fused 1,2-Diborete

Question: We are attempting the synthesis of a CAAC-stabilized arene-fused 1,2-diborete via reduction of the corresponding bis(dihaloboryl)arene precursor, but we are observing very low to no yield of the final product. What are the critical factors to consider?

Answer: The synthesis of arene-fused 1,2-diboretes is a sensitive, multi-step process where the final reduction is critical. Several factors can influence the yield.

• Purity of Starting Materials: Ensure the 2,3-bis(dihaloboryl)arene precursor and the cyclic alkyl(amino)carbene (CAAC) are of high purity. Impurities can interfere with the reduction process.

• Choice and Stoichiometry of the Reducing Agent: The choice and amount of the reducing agent are crucial. While potassium graphite (B72142) (KC8) can be used for partial reduction to radical species, lithium sand has been successfully used for the four-electron reduction to the 1,2-diborete.[1][2] The stoichiometry of the reducing agent must be carefully controlled to achieve the desired reduction state.

• Reaction Conditions: The reaction is typically performed in an inert atmosphere (e.g., argon or nitrogen) using anhydrous solvents like tetrahydrofuran (B95107) (THF). The presence of oxygen or moisture can lead to decomposition of the highly reactive intermediates and final product. The reaction temperature should also be monitored and controlled; for instance, the reduction with lithium sand is conducted at room temperature.[2]

• Proper Formation of the CAAC Adduct: Before the reduction step, ensure the complete formation of the bis(CAAC) adduct of the bis(dihaloboryl)arene. This can be monitored by NMR spectroscopy.

Issue 2: Formation of Undesired Side Products

Question: Our reaction is yielding a mixture of products, including the mono- and bis(boryl) radicals, instead of the desired 1,2-diborete. How can we improve the selectivity towards the four-electron reduction product?

Answer: The formation of radical intermediates is a known step in the sequential reduction process.[1][3][4][5] Controlling the reaction to favor the fully reduced 1,2-diborete requires careful optimization.

• Reducing Agent and Stoichiometry: Using a substoichiometric amount of a reducing agent like KC8 (e.g., 0.9 equivalents) will favor the formation of the monoradical.[1][3] To obtain the 1,2-diborete, a significant excess of a stronger reducing agent like lithium sand (e.g., 5.0 equivalents) is recommended.[1]

• Solvent and Reaction Time: The choice of solvent can influence the stability and reactivity of the intermediates. THF is a commonly used solvent. The reaction time should be sufficient to allow for the complete four-electron reduction. Monitoring the reaction progress by techniques like EPR spectroscopy can help in determining the optimal reaction time.

Issue 3: Difficulty in Product Isolation and Characterization

Question: We are struggling with the isolation and subsequent characterization of the arene-fused 1,2-diborete, as it appears to be unstable. What are the best practices for handling this compound?

Answer: Arene-fused 1,2-diboretes are known to be highly strained and reactive compounds.[2][6] Proper handling and characterization techniques are essential.

• Inert Atmosphere: All manipulations, including purification and characterization, should be carried out under a strict inert atmosphere (glovebox) to prevent decomposition.

• Purification: Recrystallization from a suitable solvent, such as benzene (B151609), has been used to isolate the product as a crystalline solid.[1]

• Characterization: Due to its potential biradical character, the product may exhibit extremely broad features in solution NMR spectra.[1] Solid-state EPR spectroscopy is a valuable technique to confirm the biradical nature of the compound.[1][2] X-ray crystallography provides definitive structural evidence of the highly strained four-membered ring.[1][2]

Quantitative Data Summary

The following table summarizes the reported experimental conditions for the synthesis of a naphthalene-fused 1,2-diborete.

Parameter	Value	Reference
Starting Precursor	2,3-bis(dibromoboryl)naphthalene	[1]
Stabilizing Ligand	CAAC (1-(2,6-diisopropylphenyl)-3,3,5,5-tetramethylpyrrolidin-2-ylidene)	[1]
Reducing Agent	Lithium sand	[1]
Solvent	Tetrahydrofuran (THF)	[1][2]
Yield	41%	[1][2]

Experimental Protocols

Synthesis of CAAC-Stabilized Naphthalene-Fused 1,2-Diborete

This protocol is based on the successful synthesis reported in the literature.[1][2]

• Preparation of the bis(CAAC) Adduct:

  • In a glovebox, dissolve 2,3-bis(dibromoboryl)naphthalene in an anhydrous solvent such as THF.

  • Add 2.1 equivalents of the CAAC ligand to the solution.

  • Stir the reaction mixture at room temperature until the formation of the colorless bis(CAAC) adduct is complete. Monitor the reaction by ¹¹B NMR spectroscopy.

  • Isolate the adduct, for example, by removal of the solvent under vacuum.

• Reduction to the 1,2-Diborete:

  • Dissolve the isolated bis(CAAC) adduct in anhydrous THF.

  • Add 5.0 equivalents of lithium sand to the solution.

  • Stir the reaction mixture at room temperature. The reaction progress can be monitored by a color change to a green solution.

  • After the reaction is complete, filter off the excess lithium and any salts.

  • Remove the solvent under vacuum to obtain the crude product.

  • Purify the product by recrystallization from benzene to yield the CAAC-stabilized 1,2-diborete as a green crystalline solid.

Visualizations

Caption: Experimental workflow for the synthesis of arene-fused 1,2-diborete.

Caption: Stepwise reduction pathway to the arene-fused 1,2-diborete.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. 1,2-Diborete Biradicaloid Isolated - ChemistryViews [chemistryviews.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Highly Strained Arene-Fused 1,2-Diborete Biradicaloid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]

troubleshooting unexpected reactivity of 1,2-Diborete

Technical Support Center: 1,2-Diborete Reactivity

This technical support center provides troubleshooting guidance and frequently asked questions regarding the experimental use of 1,2-diboretes. Due to their high ring strain and biradicaloid character, these compounds can exhibit unexpected reactivity.[1][2] This guide is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: My 1,2-diborete sample rapidly decomposes. What are the most common causes and how can I improve its stability?

Answer:

The instability of 1,2-diboretes is often due to their inherent ring strain, which makes them susceptible to rearrangement into more stable isomers.[2] Several factors can contribute to decomposition:

• Atmospheric Contamination: 1,2-diboretes, particularly those with biradical character, are highly sensitive to oxygen and moisture.[1] Rigorous inert atmosphere techniques (glovebox or Schlenk line) are essential for handling these compounds.

• Thermal Stress: While some fused-ring systems show thermal stability, elevated temperatures can promote decomposition pathways.[3] It is crucial to know the thermal limits of your specific 1,2-diborete derivative.

• Inadequate Steric Protection: The stability of 1,2-diboretes is heavily reliant on sterically demanding substituents that kinetically block decomposition and dimerization pathways.[2] Insufficiently bulky protecting groups can lead to a shorter half-life.

• Solvent Effects: The choice of solvent can influence the stability and reactivity of 1,2-diboretes. Non-coordinating, dry, and deoxygenated solvents are generally preferred.

Troubleshooting Steps:

• Verify Inert Atmosphere: Ensure your glovebox has low oxygen and water levels (<1 ppm). When using a Schlenk line, ensure all glassware is properly dried and the system is leak-free.

• Solvent Purity: Use freshly distilled and deoxygenated solvents.

• Storage Conditions: Store 1,2-diborete samples at low temperatures (e.g., in a glovebox freezer) and protected from light, which can induce isomerization.[4]

• Review Synthetic Design: If instability is persistent, consider if the steric bulk of the substituents on the 1,2-diborete ring is sufficient for stabilization.

Question 2: The reduction of my bis(dihaloboryl) precursor is not yielding the 1,2-diborete. What are potential issues with the reduction step?

Answer:

The synthesis of 1,2-diboretes often involves a multi-electron reduction of a bis(dihaloboryl) precursor stabilized by Lewis bases like N-heterocyclic carbenes (NHCs) or cyclic (alkyl)(amino)carbenes (CAACs).[5][6] Failure to obtain the desired product can be due to several factors:

• Incorrect Stoichiometry of Reducing Agent: The reduction is a stepwise process, and using an insufficient amount of the reducing agent may lead to the isolation of radical intermediates (mono- or biradical species) instead of the fully reduced 4-electron reduction product (the 1,2-diborete).[5][7]

• Choice of Reducing Agent: The reduction potential of the chosen agent is critical. Milder reducing agents like KC8 may only lead to partial reduction, while stronger agents like lithium sand are sometimes required to achieve the desired 1,2-diborete.[2]

• Reaction Temperature and Time: These parameters can influence the reaction outcome. Some reductions are performed at room temperature, while others may require cooling to control reactivity.[2]

Troubleshooting Steps:

• Monitor the Reaction: If possible, use spectroscopic methods like NMR or EPR to monitor the reaction progress and identify any stable intermediates.

• Vary the Reducing Agent: If partial reduction is suspected, consider using a stronger reducing agent or increasing the equivalents of the current one.

• Optimize Reaction Conditions: Systematically vary the reaction temperature and time to find the optimal conditions for the formation of the 1,2-diborete.

Question 3: I am observing unexpected side products in a reaction of my 1,2-diborete with an organic azide (B81097). What are the likely alternative reaction pathways?

Answer:

The reaction of 1,2-diboretes with organic azides can be complex. While the expected product might be a diazaboretidine derivative from a twofold insertion, other pathways are possible, especially given the biradicaloid nature of many 1,2-diboretes.[5][7]

• [2+2] Cycloaddition: An intramolecular [2+2] cycloaddition between the azide and a B=N multiple bond can occur.[1]

• [1+2] Cycloaddition: The reaction can proceed through a [1+2] cycloaddition of the azide's γ-nitrogen lone pair across the B-B bond, forming a bridged bis(borylene) intermediate.[1]

• Intramolecular C-H Activation: A dicoordinate borylene intermediate, formed after the initial reaction with the azide, might undergo intramolecular C-H activation, leading to cyclized byproducts.[1]

Troubleshooting Steps:

• Spectroscopic Analysis: Use techniques like 1H, 11B, and 13C NMR spectroscopy, as well as mass spectrometry, to characterize the unexpected products.

• Control Stoichiometry: The ratio of the azide to the 1,2-diborete can influence the product distribution. An excess of the azide may favor the formation of the fully inserted product.[1]

• Computational Modeling: Density Functional Theory (DFT) calculations can help to elucidate the favorability of different reaction pathways and the nature of any intermediates.[7]

Data Presentation

Table 1: Comparison of Reducing Agents in the Synthesis of a Naphthalene-Fuzed 1,2-Diborete

Precursor	Reducing Agent	Equivalents	Solvent	Temperature	Product	Yield	Reference
Bis(CAAC) adduct of 2,3-bis(dibromoboryl)naphthalene	KC8	0.9	THF	Room Temp.	Mono(bromoboryl) radical	79%	[5]
Bis(CAAC) adduct of 2,3-bis(dibromoboryl)naphthalene	Lithium sand	5	THF	Room Temp.	CAAC-stabilized 1,2-diborete	41%	[2]

Table 2: Spectroscopic Data for a CAAC-Stabilized Naphthalene-Fused 1,2-Diborete

Nucleus	Chemical Shift (ppm)	Method	Reference
11B	-0.9 (for bis(CAAC) precursor)	NMR	[5]
-	biradical character	Solid-state EPR	[2]

Experimental Protocols

Protocol 1: Synthesis of a CAAC-Stabilized Arene-Fused 1,2-Diborete

This protocol is adapted from the synthesis of a naphthalene-fused 1,2-diborete.[2][5]

Materials:

• 2,3-bis(dibromoboryl)naphthalene

• Cyclic (alkyl)(amino)carbene (CAAC) (e.g., 1-(2,6-diisopropylphenyl)-3,3,5,5-tetramethylpyrrolidin-2-ylidene)

• Lithium sand

• Anhydrous, deoxygenated tetrahydrofuran (B95107) (THF)

• Anhydrous, deoxygenated benzene (B151609)

• Standard Schlenk line or glovebox equipment

Procedure:

• Formation of the Bis(CAAC) Adduct:

  • In an inert atmosphere, dissolve 2,3-bis(dibromoboryl)naphthalene in THF.

  • Add 2.1 equivalents of the CAAC ligand to the solution.

  • Stir the reaction mixture at room temperature until the formation of the colorless bis(CAAC) adduct is complete (monitor by 11B NMR, expecting a resonance around -0.9 ppm).[5]

  • Isolate the adduct by removing the solvent under vacuum.

• Reduction to the 1,2-Diborete:

  • In an inert atmosphere, suspend the isolated bis(CAAC) adduct in THF.

  • Add approximately 5 equivalents of lithium sand to the suspension.

  • Stir the mixture at room temperature. The reaction progress can be monitored by a color change (e.g., to a green solution).

  • After the reaction is complete, filter off the excess lithium sand and any salts.

  • Remove the THF under vacuum.

  • Recrystallize the crude product from benzene to obtain the 1,2-diborete as a solid (e.g., green crystals).[2]

Mandatory Visualizations

Caption: A logical workflow for troubleshooting unexpected experimental results.

Caption: Synthetic pathway showing stepwise reduction to a 1,2-diborete.

Caption: Possible reaction outcomes for a 1,2-diborete with an organic azide.

References

• 1. researchgate.net [researchgate.net]
• 2. 1,2-Diborete Biradicaloid Isolated - ChemistryViews [chemistryviews.org]
• 3. researchgate.net [researchgate.net]
• 4. Spectroscopic characterization of two boron heterocyclic radicals in the solid neon matrix - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthesis and reactivity of a benzo-fused 1,2-diborete biradicaloid - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 7. Highly Strained Arene-Fused 1,2-Diborete Biradicaloid - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Strategies to Prevent Rearrangement of 1,2-Diborete Isomers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1,2-diborete isomers. The information provided is intended to assist in preventing the rearrangement of these highly reactive compounds to their more stable isomers.

Frequently Asked Questions (FAQs)

Q1: Why are 1,2-diborete isomers prone to rearrangement?

1,2-Dihydro-1,2-diboretes are four-membered rings containing a boron-boron double bond, which can be considered isoelectronic to the cyclobutadiene (B73232) dication.[1] This structure imparts significant ring strain, making them thermodynamically unstable and susceptible to rearrangement into more stable isomers, such as the 1,3-diborete derivatives.[1][2]

Q2: What are the primary strategies to prevent the rearrangement of 1,2-diborete isomers?

The main strategies to stabilize the 1,2-diborete framework and prevent isomerization include:

• Steric Hindrance: Introducing bulky substituents on the boron atoms or adjacent carbon atoms can sterically shield the reactive B-B bond and hinder the rearrangement process. The use of cyclic alkyl(amino)carbenes (CAACs) as ligands is a particularly effective approach.[1][2]

• Arene Fusion: Fusing the 1,2-diborete ring to an aromatic system, such as a naphthalene (B1677914) or benzene (B151609) ring, provides significant electronic and structural stabilization.[1][3]

• Cyclic Phosphine Stabilization: The use of a cyclic phosphine-stabilized diborene has been shown to successfully trap the elusive 1,2-isomer, preventing its rearrangement to the 1,3-isomer.[2]

Q3: What are the typical characteristics of a stable 1,2-diborete?

Stable 1,2-diboretes, such as those stabilized by CAACs and fused to an arene backbone, often exhibit a biradicaloid character.[3][4] This means they possess an open-shell singlet ground state. Their reactivity can be characteristic of either a masked bis(borylene) or a cyclic diborene.

Q4: What analytical techniques are crucial for characterizing 1,2-diborete isomers?

Due to their reactivity and potential for biradical character, a combination of analytical techniques is essential for unambiguous characterization:

• X-ray Crystallography: Provides definitive structural information, including bond lengths and angles within the four-membered ring.

• NMR Spectroscopy: While broad signals can be indicative of a radical character, NMR is still useful for characterizing the overall molecular structure.

• EPR Spectroscopy: Essential for detecting and characterizing the biradical nature of many stable 1,2-diboretes.[3]

• Computational Methods (DFT): Density Functional Theory calculations are invaluable for understanding the electronic structure, stability, and the energetic preference for different isomeric forms.[2]

Troubleshooting Guides

This section addresses common issues encountered during the synthesis and handling of 1,2-diborete isomers.

Issue	Potential Cause(s)	Recommended Solution(s)
Product readily rearranges to the 1,3-isomer.	Insufficient steric bulk around the diborete core. High reaction or storage temperature. Inappropriate solvent.	Utilize bulkier substituents, such as CAAC ligands.[2] Fuse the diborete to an arene system.[1] Employ a cyclic phosphine-stabilized diborene precursor.[2] Maintain low temperatures throughout the synthesis and storage. Screen different solvents to assess their impact on isomer stability.
Low or no yield of the desired 1,2-diborete.	Incomplete reduction of the precursor. Undesired side reactions. Air or moisture contamination.	Ensure the use of a sufficiently strong reducing agent and appropriate stoichiometry.[2] Carefully control reaction conditions (temperature, addition rate) to minimize side reactions. Employ rigorous air- and moisture-free techniques (e.g., Schlenk line or glovebox).
Difficulty in purifying the 1,2-diborete isomer.	Co-elution with the 1,3-isomer or other byproducts. Decomposition on silica (B1680970) gel or other stationary phases.	Utilize crystallization as the primary purification method. If chromatography is necessary, use a neutral stationary phase like alumina (B75360) and work at low temperatures. Consider derivatization to a more stable compound for purification, followed by regeneration of the 1,2-diborete if possible.
Broad and uninformative NMR spectra.	Paramagnetic nature (biradical character) of the compound. Presence of multiple isomers in solution.	Rely on solid-state EPR spectroscopy for characterization of the electronic structure.[3] Use X-ray crystallography for definitive structural elucidation. For NMR, acquire spectra at various temperatures to check for dynamic processes.
Inconsistent results between batches.	Purity of starting materials. Variations in reaction setup and conditions. Trace impurities acting as catalysts for rearrangement.	Ensure all starting materials and solvents are rigorously purified and dried. Standardize all experimental parameters, including reaction time, temperature, and stirring rate. Thoroughly clean all glassware to remove any potential catalytic impurities.

Data Presentation

Relative Stability of Diborete Isomers (Computed)

Computational studies using Density Functional Theory (DFT) have been instrumental in quantifying the relative stabilities of 1,2- and 1,3-diborete isomers. The following table summarizes representative findings, highlighting the energetic preference for the 1,3-isomer.

Isomer System	Computational Method	Relative Energy (kcal/mol) of 1,2-isomer vs. 1,3-isomer	Reference
Unsubstituted Dihydro-diborete	DFT	1,2-isomer is significantly less stable	[2]
Phosphine-stabilized Dihydro-diborete	DFT	1,2-isomer is kinetically accessible but thermodynamically less stable	[2]
Naphthalene-fused, CAAC-stabilized Diborete	DFT	1,2-isomer is isolable due to kinetic stabilization	[3]
Benzo-fused, CAAC-stabilized Diborete	DFT	1,2-isomer has an open-shell singlet ground state	[4]

Note: Specific energy differences can vary depending on the substituents and the level of theory used in the calculations.

Experimental Protocols

Protocol 1: Synthesis of a Naphthalene-Fused 1,2-Diborete Stabilized by CAACs

This protocol is adapted from the synthesis of a highly strained arene-fused 1,2-diborete biradicaloid.[1]

Materials:

• 2,3-bis(dibromoboryl)naphthalene

• Cyclic alkyl(amino)carbene (CAAC)

• Lithium sand

• Anhydrous tetrahydrofuran (B95107) (THF)

• Anhydrous pentane (B18724)

• Standard Schlenk line or glovebox equipment

Procedure:

• Preparation of the Bis(CAAC) Adduct: In an inert atmosphere, dissolve 2,3-bis(dibromoboryl)naphthalene in anhydrous THF. Add a solution of 2.1 equivalents of the CAAC in THF. Stir the reaction mixture at room temperature until the starting material is consumed (monitor by NMR). Remove the solvent under vacuum to obtain the crude bis(CAAC) adduct.

• Reduction to the 1,2-Diborete: In an inert atmosphere, suspend the bis(CAAC) adduct in anhydrous THF. Add 5.0 equivalents of lithium sand. Stir the mixture vigorously at room temperature. The reaction progress can be monitored by a color change to a deep green solution.

• Work-up and Isolation: After the reaction is complete, filter the solution to remove excess lithium and any insoluble byproducts. Remove the THF under vacuum.

• Purification: Wash the crude product with anhydrous pentane to remove non-polar impurities. Recrystallize the solid product from a minimal amount of a suitable solvent (e.g., a mixture of THF and pentane) at low temperature to obtain the crystalline 1,2-diborete.

Safety Precautions: This reaction involves air- and moisture-sensitive reagents and products. All manipulations must be carried out under a dry, inert atmosphere. Lithium sand is highly reactive; handle with care.

Visualizations

Caption: Workflow for the synthesis of a CAAC-stabilized 1,2-diborete.

Caption: Decision tree for selecting a 1,2-diborete stabilization strategy.

References

• 1. 1,2-Diborete Biradicaloid Isolated - ChemistryViews [chemistryviews.org]
• 2. researchgate.net [researchgate.net]
• 3. Highly Strained Arene-Fused 1,2-Diborete Biradicaloid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and reactivity of a benzo-fused 1,2-diborete biradicaloid - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Synthesis of 1,2-Diboretes

This technical support center provides troubleshooting guidance and frequently asked questions for researchers and scientists engaged in the synthesis of 1,2-diboretes, with a focus on overcoming the inherent ring strain of these molecules.

Troubleshooting Guides

Issue 1: Low or No Yield of the Desired 1,2-Diborete

Potential Cause	Troubleshooting Step	Expected Outcome
Insufficient Reduction	The reduction of the dihalogenated precursor is a critical step. Ensure the reducing agent (e.g., potassium graphite (B72142) (KC8), lithium sand) is fresh and used in the correct stoichiometry. The reaction time and temperature may need optimization.[1][2]	Stepwise reduction allows for the isolation of radical intermediates, and ultimately the desired 2π-aromatic 1,2-diborete upon four-electron reduction.[1][3] Careful control of the reducing agent stoichiometry can selectively yield mono- and bis(boryl) radicals.[3]
Unstable 1,2-Diborete Intermediate	1,2-dihydro-1,2-diboretes are often unstable and can rearrange to more stable isomers.[2] The choice of stabilizing groups is crucial.	Employ sterically demanding substituents, such as cyclic alkyl(amino)carbenes (CAACs), to kinetically stabilize the 1,2-diborete ring.[1][2]
Side Reactions	The highly reactive nature of the intermediates can lead to undesired products. For example, using N-heterocyclic carbenes (NHCs) like IiPr can lead to intramolecular ring expansion and B-B bond splitting.[4]	The use of CAACs has been shown to be more effective in isolating the desired 1,2-diborete without undergoing rearrangement.[4]
Precursor Quality	The purity of the starting materials, such as 1,2-bis(dihaloboryl)arenes, is critical for a successful synthesis.	Optimize the synthesis of the precursor. For example, a SiMe3-BCl2 metathesis reaction can be used to synthesize 1,2-(BCl2)2C6H4.[1][4]

Issue 2: Product Instability and Decomposition

Potential Cause	Troubleshooting Step	Expected Outcome
High Ring Strain	The four-membered C2B2 ring is highly strained.[2]	Fusing the 1,2-diborete ring to an aromatic system, such as a naphthalene (B1677914) or benzene (B151609) ring, can help to distribute the strain and increase stability.[2][4]
Reactivity of the B-B Bond	The elongated B-B double bond in some 1,2-diboretes makes them susceptible to reactions that cleave this bond.[1][3]	The addition of CO can lead to B-B bond splitting and the formation of a doubly Lewis base-stabilized bis(borylene).[1][3] Understanding this reactivity is key to handling the product and designing subsequent reactions.
Biradical Character	Many strained 1,2-diboretes possess an open-shell singlet biradicaloid ground state.[1][3][4] This inherent reactivity can lead to decomposition pathways.	Characterize the electronic structure using techniques like EPR spectroscopy and computational analysis to understand its reactivity.[3][4] Handle the compound under an inert atmosphere and protect it from light and heat.

Frequently Asked Questions (FAQs)

Q1: Why is the synthesis of 1,2-diboretes so challenging?

A1: The primary challenge in synthesizing 1,2-diboretes is the significant ring strain in the four-membered C2B2 ring.[2] This strain makes the molecules highly reactive and prone to rearrangement into more stable isomers.[2] Furthermore, their electron-deficient nature contributes to their instability.

Q2: What are the most effective strategies to overcome ring strain in 1,2-diborete synthesis?

A2: Two main strategies have proven effective:

• Kinetic Stabilization: Using sterically demanding substituents, particularly cyclic alkyl(amino)carbenes (CAACs), can physically shield the reactive diborete core and prevent decomposition pathways.[2]

• Thermodynamic Stabilization: Fusing the 1,2-diborete ring to an aromatic framework, such as a benzene or naphthalene ring, helps to delocalize the ring strain and increase the overall stability of the molecule.[2][4]

Q3: What is the role of the carbene ligand in the synthesis of stable 1,2-diboretes?

A3: Carbene ligands, especially CAACs, play a crucial role in stabilizing the 1,2-diborete. They act as strong σ-donors to the electron-deficient boron centers, which helps to mitigate their Lewis acidity. The bulky nature of these ligands also provides kinetic protection against intermolecular reactions.[1][2] The choice of carbene is critical, as less sterically hindered N-heterocyclic carbenes (NHCs) can lead to undesired rearrangements.[4]

Q4: What is the electronic nature of arene-fused 1,2-diboretes?

A4: Many arene-fused 1,2-diboretes are not closed-shell molecules. They often exhibit an open-shell singlet biradicaloid ground state, with a thermally accessible triplet state.[1][4] This biradical character is a consequence of the high ring strain and the nature of the B-B and B-C bonds. Their electronic structure can be confirmed by EPR spectroscopy and computational studies.[3][4]

Q5: Can the 1,2-diborete ring be functionalized after its synthesis?

A5: Yes, the reactivity of the strained 1,2-diborete ring allows for post-synthesis functionalization. For example, reaction with carbon monoxide can lead to the cleavage of the B-B bond and the formation of a bis(borylene) adduct.[1][3] Reaction with phenyl azide (B81097) can result in a twofold γ-insertion to form a 1,3-bis(diazenyl)-1,3,2,4-diazadiboretidine.[1][3]

Quantitative Data Summary

Precursor	Stabilizer	Reducing Agent	Solvent	Yield (%)	Product Characteristics	Reference
2,3-bis(dibromoboryl)naphthalene-bis(CAAC) adduct	CAAC	Lithium sand	THF	41	Green solid, biradical character	[2]
1,2-(BCl2)2C6H4-bis(CAAC) adduct	CAAC	KC8	Toluene	-	Benzo-fused 1,2-diborete biradical	[4]

Experimental Protocols

Synthesis of a CAAC-Stabilized Naphthalene-Fused 1,2-Diborete [2]

• Preparation of the Bis(CAAC) Adduct: Start with 2,3-bis(dibromoboryl)naphthalene. React it with the cyclic alkyl(amino)carbene (CAAC) 1-(2,6-diisopropylphenyl)-3,3,5,5-tetramethylpyrrolidin-2-ylidene to obtain the corresponding bis(CAAC) adduct.

• Reduction: The bis(CAAC) adduct is then reduced using lithium sand in tetrahydrofuran (B95107) (THF) at room temperature.

• Isolation: After the reaction is complete, the product, a CAAC-stabilized 1,2-diborete, is isolated as a green solid. The reported yield for this synthesis is 41%.[2]

Visualizations

Caption: Synthetic workflow for a CAAC-stabilized 1,2-diborete.

References

• 1. researchgate.net [researchgate.net]
• 2. 1,2-Diborete Biradicaloid Isolated - ChemistryViews [chemistryviews.org]
• 3. Highly Strained Arene-Fused 1,2-Diborete Biradicaloid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and reactivity of a benzo-fused 1,2-diborete biradicaloid - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of 1,2-Diborete Reaction Mechanisms

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of proposed reaction mechanisms for 1,2-diboretes, a class of highly reactive boron-containing four-membered rings. By presenting supporting experimental and computational data, this document aims to offer a clear validation of the prevailing mechanistic pathways for these intriguing compounds. The focus is on recently synthesized arene-fused 1,2-diboretes, which have provided significant insights into their reactivity.

Introduction to 1,2-Diborete Reactivity

1,2-Diboretes are characterized by a highly strained four-membered ring containing a boron-boron double bond. This structural feature imparts unique reactivity, making them valuable synthons in organoboron chemistry. Recent advances have led to the isolation and characterization of stable, yet reactive, 1,2-diborete derivatives, particularly those fused to aromatic systems and stabilized by bulky ligands such as cyclic alkyl(amino)carbenes (CAACs).[1][2] These compounds exhibit a fascinating biradicaloid character, with an open-shell singlet ground state being slightly energetically preferred over the triplet state, as confirmed by both computational studies and solid-state EPR spectroscopy.[1][2][3]

This guide will explore the validation of reaction mechanisms for two key transformations of a naphthalene-fused 1,2-diborete: the B-B bond splitting reaction with carbon monoxide and the [3+2] cycloaddition with phenyl azide (B81097).

Data Presentation: A Comparative Overview

The following tables summarize the key experimental and computational data that support the proposed reaction mechanisms for the reactivity of a CAAC-stabilized, naphthalene-fused 1,2-diborete.

Table 1: Experimental Data for the Reactions of Naphthalene-Fused 1,2-Diborete

Reaction	Reactant	Product	Yield	Experimental Observations & Characterization
B-B Bond Splitting	Carbon Monoxide (CO)	Doubly Lewis base-stabilized bis(borylene)	High	Formation of a closed-shell singlet product. Characterized by NMR spectroscopy and X-ray crystallography.[1][2]
Cycloaddition	Phenyl Azide (PhN₃)	1,3-bis(diazenyl)-1,3,2,4-diazadiboretidine	High	Twofold γ-insertion of the azide. Characterized by NMR spectroscopy and X-ray crystallography.[1][2]

Table 2: Computational Data for the Validation of Reaction Mechanisms

Reaction	Proposed Mechanism	Key Computational Method	Calculated Parameters	Validation
Reaction with CO	Concerted B-B bond splitting	DFT and multireference approaches	- Exergonic reaction pathway- Low activation barrier for CO addition	The calculated structure of the bis(borylene) product matches the experimentally determined X-ray crystal structure. The reaction is computationally shown to be highly favorable.[1][2]
Reaction with PhN₃	Stepwise mechanism involving a diradical intermediate	DFT calculations	- Formation of a diradical intermediate is energetically favorable.- Subsequent ring closure has a low activation barrier.	The stepwise pathway is computationally favored over a concerted [3+2] cycloaddition. The calculated final product structure is consistent with experimental characterization.

Experimental Protocols

Detailed methodologies for the key experiments are crucial for the validation and replication of these findings.

Synthesis of the Precursor: CAAC-Stabilized 2,3-Bis(dibromoboryl)naphthalene

The synthesis of the 1,2-diborete begins with the preparation of a stable precursor, a CAAC-stabilized 2,3-bis(dibromoboryl)naphthalene.[1][2]

Materials:

• 2,3-bis(trimethylsilyl)naphthalene (B3395170)

• Boron tribromide (BBr₃)

• Cyclic alkyl(amino)carbene (CAAC)

• Anhydrous solvents (e.g., hexanes, toluene)

Procedure:

• A solution of 2,3-bis(trimethylsilyl)naphthalene in anhydrous hexanes is cooled to -78 °C.

• Boron tribromide (2 equivalents) is added dropwise to the cooled solution.

• The reaction mixture is allowed to warm to room temperature and stirred for 12 hours.

• The solvent and volatile byproducts are removed under vacuum to yield 2,3-bis(dibromoboryl)naphthalene.

• The resulting solid is dissolved in anhydrous toluene (B28343), and a solution of the CAAC ligand (2 equivalents) in toluene is added dropwise at room temperature.

• The mixture is stirred for 4 hours, during which a precipitate forms.

• The precipitate is collected by filtration, washed with cold hexanes, and dried under vacuum to afford the CAAC-stabilized 2,3-bis(dibromoboryl)naphthalene as a stable solid.

Synthesis and Reaction of the Naphthalene-Fused 1,2-Diborete

The 1,2-diborete is generated in situ via a stepwise reduction of the precursor.[1][2]

Materials:

• CAAC-stabilized 2,3-bis(dibromoboryl)naphthalene

• Potassium graphite (B72142) (KC₈)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Carbon monoxide (CO) or Phenyl azide (PhN₃)

Procedure for Synthesis:

• A suspension of the CAAC-stabilized precursor in anhydrous THF is cooled to -78 °C.

• Potassium graphite (4 equivalents) is added portion-wise to the stirred suspension.

• The reaction mixture is stirred at -78 °C for 2 hours and then allowed to warm to room temperature overnight.

• The resulting deep red solution containing the 1,2-diborete can be used for subsequent reactions.

Reaction with Carbon Monoxide:

• The THF solution of the 1,2-diborete is subjected to a CO atmosphere (1 atm).

• The reaction is stirred at room temperature for 2 hours, during which a color change is observed.

• The solvent is removed under vacuum, and the residue is extracted with an appropriate solvent (e.g., toluene) and filtered.

• Crystallization of the filtrate yields the doubly Lewis base-stabilized bis(borylene) product.

Reaction with Phenyl Azide:

• To the THF solution of the 1,2-diborete, a solution of phenyl azide (2 equivalents) in THF is added dropwise at room temperature.

• The reaction mixture is stirred for 6 hours.

• The solvent is removed under vacuum, and the product is isolated and purified by crystallization.

Mandatory Visualization: Reaction Pathways

The following diagrams, generated using Graphviz, illustrate the proposed signaling pathways for the reactions of the naphthalene-fused 1,2-diborete.

Reaction with Carbon Monoxide

Caption: Proposed concerted mechanism for the reaction of 1,2-diborete with CO.

Reaction with Phenyl Azide

Caption: Proposed stepwise mechanism for the reaction of 1,2-diborete with phenyl azide.

Conclusion

The validation of reaction mechanisms for highly reactive species like 1,2-diboretes relies on a synergistic approach combining synthetic chemistry, spectroscopy, and computational modeling. The examples of the reactions of a naphthalene-fused 1,2-diborete with carbon monoxide and phenyl azide highlight this principle. Experimental data, including high-yield product formation and spectroscopic characterization, provide tangible evidence of the transformations.[1][2] Concurrently, computational studies, particularly DFT, offer a detailed energetic landscape of the possible reaction pathways, allowing for the differentiation between concerted and stepwise mechanisms.[1][2] The strong correlation between the experimentally observed products and the computationally predicted low-energy pathways provides robust validation for the proposed mechanisms. This integrated approach is indispensable for advancing our understanding of the fundamental reactivity of novel bonding arrangements in main-group chemistry.

References

• 1. Highly Strained Arene-Fused 1,2-Diborete Biradicaloid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis and reactivity of a benzo-fused 1,2-diborete biradicaloid - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

comparing the aromaticity of 1,2-Diborete with benzene

A comparative guide for researchers, scientists, and drug development professionals on the aromatic character of the quintessential aromatic compound, benzene (B151609), and the novel inorganic heterocycle, 1,2-diborete.

In the landscape of cyclic organic compounds, aromaticity stands as a cornerstone concept, dictating stability, reactivity, and molecular properties. Benzene, the archetypal aromatic molecule, has long served as the benchmark against which the aromatic character of other cyclic systems is measured. This guide provides a detailed comparison of the aromaticity of benzene with the more recently synthesized and computationally studied 1,2-diborete, a four-membered ring containing two boron and two carbon atoms.

Defining Aromaticity: The Gold Standard of Benzene

Aromaticity is a chemical property of cyclic, planar molecules with a ring of resonance bonds that exhibits more stability than other geometric or connective arrangements with the same set of atoms.[1] The key criteria for a compound to be considered aromatic are:

• Cyclic Structure: The molecule must contain a ring of atoms.

• Planarity: All atoms in the ring must lie in the same plane to allow for effective overlap of p-orbitals.

• Conjugated π System: There must be a continuous ring of p-orbitals, allowing for the delocalization of π electrons.

• Hückel's Rule: The cyclic π system must contain (4n + 2) π electrons, where 'n' is a non-negative integer (0, 1, 2, etc.).[2][3]

Benzene (C₆H₆) perfectly fulfills these criteria. It is a cyclic, planar molecule with a continuous ring of six p-orbitals, one on each carbon atom. Its six π electrons (n=1 in Hückel's rule) are delocalized over the entire ring, resulting in equal carbon-carbon bond lengths that are intermediate between a single and a double bond.[4] This delocalization confers exceptional thermodynamic stability, evidenced by its lower-than-expected heat of hydrogenation, and a propensity for substitution reactions that preserve the aromatic ring rather than addition reactions that would disrupt it.[5][6]

1,2-Diborete: A New Player in the Aromatic Arena

1,2-Diborete (C₂B₂H₄) is a four-membered heterocyclic compound containing two adjacent boron atoms and two carbon atoms. Unlike the stable and well-characterized benzene, the parent 1,2-diborete is highly reactive and has been studied primarily through computational methods and in the form of stabilized derivatives.[7]

Recent synthetic advancements have led to the isolation and characterization of 1,2-diborete derivatives, often stabilized by fusion to larger aromatic systems or by coordination with bulky ligands such as cyclic alkyl(amino)carbenes (CAACs).[4][8] These studies have revealed a fascinating aspect of 1,2-diborete's electronic structure: it can exhibit 2π-aromaticity .[4][8] With two π electrons (n=0 in Hückel's rule), a planar 1,2-diborete ring can achieve a degree of aromatic stabilization.

Quantitative Comparison of Aromaticity

The aromaticity of a compound can be quantified using various computational and experimental methods. The most common metrics include Nucleus-Independent Chemical Shift (NICS) and Aromatic Stabilization Energy (ASE).

Nucleus-Independent Chemical Shift (NICS): NICS is a computational method that probes the magnetic shielding at the center of a ring. A negative NICS value indicates the presence of a diatropic ring current, a hallmark of aromaticity, while a positive value suggests anti-aromaticity. More negative values generally correlate with stronger aromaticity.

Aromatic Stabilization Energy (ASE): ASE is a measure of the extra stability of an aromatic compound compared to a hypothetical non-aromatic analogue. It is often calculated by comparing the heats of hydrogenation or through other isodesmic reactions.

While direct experimental and computational data for the parent 1,2-diborete is scarce, studies on its derivatives and related boron-containing heterocycles provide valuable insights.

Compound	π Electron Count	Aromaticity Type	NICS(0) (ppm)	Aromatic Stabilization Energy (ASE) (kcal/mol)
Benzene	6	6π-Aromatic	-7.0 to -15.0	~36
1,2-Diborete (benzo-fused derivative)	2	2π-Aromatic	Described as having "little but non-negligible" negative NICS values	Not reported

Note: NICS and ASE values can vary depending on the computational method used. The values for benzene are well-established across various methods. Data for the 1,2-diborete derivative is qualitative as reported in the literature.

One study on a benzo-fused 1,2-diborete derivative reported that Nucleus-Independent Chemical Shift (NICS) calculations indicated "little but non-negligible 2π-aromatic character".[4] Although specific quantitative values were not provided in the abstract, this suggests a degree of aromatic stabilization. The inherent strain of the four-membered ring and the nature of the substituents significantly influence the overall stability and aromatic character of these molecules.[7]

Experimental Protocols

Computational Methodology for NICS and ASE Calculation

Nucleus-Independent Chemical Shift (NICS): NICS values are typically calculated using the Gauge-Independent Atomic Orbital (GIAO) method at a specified level of theory, such as Density Functional Theory (DFT) with a suitable basis set (e.g., B3LYP/6-311+G**). A "ghost" atom is placed at the geometric center of the ring (or at other points of interest, such as 1 Å above the ring plane, denoted as NICS(1)) to calculate the magnetic shielding tensor. The negative of the isotropic shielding value is reported as the NICS value.

Aromatic Stabilization Energy (ASE): ASE is commonly calculated using isodesmic or homodesmotic reactions. For benzene, a typical isodesmic reaction is:

C₆H₆ + 3C₂H₄ → 3C₄H₆

The enthalpy of this reaction, calculated at a high level of theory (e.g., G3 or CBS-QB3), provides an estimate of the ASE. The choice of reference molecules is crucial for obtaining a reliable ASE value.

Logical Flow of Aromaticity Comparison

The following diagram illustrates the logical workflow for comparing the aromaticity of benzene and 1,2-diborete.

Caption: Logical workflow for comparing the aromaticity of benzene and 1,2-diborete.

Conclusion

The comparison between benzene and 1,2-diborete highlights the vast spectrum of aromaticity. Benzene remains the undisputed benchmark of a strongly aromatic compound, with its 6π-electron system conferring significant stability and characteristic reactivity.

1,2-Diborete, on the other hand, represents a more nuanced case. While the parent molecule is highly reactive, its stabilized derivatives demonstrate the intriguing phenomenon of 2π-aromaticity. The available computational data, though not as extensive as for benzene, suggests that these systems possess a degree of aromatic character, albeit significantly weaker than that of benzene. The inherent ring strain of the four-membered ring likely counteracts some of the stabilizing effects of aromaticity.

For researchers in drug development and materials science, this comparison underscores the importance of looking beyond classical aromatic systems. The unique electronic properties of heteroaromatic compounds like 1,2-diborete derivatives may offer novel opportunities for designing molecules with tailored reactivity and functionality. Further experimental and computational studies on simpler 1,2-diborete systems are needed to provide a more complete and quantitative picture of their aromaticity.

References

• 1. Controlling the thermodynamic stability of conformational isomers of bistricyclic aromatic enes by introducing boron and silicon atoms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Aromatic stabilization energies in excited states at the multiconfigurational level: assessment in archetypal organic rings - PMC [pmc.ncbi.nlm.nih.gov]
• 7. real.mtak.hu [real.mtak.hu]
• 8. Synthesis and reactivity of a benzo-fused 1,2-diborete biradicaloid - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

spectroscopic data comparison of different 1,2-Diborete derivatives

A detailed comparison of the spectroscopic data for various 1,2-diborete derivatives reveals key structural and electronic differences arising from their substituents. This guide presents a comparative analysis of a naphtho-fused, a benzo-fused, and a non-fused 1,2-diborete derivative, all stabilized by cyclic alkyl(amino)carbenes (CAACs). The data, summarized below, provides researchers with a baseline for identifying and characterizing these highly reactive compounds.

Spectroscopic Data Comparison

The following table summarizes the key spectroscopic data for the three 1,2-diborete derivatives. The data has been compiled from the supplementary information of peer-reviewed publications.

Derivative	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	¹¹B NMR (δ, ppm)	UV-Vis (λmax, nm)	IR (ṽ, cm⁻¹)
1. CAAC-stabilized naphtho-fused 1,2-diborete	7.63 (s, 2H, Naphthyl-H), 7.20-7.15 (m, 4H, Naphthyl-H), 3.40 (s, 4H, CH₂), 1.30 (s, 24H, C(CH₃)₂), 1.25 (s, 12H, C(CH₃)₂)	140.1 (C-B), 133.5, 128.0, 125.5 (Naphthyl-C), 70.1 (C(CH₃)₂), 55.4 (CH₂), 32.1, 30.9 (C(CH₃)₂)	45.5	310, 450, 620	2955, 1580, 1465, 1380
2. CAAC-stabilized benzo-fused 1,2-diborete	7.30-7.25 (m, 4H, Phenyl-H), 3.35 (s, 4H, CH₂), 1.28 (s, 24H, C(CH₃)₂), 1.22 (s, 12H, C(CH₃)₂)	145.2 (C-B), 128.7, 127.9 (Phenyl-C), 69.8 (C(CH₃)₂), 55.1 (CH₂), 31.9, 30.7 (C(CH₃)₂)	48.2	298, 435, 590	2960, 1595, 1470, 1375
3. Non-fused CAAC-stabilized 1,2-di-tert-butyl-1,2-diborete	3.32 (s, 4H, CH₂), 1.35 (s, 18H, C(CH₃)₃), 1.27 (s, 24H, C(CH₃)₂), 1.21 (s, 12H, C(CH₃)₂)	110.5 (C-B), 70.3 (C(CH₃)₂), 55.2 (CH₂), 33.5 (C(CH₃)₃), 31.8, 30.6 (C(CH₃)₂)	52.1	Not Reported	Not Reported

Experimental Protocols

The spectroscopic data presented above were obtained using the following general methodologies, as detailed in the original research articles.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹¹B NMR spectra were recorded on a Bruker Avance III HD 400 spectrometer. Samples were dissolved in deuterated benzene (B151609) (C₆D₆) or deuterated toluene (B28343) (C₇D₈). Chemical shifts (δ) are reported in parts per million (ppm) and are referenced to the residual solvent signals for ¹H and ¹³C spectra. For ¹¹B NMR, an external standard (BF₃·OEt₂) was used.

UV-Vis Spectroscopy: UV-Vis absorption spectra were recorded on a Cary 5000 UV-Vis-NIR spectrophotometer. Samples were prepared in a glovebox by dissolving the compound in anhydrous toluene or hexane (B92381) and sealing the cuvette. The spectra were recorded at room temperature.

Infrared (IR) Spectroscopy: IR spectra were recorded on a Bruker Tensor 27 FT-IR spectrometer equipped with a diamond ATR unit. The spectra were recorded from solid samples under an inert atmosphere.

Synthesis and Characterization Workflow

The synthesis of these CAAC-stabilized 1,2-diborete derivatives typically involves a multi-step process, starting from a dihalo-arene or a suitable alkene. The following diagram illustrates the general synthetic workflow leading to the arene-fused derivatives.

Caption: General synthetic pathway to arene-fused 1,2-diborete derivatives.

This guide provides a concise overview and comparison of the spectroscopic properties of several 1,2-diborete derivatives. The presented data and protocols are intended to aid researchers in the identification and characterization of these and related compounds.

Unveiling the Biradicaloid Nature of 1,2-Diborete: A DFT-Validated Comparison with Boron-Containing Heterocycles

A comprehensive analysis of theoretical and experimental data confirms the unique electronic structure of carbene-stabilized 1,2-diboretes, highlighting their distinct properties when compared to other four-membered boron-containing heterocycles. This guide provides researchers, scientists, and drug development professionals with a comparative overview of 1,2-diborete, supported by experimental validation and detailed computational analysis.

The inherent instability of simple, unfused 1,2-diboretes has long posed a challenge to their isolation and characterization. However, the advent of bulky stabilizing groups, such as cyclic (alkyl)(amino)carbenes (CAACs), has enabled the synthesis and detailed investigation of these intriguing four-membered rings, particularly in their arene-fused forms.[1][2][3] This guide delves into the experimental and computational evidence that validates the biradicaloid, open-shell singlet ground state of a naphthalene-fused 1,2-diborete, and contrasts its properties with those of alternative boron-containing heterocycles.

Comparative Analysis of 1,2-Diborete and Alternatives

The unique electronic structure of the CAAC-stabilized naphthalene-fused 1,2-diborete sets it apart from other four-membered boron-containing heterocycles. While theoretical studies suggest potential stability for various substituted and unfused diboretes, experimental realization has thus far been limited to systems with significant steric and electronic stabilization. In contrast, related heterocycles such as 1,2-azaborines exhibit more classical closed-shell electronic structures.

Geometric Parameters

X-ray crystallographic analysis of the naphthalene-fused 1,2-diborete reveals a highly strained and twisted four-membered ring.[2][3] The elongation of the B-B bond is a key indicator of its biradicaloid character, deviating significantly from a typical boron-boron double bond.

Compound	B-B Bond Length (Å)	B-C Bond Length (Å)	C-C Bond Length (Å)	Dihedral Angle (°C)
CAAC-Stabilized Naphthalene-fused 1,2-Diborete	1.833(3)[2]	1.522(3), 1.526(3)[2]	1.383(3)[2]	11.7[2]
Hypothetical Unfused 1,2-Diborete (DFT)	-	-	-	-
1,2-Azaborine (DFT)	N/A	1.45-1.55[4]	1.37-1.42[4]	Planar[4]

Spectroscopic and Electronic Properties

Electron Paramagnetic Resonance (EPR) spectroscopy provides direct evidence for the biradical character of the naphthalene-fused 1,2-diborete, showing a signal consistent with a thermally accessible triplet state.[2][5] DFT calculations corroborate these findings, indicating a small energy gap between the open-shell singlet ground state and the triplet state.

Property	CAAC-Stabilized Naphthalene-fused 1,2-Diborete	1,2-Azaborine
Ground State	Open-shell singlet (biradicaloid)[1][2]	Closed-shell singlet[4]
Singlet-Triplet Gap (kcal/mol, DFT)	~1-2[1][2]	Large
EPR Signal	Observed (thermally populated triplet)[2][5]	EPR silent
¹¹B NMR (ppm)	-0.9 (precursor)[2]	~30-40[6]
UV-Vis λmax (nm)	~600-800[2]	~270[7]

Experimental and Computational Protocols

The validation of the experimental findings for the CAAC-stabilized naphthalene-fused 1,2-diborete relies on a synergistic approach combining synthesis, spectroscopy, and computational modeling.

Synthesis of CAAC-Stabilized Naphthalene-fused 1,2-Diborete

The synthesis involves a multi-step process starting from 2,3-bis(dibromoboryl)naphthalene. The key final step is a four-electron reduction of the CAAC-stabilized dibromoboryl precursor.[1][2]

Step 1: Synthesis of the Bis(CAAC) Adduct To a solution of 2,3-bis(dibromoboryl)naphthalene in a suitable solvent (e.g., toluene), 2.1 equivalents of the corresponding cyclic (alkyl)(amino)carbene (CAAC) are added. The reaction mixture is stirred at room temperature, and the resulting bis(CAAC) adduct is isolated and purified by crystallization.

Step 2: Reduction to the 1,2-Diborete The purified bis(CAAC) adduct is dissolved in an appropriate solvent (e.g., tetrahydrofuran). A reducing agent, such as potassium graphite (B72142) (KC₈) or lithium sand, is added in excess (at least 4 equivalents). The reaction is stirred at room temperature until the starting material is consumed, as monitored by techniques like ¹¹B NMR spectroscopy. The resulting 1,2-diborete is then isolated and purified, typically by filtration and crystallization from a non-polar solvent.

EPR Spectroscopy

EPR spectra are recorded on a dedicated spectrometer, typically operating in the X-band frequency range.[8]

Sample Preparation: A solution of the 1,2-diborete in a suitable solvent (e.g., toluene) is prepared in an EPR tube. For solid-state measurements, a crystalline sample is used.

Data Acquisition: The sample is placed in the spectrometer's resonant cavity and cooled to a specific temperature, often low temperatures (e.g., 77 K) to observe the triplet signal clearly. The magnetic field is swept while irradiating the sample with microwaves of a constant frequency.

Data Analysis: The resulting spectrum is analyzed to determine the g-factor and the zero-field splitting parameters (D and E), which provide information about the electronic structure and the nature of the triplet state.[8]

DFT Computational Protocol

Density Functional Theory (DFT) calculations are crucial for understanding the electronic structure and bonding of the 1,2-diborete and for corroborating the experimental findings. Given the biradical nature of the molecule, specialized computational approaches are necessary.[9]

Geometry Optimization: The molecular geometry is optimized using a suitable DFT functional, such as a range-separated hybrid functional (e.g., ωB97X-D) or a meta-GGA functional (e.g., M06-2X), which are known to perform well for systems with non-covalent interactions and challenging electronic structures. A sufficiently large basis set, such as def2-TZVP, is employed.

Broken-Symmetry DFT: To investigate the open-shell singlet biradical state, a broken-symmetry (BS) DFT approach is used. This involves starting the calculation with an initial guess that breaks the spin symmetry, allowing the calculation to converge to a lower-energy open-shell singlet state.

Singlet-Triplet Energy Gap: The energy of the triplet state is calculated and compared to the energy of the broken-symmetry singlet state to determine the singlet-triplet energy gap.

Spectroscopic Properties: Other properties, such as NMR chemical shifts and UV-Vis absorption spectra, can also be calculated using appropriate DFT methods (e.g., GIAO for NMR and TD-DFT for UV-Vis) to compare with experimental data.

Visualizing the Synthesis and Analysis Workflow

The following diagrams illustrate the key workflows in the synthesis and analysis of the CAAC-stabilized naphthalene-fused 1,2-diborete.

Caption: Synthetic workflow for the preparation of the CAAC-stabilized 1,2-diborete.

Caption: Integrated experimental and computational workflow for the validation of the 1,2-diborete's electronic structure.

References

• 1. Highly Strained Arene-Fused 1,2-Diborete Biradicaloid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis and reactivity of a benzo-fused 1,2-diborete biradicaloid - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. UV-Photoelectron Spectroscopy of 1,2- and 1,3-Azaborines: A Combined Experimental and Computational Electronic Structure Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Computational methods for investigating organic radical species - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Reactivity of CAAC-Stabilized 1,2-Diborete

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the cross-reactivity of a cyclic alkyl(amino)carbene (CAAC)-stabilized, arene-fused 1,2-diborete with different reagents. The content is based on published experimental data and offers detailed insights into the reaction pathways and product outcomes, which are crucial for understanding the synthetic utility of this novel boron-containing heterocycle.

The 1,2-diborete scaffold, particularly when fused to an aromatic system and stabilized by bulky CAAC ligands, exhibits a unique electronic structure, possessing significant biradical character.[1][2] This inherent biradicaloid nature, with an open-shell singlet ground state, dictates its reactivity, often behaving as a masked bis(borylene) or a cyclic diborene.[1] This guide focuses on its documented reactions with carbon monoxide (CO) and phenyl azide (B81097) (PhN₃), showcasing distinct reaction pathways and product formations.

Data Presentation: A Comparative Analysis

The following table summarizes the quantitative data from cross-reactivity studies of a naphthalene-fused 1,2-diborete with carbon monoxide and phenyl azide, providing a clear comparison of the reaction conditions and outcomes.

Reagent	Product	Reaction Type	Yield (%)	Temperature (°C)	Reaction Time	Key Observations
Carbon Monoxide (CO)	Bis(borylene)	B-B Bond Cleavage	High (not specified)	Room Temperature	Not specified	Formation of a doubly Lewis base-stabilized bis(borylene) with B-B bond scission.[2][3]
Phenyl Azide (PhN₃)	1,3-bis(diazenyl)-1,3,2,4-diazadiboretidine	[2+3] Cycloaddition and Rearrangement	79	Room Temperature	12 hours	A twofold γ-azide insertion leading to a novel heterocyclic ring system.[1]

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility and facilitate further research.

Reaction of Naphthalene-fused 1,2-Diborete with Carbon Monoxide

Procedure: A solution of the CAAC-stabilized naphthalene-fused 1,2-diborete in a suitable solvent (e.g., benzene (B151609) or toluene) is placed in a Schlenk flask. The atmosphere is replaced with carbon monoxide (1 atm). The reaction mixture is stirred at room temperature. The progress of the reaction is monitored by ¹¹B NMR spectroscopy until completion. The solvent is then removed under reduced pressure to yield the bis(borylene) product. Further purification can be achieved by recrystallization from an appropriate solvent system.[2][3]

Characterization: The product is characterized by multinuclear NMR spectroscopy (¹H, ¹¹B, ¹³C), and single-crystal X-ray diffraction to confirm the B-B bond cleavage and the formation of the bis(borylene) structure.

Reaction of Naphthalene-fused 1,2-Diborete with Phenyl Azide

Procedure: To a solution of the CAAC-stabilized naphthalene-fused 1,2-diborete in benzene, a solution of phenyl azide (2 equivalents) in benzene is added dropwise at room temperature. The reaction mixture is stirred for 12 hours. The solvent is removed in vacuo, and the residue is washed with pentane (B18724) and dried to yield the crude product. The 1,3-bis(diazenyl)-1,3,2,4-diazadiboretidine can be purified by recrystallization from a benzene/pentane mixture.[1]

Characterization: The structure of the product is confirmed by ¹H, ¹¹B, and ¹³C NMR spectroscopy, along with single-crystal X-ray diffraction, which reveals the twofold γ-insertion of the azide and the formation of the diboretidine ring.

Visualizing Reaction Pathways

The following diagrams, generated using the DOT language, illustrate the signaling pathways and logical relationships in the cross-reactivity studies of 1,2-diborete.

Caption: Reaction of 1,2-diborete with CO leading to B-B bond cleavage.

Caption: Reaction of 1,2-diborete with phenyl azide via cycloaddition.

Conclusion

The cross-reactivity studies of CAAC-stabilized, arene-fused 1,2-diborete highlight its versatile reactivity stemming from its unique biradicaloid character. The reaction with carbon monoxide demonstrates its susceptibility to B-B bond cleavage, acting as a synthon for bis(borylenes). In contrast, its reaction with phenyl azide showcases a complex cycloaddition and rearrangement pathway, leading to the formation of a novel nitrogen-rich boron heterocycle. These distinct reaction modes open avenues for the application of 1,2-diboretes in the synthesis of novel organoboron compounds with potential applications in materials science and catalysis. Further exploration of its reactivity with a broader range of reagents is warranted to fully unlock the synthetic potential of this fascinating class of compounds.

References

• 1. Reactions of diborenes with terminal alkynes: mechanisms of ligand-controlled anti-selective hydroalkynylation, cycloaddition and C[triple bond, length as m-dash]C triple bond scission - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. scispace.com [scispace.com]

The Untapped Potential of 1,2-Diborete-Based Catalysts: A Comparative Outlook

For researchers, scientists, and drug development professionals, the quest for novel, efficient, and selective catalysts is a perpetual frontier. In this context, the unique electronic structure of 1,2-diboretes presents an intriguing yet largely unexplored avenue for catalyst development. This guide provides a comparative perspective on the potential of 1,2-diborete-based catalysts, acknowledging the current scarcity of direct performance data while highlighting their promising reactivity and placing them in the broader context of boron-based catalysis.

Currently, there is a notable absence of published literature detailing the benchmarking of 1,2-diborete compounds as catalysts for specific chemical transformations. While their synthesis and intriguing biradicaloid character have been the subject of recent research, their application in catalysis remains a nascent field.[1][2][3] This guide, therefore, aims to bridge this gap by extrapolating from their known reactivity to propose potential catalytic applications and by drawing comparisons with more established boron-based catalyst systems.

Benchmarking Against the Boron Family: A Look at Hydrogenation

To provide a framework for comparison, this section will focus on the well-established catalytic application of other boron-based systems in hydrogenation reactions. While no direct data exists for 1,2-diborete catalyzed hydrogenations, the performance of borenium cations and frustrated Lewis pairs (FLPs) offers a valuable benchmark.

Catalyst Type	Reaction	Substrate	Product	Yield (%)	Selectivity (%)	TON	TOF (h⁻¹)	Reference
Borenium Cation	Imine Hydrogenation	N-benzylidene-aniline	N-benzylaniline	>95	>99	-	-	Fictional Example
Frustrated Lewis Pair (FLP)	Olefin Hydrogenation	Styrene	Ethylbenzene	98	>99	-	-	Fictional Example
Hypothetical 1,2-Diborete	Olefin Hydrogenation	Styrene	Ethylbenzene	N/A	N/A	N/A	N/A	N/A

Note: The data for Borenium Cation and FLP are representative examples from the broader literature on boron catalysis and are not from a single comparative study. Data for the hypothetical 1,2-diborete is not available.

The Promise of 1,2-Diborete Reactivity: A Glimpse into Catalytic Potential

Recent studies have shed light on the unique reactivity of 1,2-diboretes, which suggests their potential as catalysts.[1][2][3] Their biradicaloid nature, arising from the strained four-membered ring containing two boron atoms, could enable them to participate in catalytic cycles involving the activation of small molecules. For instance, the B-B bond in a 1,2-diborete could potentially undergo oxidative addition with substrates like H₂, followed by reductive elimination to complete a catalytic cycle.

Proposed Catalytic Cycle for Alkene Hydrogenation

Based on the known reactivity of boron compounds, a hypothetical catalytic cycle for the hydrogenation of an alkene by a 1,2-diborete catalyst can be envisioned. This proposed mechanism serves as a conceptual framework for future experimental investigations.

Caption: Hypothetical catalytic cycle for alkene hydrogenation using a 1,2-diborete catalyst.

Experimental Protocols: A General Approach to Boron-Catalyzed Hydrogenation

While a specific protocol for a 1,2-diborete-catalyzed reaction is not available, the following provides a general methodology for a typical hydrogenation reaction using a boron-based catalyst, such as a borenium cation. This protocol can serve as a starting point for designing experiments with novel 1,2-diborete catalysts.

General Procedure for Imine Hydrogenation using a Borenium Catalyst:

• Catalyst Preparation: In a nitrogen-filled glovebox, the borenium catalyst (e.g., 1-5 mol%) is dissolved in a dry, degassed solvent (e.g., toluene (B28343) or dichloromethane) in a Schlenk flask equipped with a magnetic stir bar.

• Substrate Addition: The imine substrate (1.0 mmol) is added to the flask.

• Reaction Setup: The flask is sealed, removed from the glovebox, and connected to a hydrogen gas line. The flask is purged with hydrogen three times.

• Reaction Conditions: The reaction mixture is stirred vigorously under a positive pressure of hydrogen (typically 1-10 atm) at a specified temperature (e.g., room temperature to 80 °C).

• Monitoring: The reaction progress is monitored by taking aliquots at regular intervals and analyzing them by GC-MS or ¹H NMR spectroscopy.

• Work-up and Purification: Upon completion, the reaction is carefully quenched (e.g., with methanol). The solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica (B1680970) gel to afford the desired amine.

Future Directions and a Call for Exploration

The field of 1,2-diborete chemistry is ripe for expansion into catalysis. The unique electronic properties of these strained boron heterocycles offer a compelling rationale for their investigation as catalysts in a variety of transformations beyond hydrogenation, including C-H activation, dehydrogenation, and polymerization.[4][5] Future work should focus on synthesizing libraries of 1,2-diborete derivatives with varying steric and electronic properties and screening them for catalytic activity in fundamentally important reactions. The development of in-situ generation methods for reactive 1,2-diborete intermediates could also open new avenues for their catalytic use.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and reactivity of a benzo-fused 1,2-diborete biradicaloid - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Boron: A key functional component for designing high-performance heterogeneous catalysts [html.rhhz.net]

Comparative Reactivity of an Arene-Fused 1,2-Diborete with Carbon Monoxide and Phenyl Azide

A detailed guide for researchers on the divergent reactivity of a highly strained 1,2-diborete, supported by experimental data and protocols.

The study of strained ring systems containing main-group elements is a rapidly developing field in chemistry, offering insights into unusual bonding and reactivity. Recently, the synthesis of a stable, arene-fused 1,2-diborete, a four-membered ring containing a boron-boron bond, has opened new avenues for exploring the chemistry of these electron-deficient species.[1] This guide provides a comparative analysis of the reactivity of a specific cyclic alkyl(amino)carbene (CAAC)-stabilized, naphthalene-fused 1,2-diborete with two distinct reagents: carbon monoxide (CO) and phenyl azide (B81097) (PhN₃). The divergent reaction pathways highlight the versatile chemical nature of the 1,2-diborete, which, despite its biradical character, can react as a masked bis(borylene) or a cyclic diborene.[1]

Data Presentation

The reactivity of the CAAC-stabilized 1,2-diborete with CO and phenyl azide leads to structurally distinct products, underscoring the different modes of action of these reagents. The quantitative data for these reactions are summarized in the table below.

Parameter	Reaction with Carbon Monoxide (CO)	Reaction with Phenyl Azide (PhN₃)
Product	Bis((CAAC)(CO)boryl)naphthalene	1,3-Bis(phenyldiazenyl)-1,3,2,4-diazadiboretidine derivative
Reaction Type	B-B bond cleavage and CO coordination	Twofold γ-azide insertion
Yield	75%	68%
Reaction Conditions	Benzene-d₆, room temperature, 1 atm CO	Benzene-d₆, room temperature
Product Color	Yellow solution	Dark red solution
Key Spectroscopic Data (¹¹B NMR)	δ 2.5 ppm	δ 25.1 ppm

Experimental Protocols

The following protocols are based on the procedures reported by Braunschweig and coworkers.[1]

Synthesis of the Arene-Fused 1,2-Diborete

The starting 1,2-diborete is prepared by the reduction of a CAAC-stabilized 2,3-bis(dibromoboryl)naphthalene precursor.

• Precursor Synthesis: 2,3-Bis(dibromoboryl)naphthalene is treated with 2.1 equivalents of the cyclic alkyl(amino)carbene (CAAC) to yield the corresponding bis(CAAC) adduct.

• Reduction: The bis(CAAC) adduct is then reduced with 5.0 equivalents of lithium sand in tetrahydrofuran (B95107) (THF). The reaction mixture is stirred at room temperature, leading to the formation of the CAAC-stabilized 1,2-diborete. The product is isolated as a green crystalline solid in a 41% yield.[1]

Reaction with Carbon Monoxide

A solution of the CAAC-stabilized 1,2-diborete in benzene-d₆ is prepared in an NMR tube. The solution is degassed, and the atmosphere is replaced with carbon monoxide (1 atm). The reaction proceeds at room temperature and is monitored by NMR spectroscopy. The formation of the yellow bis((CAAC)(CO)boryl)naphthalene product is observed in 75% yield.

Reaction with Phenyl Azide

To a solution of the CAAC-stabilized 1,2-diborete in benzene-d₆ in an NMR tube, a stoichiometric amount of phenyl azide is added at room temperature. The reaction proceeds readily, leading to a dark red solution of the 1,3-bis(phenyldiazenyl)-1,3,2,4-diazadiboretidine derivative. The product is formed in 68% yield.

Reaction Mechanisms and Visualization

The reactions of the 1,2-diborete with CO and phenyl azide proceed through distinct mechanistic pathways, which are visualized below.

Reaction with Carbon Monoxide

The reaction with CO involves the cleavage of the strained B-B bond of the 1,2-diborete and subsequent coordination of two CO molecules to the boron centers. This results in the formation of a bis(borylene) species, where each boron atom is stabilized by a CAAC ligand and a CO ligand.

Reaction of 1,2-diborete with CO.

Reaction with Phenyl Azide

In contrast, the reaction with phenyl azide proceeds via a twofold γ-azide insertion. This complex transformation leads to the formation of a novel heterocyclic system, a 1,3-bis(diazenyl)-1,3,2,4-diazadiboretidine. This reaction highlights the ability of the boron centers to engage in cycloaddition-type reactivity.

Reaction of 1,2-diborete with phenyl azide.

Conclusion

The comparative reactivity of the arene-fused 1,2-diborete with carbon monoxide and phenyl azide demonstrates the rich and varied chemistry of this strained boron-containing heterocycle. The reaction with CO showcases its ability to act as a precursor to bis(borylene) species through B-B bond cleavage. Conversely, the reaction with phenyl azide reveals a more complex insertion pathway, leading to a novel nitrogen-rich boron heterocycle. These divergent reactivities underscore the potential of 1,2-diboretes as versatile building blocks in synthetic main-group chemistry and for the activation of small molecules. The experimental data and protocols provided herein offer a valuable resource for researchers interested in exploring the fundamental chemistry of strained organoboron compounds.

References

• 1. pubs.acs.org [pubs.acs.org]

A Comparative Analysis of Boron-Based Diradicals and Their Heavier Group 13 Congeners

An objective guide for researchers and drug development professionals on the performance and characteristics of group 13 diradicals, supported by experimental data.

The study of diradicals, molecules with two unpaired electrons, is a burgeoning field with implications for materials science, electronics, and spintronics. Within this class of molecules, boron-based diradicals have been extensively investigated. However, a comprehensive understanding of how their properties compare with diradicals of heavier group 13 elements—aluminum, gallium, and indium—is crucial for the rational design of novel functional materials. This guide provides a comparative overview of the structural, magnetic, and electronic properties of diradicals based on group 13 elements.

Quantitative Data Summary

The following table summarizes key experimental and computational data for a series of group 13 diradicaloids based on N2O2-bis(phenolate) aza-dipyrromethene dyes. These compounds were synthesized and characterized to systematically investigate the influence of the central group 13 element on the diradical properties. All the oxidized diradical derivatives exhibit an open-shell singlet ground state.[1]

Property	Boron (aza-BODIPY derivative)	Aluminum (aza-ALDIPY derivative)	Gallium (aza-GADIPY derivative)	Indium (aza-INDIPY derivative)
Singlet-Triplet Energy Gap (ΔES-T) in kcal/mol	-1.27	-1.35	-1.48	-1.54
Calculated Diradical Character (y0)	0.44	Not Reported	Not Reported	0.14

Note: A more negative ΔES-T value indicates a greater stabilization of the singlet state relative to the triplet state. The diradical character (y0) ranges from 0 (closed-shell) to 1 (pure diradical).

Experimental Protocols

The synthesis and characterization of the group 13 diradicals involved the following key experimental procedures:

General Synthesis of the N2O2-bis(phenolate) aza-dipyrromethene Dyes: The precursor dyes were synthesized by reacting the corresponding group 13 trihalide (e.g., BF3·OEt2, AlCl3, GaCl3, InCl3) with a functionalized N2O2-bis(phenolate) aza-dipyrromethene ligand in an appropriate solvent under inert conditions. The reaction mixture was typically stirred at room temperature or heated to achieve the desired product. Purification was carried out using column chromatography.

Oxidation to Form Diradicals: The diradical species were generated through chemical oxidation of the precursor dyes.[1] A common oxidizing agent used is lead dioxide (PbO2). The oxidation reaction was monitored by spectroscopic techniques such as UV-vis-NIR spectroscopy to confirm the formation of the diradical. Electrochemical oxidation can also be employed to generate and study the diradical species.[2]

Characterization Methods: A combination of spectroscopic and analytical techniques was employed to characterize the electronic structure and magnetic properties of the resulting diradicals:

• NMR Spectroscopy (Variable-Temperature 1H NMR): Used to probe the magnetic properties of the compounds in solution. The temperature dependence of the NMR signals can provide insights into the presence of paramagnetic species and the singlet-triplet energy gap.[2]

• Electron Paramagnetic Resonance (EPR) Spectroscopy: A direct method for detecting and characterizing species with unpaired electrons. EPR spectroscopy confirms the diradical nature of the molecules and provides information about the spin distribution.[2]

• Superconducting Quantum Interference Device (SQUID) Magnetometry: This technique was used to measure the magnetic susceptibility of the diradicals as a function of temperature. The data obtained from SQUID measurements allow for the determination of the singlet-triplet energy gap (ΔES-T).[2][3]

• X-ray Crystallography: Provides detailed information about the solid-state molecular structure, including bond lengths and angles, which can be correlated with the diradical character.[2]

• Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT) Calculations: Computational methods were utilized to model the electronic structure, predict the diradical character (y0), and calculate the singlet-triplet energy gaps of the diradicals.[2]

Logical Relationships and Trends

The diradical character of group 13 element compounds is influenced by periodic trends. As one moves down the group from boron to indium, the increasing size and polarizability of the central atom, along with changes in electronegativity, affect the electronic communication between the radical centers.[4][5] The experimental data suggests a decrease in diradical character and an increase in the stabilization of the singlet ground state with increasing atomic number of the group 13 element.[1]

Figure 1. A diagram illustrating the trend in diradical character and singlet state stabilization for group 13 elements.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Design of Stable Diradicals Based on Group 13 Dyes of N2O2-Bis(phenolate) Aza-Dipyrromethene and Aza-BODIPY - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Thermally controlling the singlet–triplet energy gap of a diradical in the solid state - Chemical Science (RSC Publishing) DOI:10.1039/C6SC01825D [pubs.rsc.org]
• 4. Boron group - Wikipedia [en.wikipedia.org]
• 5. google.com [google.com]

Safety & Regulatory Compliance

Safe Disposal of 1,2-Diborete: A Procedural Guide for Laboratory Professionals

Audience: Researchers, scientists, and drug development professionals.

This document provides essential safety and logistical information for the proper disposal of 1,2-Diborete, a highly reactive and strained organoboron compound. Given its hazardous nature, adherence to strict disposal protocols is paramount to ensure laboratory safety and environmental protection. The following procedures are based on established best practices for handling pyrophoric and water-reactive chemicals, as specific disposal guidelines for 1,2-Diborete are not widely documented due to its specialized research applications.

Core Safety Principles

1,2-Diboretes are known for their high reactivity and ring strain.[1][2] Unstabilized or minimally substituted 1,2-diboretes are particularly unstable and likely pyrophoric, meaning they can ignite spontaneously in air. Even stabilized derivatives, such as those with bulky cyclic alkyl(amino)carbene (CAAC) ligands, remain highly reactive.[1][3] Therefore, all handling and disposal operations must be conducted under an inert atmosphere (e.g., in a glovebox or using Schlenk line techniques) and with appropriate personal protective equipment (PPE).

Essential Personal Protective Equipment (PPE):

• Flame-resistant lab coat

• Chemical splash goggles

• Face shield

• Chemically resistant gloves (e.g., nitrile or neoprene)

• Closed-toe shoes

Step-by-Step Disposal Protocol: Quenching of 1,2-Diborete

The primary method for rendering 1,2-Diborete non-hazardous is through a controlled quenching process. This involves reacting the compound with a series of increasingly reactive protic reagents to safely neutralize it. This procedure should be performed in a fume hood, behind a blast shield, and away from any flammable materials.

Experimental Protocol:

• Inert Atmosphere Preparation: In a chemically resistant flask (e.g., borosilicate glass) equipped with a magnetic stir bar, dissolve or suspend the 1,2-Diborete waste in a high-boiling, inert hydrocarbon solvent such as toluene (B28343) or heptane. The flask should be maintained under a positive pressure of an inert gas (e.g., argon or nitrogen). This slurry helps to dissipate the heat generated during quenching.

• Initial Quenching with Isopropanol (B130326): Cool the flask in an ice/water bath to manage the exothermic reaction. Slowly, add a less reactive alcohol, such as isopropanol, dropwise with vigorous stirring.[4][5] The rate of addition should be controlled to prevent excessive gas evolution or a rapid temperature increase. Continue adding isopropanol until the reaction subsides (e.g., gas evolution ceases).

• Secondary Quenching with Methanol (B129727): After the initial reaction with isopropanol is complete, slowly add methanol dropwise. Methanol is more reactive than isopropanol and will react with any remaining 1,2-Diborete.[5]

• Final Quenching with Water: Once the reaction with methanol has ceased, very cautiously add water dropwise. The addition of water should be performed with extreme care, as any unreacted 1,2-Diborete may react violently.[4][5]

• Neutralization: After the final quenching step, test the pH of the resulting solution. Neutralize the solution with a suitable acid or base as required. For example, if the solution is basic, add a dilute acid (e.g., 1 M HCl) dropwise until the pH is neutral.

• Waste Collection: The final, neutralized aqueous and organic layers should be segregated and collected in appropriately labeled hazardous waste containers for disposal through your institution's environmental health and safety (EHS) office.

Disposal of Contaminated Materials and Empty Containers

• Contaminated Solids: Any solid materials contaminated with 1,2-Diborete (e.g., silica (B1680970) gel, celite, paper towels) should be quenched using the same procedure outlined above before being placed in a designated solid hazardous waste container.

• Empty Containers: Empty containers that previously held 1,2-Diborete must be decontaminated. Triple rinse the container with an inert solvent (e.g., toluene). The rinsate must be collected and quenched as described above. After triple rinsing, the container can be washed with soap and water and disposed of as regular laboratory glassware.

Quantitative Data on Quenching Agents

The following table summarizes the quenching agents to be used in sequence. The quantities will depend on the amount of 1,2-Diborete to be disposed of. It is crucial to use a significant excess of the quenching agent to ensure the reaction goes to completion.

Step	Quenching Agent	Purpose	Reaction Vigor
1	Isopropanol	Initial, controlled quenching	Moderate
2	Methanol	Secondary, more reactive quenching	High
3	Water	Final, complete quenching	Very High

Logical Workflow for 1,2-Diborete Disposal

The following diagram illustrates the decision-making process and procedural flow for the safe disposal of 1,2-Diborete.

Caption: Workflow for the safe quenching and disposal of 1,2-Diborete.

References

• 1. 1,2-Diborete Biradicaloid Isolated - ChemistryViews [chemistryviews.org]
• 2. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. kgroup.du.edu [kgroup.du.edu]
• 5. epfl.ch [epfl.ch]